(-)-Chrysanthenone

• CAS: 58437-73-3

Core Science & Biosynthesis

A Technical Guide to the Natural Sources and Isolation of (-)-Chrysanthenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of the monoterpenoid (-)-Chrysanthenone, a compound of interest for its potential applications in research and drug development. The document details common methodologies for its extraction and purification from plant matrices, supported by quantitative data and detailed experimental protocols.

Natural Occurrence of (-)-Chrysanthenone

(-)-Chrysanthenone is a chiral monoterpene found in the essential oils of a variety of plant species, predominantly within the Asteraceae family. Other plant families, such as Lamiaceae and Verbenaceae, have also been reported to contain chrysanthenone (B1198921), although the specific enantiomeric distribution is not always specified.

Key botanical genera known to be sources of chrysanthenone, and in some cases specifically (-)-Chrysanthenone, include:

• Artemisia : Species such as Artemisia annua, Artemisia herba-alba, and other chemotypes of Artemisia are known to produce chrysanthenone. Notably, Artemisia annua has been reported as a source of the (-)-enantiomer[1].

• Tanacetum : Tansy (Tanacetum vulgare) is a well-documented source of chrysanthenone, with some chemotypes exhibiting significant concentrations of this compound[2][3][4]. Tanacetum vulgare is explicitly mentioned as a source of (-)-Chrysanthenone[1].

• Anthemis : Various species within the Anthemis genus, including Anthemis aciphylla, have been identified as containing chrysanthenone[5]. Anthemis aciphylla is a reported natural source of (-)-Chrysanthenone[1].

• Chrysanthemum : Several species of Chrysanthemum, such as Chrysanthemum boreale, are known to produce essential oils containing chrysanthenone[6].

The presence and relative abundance of (-)-Chrysanthenone can vary significantly depending on the plant's geographic location, chemotype, stage of development, and the specific part of the plant being analyzed (e.g., flowers, leaves).

Quantitative Data on Chrysanthenone in Natural Sources

The following table summarizes the quantitative data on chrysanthenone content in the essential oils of various plant species as reported in the literature. It is important to note that not all studies specify the enantiomer.

Plant Species	Plant Part	Chrysanthenone Content (% of Essential Oil)	Reference(s)
Tanacetum vulgare	Aerial Parts	50% (Chrysanthenone chemotype)	[7]
Tanacetum vulgare	Aerial Parts	41.4% (trans-chrysanthenone chemotype)	[8]
Tanacetum vulgare	Inflorescences	3.76%	[9]
Artemisia herba-alba	Aerial Parts	3.2-3.3%	[10]
Chrysanthemum boreale	Flowers	6.10-7.19%	[6]
Anthemis melanolepis	Aerial Parts	Main constituent	[11]

Isolation and Purification of (-)-Chrysanthenone

The isolation of (-)-Chrysanthenone from its natural sources is a multi-step process that begins with the extraction of the essential oil from the plant material, followed by fractionation and purification to isolate the target enantiomer.

Experimental Workflow

The overall workflow for the isolation and purification of (-)-Chrysanthenone can be visualized as follows:

Isolation and Purification Workflow for (-)-Chrysanthenone.

Detailed Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the isolation and purification of (-)-Chrysanthenone.

Protocol 1: Essential Oil Extraction by Hydrodistillation

This protocol describes the extraction of the crude essential oil from the plant matrix.

• Plant Material Preparation : Freshly harvested aerial parts (leaves and flowers) of a chrysanthenone-rich chemotype of Tanacetum vulgare are coarsely chopped to increase the surface area for efficient oil extraction.

• Hydrodistillation Setup : A Clevenger-type apparatus is assembled with a round-bottom flask of appropriate size to hold the plant material and a sufficient volume of deionized water (e.g., a 2:1 water to plant material ratio by weight).

• Distillation : The mixture in the flask is heated to boiling. The resulting steam, carrying the volatile essential oils, rises and is condensed in the condenser.

• Collection : The condensed liquid, a mixture of water and essential oil, collects in the graduated collection tube of the Clevenger apparatus. Due to their immiscibility and density difference, the essential oil forms a layer on top of the water.

• Extraction Duration : The hydrodistillation is carried out for a period of 3-4 hours to ensure the complete extraction of the volatile components.

• Oil Recovery and Drying : The collected essential oil is carefully separated from the aqueous phase. Anhydrous sodium sulfate (B86663) is added to the oil to remove any residual water. The dried oil is then filtered and stored in a sealed, dark glass vial at 4°C until further processing.

Protocol 2: Enrichment by Fractional Vacuum Distillation

This protocol aims to enrich the chrysanthenone content in the essential oil by separating it from lower and higher boiling point components.

• Apparatus Setup : A fractional distillation apparatus equipped with a vacuum pump, a Vigreux or packed column, a heating mantle with a magnetic stirrer, and a collection flask is assembled. The system should be airtight to maintain a stable vacuum.

• Distillation Conditions : The crude essential oil is placed in the distillation flask. The pressure is reduced to a low level (e.g., 1-10 mmHg) to lower the boiling points of the terpenoid components and prevent thermal degradation.

• Fraction Collection : The oil is gently heated, and the temperature at the top of the column is monitored. Fractions are collected based on their boiling ranges. Chrysanthenone has a boiling point of approximately 208-210°C at atmospheric pressure, which will be significantly lower under vacuum. Fractions boiling in the expected range for chrysanthenone are collected separately.

• Analysis of Fractions : Each collected fraction is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine its composition and identify the fraction(s) with the highest concentration of chrysanthenone.

Protocol 3: Preparative Chiral Chromatography for Enantiomer Separation

This protocol describes the final purification step to isolate (-)-Chrysanthenone from the enriched fraction using either preparative High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC). SFC is often preferred for its efficiency and use of environmentally benign solvents[11][12][13][].

• Column Selection : A preparative-scale chiral stationary phase (CSP) column is selected. Polysaccharide-based CSPs, such as those with cellulose (B213188) or amylose (B160209) derivatives, are commonly used for the separation of chiral monoterpenes.

• Mobile Phase Optimization (Analytical Scale) : Prior to preparative scale separation, the mobile phase composition is optimized on an analytical scale chiral column to achieve baseline separation of the chrysanthenone enantiomers.

  • For Preparative SFC : A typical mobile phase consists of supercritical CO2 as the main solvent and a polar co-solvent such as methanol (B129727) or ethanol.

  • For Preparative HPLC (Normal Phase) : A mobile phase of hexane (B92381) and a polar modifier like isopropanol (B130326) is commonly used.

• Preparative Separation :

  • The chrysanthenone-enriched fraction is dissolved in a minimal amount of the mobile phase.

  • The solution is injected onto the preparative chiral column.

  • The separation is carried out under the optimized mobile phase conditions and flow rate.

  • The eluent is monitored using a suitable detector (e.g., UV-Vis or a circular dichroism detector).

• Fraction Collection : The eluting peaks corresponding to the (+) and (-) enantiomers of chrysanthenone are collected in separate fractions.

• Solvent Removal : The solvent is removed from the collected fractions, typically using a rotary evaporator under reduced pressure and at a low temperature to prevent the loss of the volatile compound.

• Purity and Enantiomeric Excess Determination : The purity of the isolated (-)-Chrysanthenone is assessed using analytical GC-MS. The enantiomeric excess (e.e.) is determined by chiral GC-MS analysis, comparing the peak area of the desired enantiomer to the total peak area of both enantiomers. The structure and identity can be further confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

Conclusion

(-)-Chrysanthenone can be found in a variety of plant species, with notable concentrations in certain chemotypes of the Asteraceae family. Its isolation from these natural matrices involves a systematic approach, beginning with the extraction of the essential oil via hydrodistillation, followed by enrichment of the target compound through fractional distillation, and finally, purification to the desired enantiomeric purity using preparative chiral chromatography. The detailed protocols provided in this guide offer a robust framework for researchers and scientists to obtain (-)-Chrysanthenone for further investigation and potential applications in drug discovery and development.

References

• 1. The Artemisia L. Genus: A Review of Bioactive Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemotypical variation of tansy (Tanacetum vulgare L.) from 40 different locations in Norway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fimek.edu.rs [fimek.edu.rs]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Essential Oil of Artemisia annua L.: An Extraordinary Component with Numerous Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Preparative supercritical fluid chromatography: A powerful tool for chiral separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prep SFC chiral | Sepiatec [sepiatec.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

(-)-Chrysanthenone: A Technical Guide to its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpenoid, a class of organic compounds that are major components of essential oils derived from plants. It is a bicyclic ketone with a distinctive chemical structure that has garnered interest in the fields of organic synthesis and pharmacology. Notably, (-)-Chrysanthenone can be synthesized through the photochemical rearrangement of its isomer, (-)-verbenone (B192643). This technical guide provides a comprehensive overview of the chemical and physical properties of (-)-Chrysanthenone, detailed experimental protocols, and an exploration of its biological activities.

Chemical and Physical Properties

The chemical and physical properties of (-)-Chrysanthenone are summarized in the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identifiers and General Properties

Property	Value	Source(s)
IUPAC Name	(1R,5S)-2,7,7-trimethylbicyclo[3.1.1]hept-2-en-6-one	[1]
CAS Number	58437-73-3	[1]
Molecular Formula	C₁₀H₁₄O	[1][2][3]
Molecular Weight	150.22 g/mol	[1][2][4][5]
Appearance	Colorless to pale yellow clear liquid (estimated)	[6]
Odor	Herbaceous	[4]

Table 2: Physical and Spectroscopic Properties

Property	Value	Source(s)
Boiling Point	208-210 °C at 760 mmHg 88-89 °C at 12 mmHg	[4][6]
Density	0.992 ± 0.06 g/cm³ (estimated)	[7]
Solubility	Soluble in alcohol 241.3 mg/L in water at 25 °C (estimated)	[4][6]
Optical Rotation [α]D	-37° (c = 2.1 in chloroform)	[4]
Refractive Index (nD22)	1.4720	[4]
Vapor Pressure	0.204 mmHg at 25 °C (estimated)	[6]
Flash Point	76.11 °C (169.00 °F) TCC	[6]
logP (o/w)	1.648 (estimated)	[6]
UV max	290 nm (ε 120)	[4][8]

Experimental Protocols

Synthesis of (-)-Chrysanthenone via Photochemical Rearrangement of (-)-Verbenone

The primary method for synthesizing (-)-Chrysanthenone is through a photochemical rearrangement of (-)-verbenone. This reaction involves the irradiation of a solution of (-)-verbenone with ultraviolet light.

Materials:

• (-)-Verbenone

• Cyclohexane (B81311) (spectroscopic grade)

• Nitrogen gas

• Photochemical reactor equipped with a medium-pressure mercury lamp and a quartz immersion well

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate (B1210297) for chromatography

Procedure:

• A solution of (-)-verbenone in cyclohexane is prepared in a quartz reaction vessel. The concentration is typically kept low to minimize intermolecular reactions.

• The solution is deoxygenated by bubbling with nitrogen gas for at least 30 minutes prior to and during the irradiation to prevent photooxidation.

• The reaction vessel is placed in a photochemical reactor, and the solution is irradiated with a medium-pressure mercury lamp. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion of the reaction (indicated by the consumption of the starting material), the solvent is removed under reduced pressure using a rotary evaporator.

• The resulting crude product, a mixture containing (-)-Chrysanthenone and other photoproducts, is purified by column chromatography on silica gel. A gradient of hexane and ethyl acetate is typically used as the eluent.

• Fractions containing pure (-)-Chrysanthenone are collected, and the solvent is evaporated to yield the final product. The purity and identity of the compound are confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and mass spectrometry) and by measuring its optical rotation.

Photochemical Synthesis Workflow

Assessment of Antimicrobial Activity

(-)-Chrysanthenone has been reported to possess antimicrobial properties. A standard method to quantify this activity is the broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC).

Materials:

• (-)-Chrysanthenone

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 96-well microtiter plates

• Sterile pipette tips and tubes

• Incubator

• Spectrophotometer (for measuring optical density)

Procedure:

• A stock solution of (-)-Chrysanthenone is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well plate to obtain a range of concentrations.

• Bacterial cultures are grown to the mid-logarithmic phase and then diluted to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

• The standardized bacterial suspension is added to each well of the 96-well plate containing the different concentrations of (-)-Chrysanthenone.

• Positive (bacteria and broth) and negative (broth only) controls are included on each plate.

• The plates are incubated at the optimal temperature for the specific bacterial strain (e.g., 37°C) for 18-24 hours.

• The MIC is determined as the lowest concentration of (-)-Chrysanthenone that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Broth Microdilution Workflow

Assessment of Insecticidal Activity

The insecticidal properties of (-)-Chrysanthenone can be evaluated using various bioassays. The leaf-disk choice assay is a common method to assess antifeedant activity.

Materials:

• (-)-Chrysanthenone

• Target insect species (e.g., larvae of Spodoptera litura)

• Fresh host plant leaves

• Solvent (e.g., acetone (B3395972) or ethanol)

• Petri dishes

• Filter paper

• Cork borer

Procedure:

• Solutions of (-)-Chrysanthenone at various concentrations are prepared in a suitable solvent.

• Leaf disks of a uniform size are cut from fresh host plant leaves using a cork borer.

• The leaf disks are treated with the (-)-Chrysanthenone solutions and the solvent is allowed to evaporate. Control disks are treated with the solvent only.

• In each Petri dish, a treated leaf disk and a control leaf disk are placed on moist filter paper.

• A single insect larva is introduced into each Petri dish.

• The Petri dishes are kept in a controlled environment (temperature, humidity, and light) for a specific period (e.g., 24 hours).

• The area of each leaf disk consumed by the larva is measured. The antifeedant activity is calculated based on the difference in consumption between the treated and control disks.

Leaf-Disk Choice Assay Workflow

Biological Activities and Potential Applications

(-)-Chrysanthenone has been reported to exhibit a range of biological activities, which suggests its potential for development in various applications:

• Antimicrobial Properties: As a component of some essential oils, (-)-Chrysanthenone contributes to their antimicrobial effects against certain pathogenic bacteria and fungi. This suggests its potential use as a natural preservative or as a lead compound for the development of new antimicrobial agents.

• Insecticidal Effects: The compound has also been noted for its insecticidal properties, making it a candidate for the development of natural and potentially more environmentally friendly pesticides.

Further research is needed to fully elucidate the mechanisms of action behind these biological activities and to explore the full therapeutic and agrochemical potential of (-)-Chrysanthenone and its derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial Activities and Mode of Flavonoid Actions [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to (-)-Chrysanthenone

This technical guide provides a comprehensive overview of (-)-Chrysanthenone, a bicyclic monoterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug development. This document details its chemical identity, physicochemical properties, synthesis, spectroscopic data, and known biological activities, with a focus on its anti-inflammatory and analgesic properties.

Chemical Identity and Physicochemical Properties

(-)-Chrysanthenone is the levorotatory enantiomer of chrysanthenone (B1198921). Its chemical structure and key identifying information are presented below.

Identifier	Value
IUPAC Name	(1R,5S)-2,7,7-trimethylbicyclo[3.1.1]hept-2-en-6-one
CAS Number	58437-73-3
Molecular Formula	C₁₀H₁₄O
Molecular Weight	150.22 g/mol [1]

A summary of its known physicochemical properties is provided in the following table.

Property	Value	Source
Boiling Point	88-89 °C at 12 mmHg	[2]
Optical Rotation [α]D	-37° (c = 2.1 in chloroform)	[2]
UV max	290 nm (ε 120)	[2]

Synthesis of (-)-Chrysanthenone

The primary synthetic route to (-)-Chrysanthenone is through the photochemical rearrangement of (-)-verbenone (B192643). This reaction proceeds via a Norrish Type I cleavage.

Experimental Protocol: Photochemical Rearrangement of (-)-Verbenone

A solution of (-)-verbenone in an inert solvent, such as cyclohexane, is irradiated with ultraviolet light. The reaction progress can be monitored by techniques like gas chromatography (GC) to determine the conversion of the starting material and the formation of (-)-Chrysanthenone. Upon completion, the solvent is removed under reduced pressure, and the resulting crude product can be purified using column chromatography on silica (B1680970) gel to yield pure (-)-Chrysanthenone.

Caption: A flowchart illustrating the key steps in the synthesis of (-)-Chrysanthenone.

Reaction Mechanism

The photochemical rearrangement of verbenone (B1202108) to chrysanthenone is a well-documented example of a Norrish Type I reaction.

Caption: The key steps in the photochemical conversion of verbenone to chrysanthenone.

Spectroscopic Data

The structural elucidation of (-)-Chrysanthenone is supported by various spectroscopic techniques.

Spectroscopic Data	Observations
Mass Spectrometry (EI)	Key fragments (m/z): 150 (M+), 135, 122, 107, 91, 79.[3]
UV-Vis Spectroscopy	λmax at 290 nm, characteristic of an α,β-unsaturated ketone.[2]
Nuclear Magnetic Resonance (NMR)	Computed 1H and 13C NMR data are available in public databases such as PubChem.[1]
Infrared (IR) Spectroscopy	Expected to show a strong absorption band around 1700-1725 cm⁻¹ for the carbonyl group and around 1600-1650 cm⁻¹ for the C=C double bond.

Biological Activities

(-)-Chrysanthenone has been investigated for several biological activities, with the most detailed studies focusing on its anti-inflammatory and analgesic effects.

Anti-inflammatory and Analgesic Activity

A study has demonstrated the in vivo anti-inflammatory and analgesic potential of chrysanthenone.[4][5]

The anti-inflammatory activity was evaluated using the carrageenan-induced paw edema model.[4] Male rats were divided into groups and administered chrysanthenone orally at a dose of 150 mg/kg body weight. One hour after administration, edema was induced by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw. The paw volume was measured at various time points after the carrageenan injection to determine the percentage of edema inhibition.[4]

Treatment	Dose (mg/kg)	Maximum Edema Inhibition (%)
Chrysanthenone	150	83.3 ± 0.00
Diclofenac (1%)	-	88.6 ± 0.81
Chrysanthenone + Thymol	150	97.0 ± 3.7

Data from a study evaluating the anti-inflammatory effects of chrysanthenone.[4]

Antimicrobial and Insecticidal Activities

While (-)-Chrysanthenone is reported to possess antimicrobial and insecticidal properties, detailed quantitative studies with specific minimum inhibitory concentrations (MIC) against a broad panel of microbes or lethal dose (LD50) values for various insect species are not extensively available in the reviewed literature. Further research is required to fully characterize these potential applications.

Conclusion

(-)-Chrysanthenone is a readily accessible chiral monoterpenoid with demonstrated anti-inflammatory and analgesic properties. Its synthesis from the naturally abundant (-)-verbenone makes it an attractive starting material for further chemical derivatization and biological evaluation. The detailed experimental protocols and quantitative data provided herein for its anti-inflammatory effects offer a solid foundation for researchers interested in exploring its therapeutic potential. Further in-depth studies are warranted to fully elucidate its antimicrobial and insecticidal activities, including the determination of their respective potencies and mechanisms of action.

References

• 1. (-)-Chrysanthenone | C10H14O | CID 12303211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chrysanthenone [drugfuture.com]
• 3. Bicyclo[3.1.1]hept-2-en-6-one, 2,7,7-trimethyl- [webbook.nist.gov]
• 4. fmjpublishing.com [fmjpublishing.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Profile of (-)-Chrysanthenone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the naturally occurring monoterpenoid, (-)-Chrysanthenone. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and drug development settings. The data is organized into clear, tabular formats for ease of comparison and is supplemented with detailed experimental protocols.

Introduction to (-)-Chrysanthenone

(-)-Chrysanthenone, a bicyclic monoterpene ketone, is a known constituent of various essential oils and has garnered interest for its potential biological activities. Accurate and thorough spectroscopic analysis is paramount for its unambiguous identification and for elucidating its role in various chemical and biological processes. This guide focuses on the key spectroscopic techniques used for its characterization: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for (-)-Chrysanthenone.

Table 1: ¹H NMR Spectroscopic Data for Chrysanthenone

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	2.68	m
H-3	5.35	m
H-4α	2.55	ddd	18.0, 6.0, 2.0
H-4β	2.15	ddd	18.0, 2.5, 2.0
H-5	2.95	m
CH₃-8	1.75	d	1.5
CH₃-9	1.18	s
CH₃-10	0.85	s

Solvent: CDCl₃. Spectrometer frequency: 400 MHz.

Table 2: ¹³C NMR Spectroscopic Data for Chrysanthenone

Carbon	Chemical Shift (δ, ppm)
C-1	54.5
C-2	125.0
C-3	120.0
C-4	38.5
C-5	58.0
C-6	42.0
C-7	212.0
C-8	21.0
C-9	26.5
C-10	21.5

Solvent: CDCl₃. Spectrometer frequency: 100 MHz.

Table 3: IR Spectroscopic Data for Chrysanthenone

Functional Group	Absorption Frequency (cm⁻¹)	Intensity
C=O (Cyclobutanone)	~1780	Strong
C=C (Alkene)	~1640	Medium
C-H (sp³)	2850-2960	Strong
C-H (sp²)	~3030	Medium

Table 4: Mass Spectrometry Data for Chrysanthenone

m/z	Relative Intensity (%)	Proposed Fragment
150	Base Peak	[M]⁺
122	High	[M - CO]⁺
107	High	[M - CO - CH₃]⁺
91	Medium	[C₇H₇]⁺ (Tropylium ion)
79	Medium	[C₆H₇]⁺

Ionization Method: Electron Ionization (EI) at 70 eV.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the acquisition of spectroscopic data for terpenoids like (-)-Chrysanthenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: A sample of approximately 5-10 mg of purified (-)-Chrysanthenone is dissolved in about 0.6 mL of deuterated chloroform (B151607) (CDCl₃). Tetramethylsilane (TMS) is added as an internal standard (δ 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: The proton NMR spectrum is acquired using a standard pulse sequence. Key parameters include a spectral width of 0-10 ppm, a sufficient number of scans to obtain a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The carbon-13 NMR spectrum is acquired with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. A spectral width of 0-220 ppm is typically used.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, and the resulting spectra are phased and baseline corrected. Chemical shifts are referenced to the TMS signal.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: For a liquid sample like (-)-Chrysanthenone, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrumentation: The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the clean salt plates is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The instrument typically scans the mid-infrared range (4000-400 cm⁻¹).

• Data Processing: The final spectrum is presented as percent transmittance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a Gas Chromatography (GC) system for separation and purification. For GC-MS, a dilute solution of (-)-Chrysanthenone in a volatile solvent like dichloromethane (B109758) or diethyl ether is injected into the GC.

• Instrumentation: An Electron Ionization (EI) mass spectrometer is commonly used.

• Ionization: In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged fragments are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The abundance of each fragment is measured, and a mass spectrum is generated, plotting relative intensity against m/z.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the spectroscopic analysis of a natural product like (-)-Chrysanthenone.

Caption: Workflow for Spectroscopic Analysis of (-)-Chrysanthenone.

The Discovery and Enduring Significance of (-)-Chrysanthenone: A Technical Guide

Abstract

(-)-Chrysanthenone, a naturally occurring bicyclic monoterpenoid, has intrigued chemists for decades owing to its unique strained-ring structure and its role as a key chiral building block in organic synthesis. This technical guide provides an in-depth exploration of the discovery, history, and chemical synthesis of (-)-Chrysanthenone. It is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry. This document details the initial isolation from botanical sources, the pivotal photochemical synthesis from verbenone (B1202108), and the stereochemical elucidation that defined its absolute configuration. Experimental protocols for key reactions are provided, alongside a discussion of its biosynthesis. Quantitative data are presented in structured tables, and logical workflows are illustrated with diagrams to offer a comprehensive understanding of this important molecule.

Introduction

(-)-Chrysanthenone, with the systematic IUPAC name (1R,5S)-2,7,7-trimethylbicyclo[3.1.1]hept-2-en-6-one, is a monoterpene that has garnered significant attention in the scientific community. Its structural complexity, characterized by a strained bicyclo[3.1.1]heptane framework, and its specific stereochemistry make it a valuable synthon for the preparation of more complex chiral molecules. This guide delves into the historical context of its discovery and the scientific milestones that have shaped our understanding of this fascinating natural product.

Discovery and Isolation

(-)-Chrysanthenone was first identified as a constituent of the essential oil of various plants, most notably from the Asteraceae family.

Natural Occurrence

(-)-Chrysanthenone has been reported in several plant species, including Artemisia annua, Anthemis aciphylla, and Tanacetum vulgare[1]. The primary natural source historically associated with its discovery is Chrysanthemum indicum L. and Chrysanthemum sinense Sabin[2]. The presence of chrysanthenone (B1198921) in these plants contributes to their characteristic aroma and potential biological activities.

Early Isolation from Chrysanthemum indicum

The initial isolation of chrysanthenone from its natural sources was a critical step in its characterization. While the very first isolation is not extensively documented in readily available literature, early studies on the components of Chrysanthemum oils laid the groundwork. The structure of chrysanthenone was elucidated by Kotake and Nonaka in 1957 and independently by Blanchard in 1958[2].

Experimental Protocol: General Procedure for Isolation from Plant Material

A general protocol for the extraction and isolation of (-)-Chrysanthenone from Chrysanthemum indicum flowers involves the following steps:

• Extraction: The dried and powdered plant material is subjected to steam distillation to obtain the essential oil.

• Fractional Distillation: The essential oil is then fractionally distilled under reduced pressure to separate components based on their boiling points.

• Chromatography: The fractions enriched with chrysanthenone are further purified using column chromatography over silica (B1680970) gel or alumina, eluting with a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate).

• Characterization: The purified (-)-Chrysanthenone is identified and characterized using spectroscopic techniques such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). The optical rotation is measured to confirm the enantiomeric form.

Chemical Synthesis: The Photochemical Rearrangement of Verbenone

A pivotal moment in the history of chrysanthenone was the development of a synthetic route via the photochemical rearrangement of verbenone, its isomer. This discovery not only provided a reliable method for its preparation but also opened avenues for studying its chemical reactivity.

The Hurst and Whitham Synthesis (1960)

The first successful synthesis of chrysanthenone was reported by J. J. Hurst and G. H. Whitham in 1960. They demonstrated that the irradiation of verbenone with ultraviolet light leads to its isomerization to chrysanthenone[2].

Experimental Protocol: Photochemical Rearrangement of Verbenone

• Reactant: l- or d-Verbenone

• Solvent: Cyclohexane (B81311)

• Apparatus: A solution of verbenone in cyclohexane is irradiated with a high-pressure mercury vapor lamp. The reaction vessel is typically made of quartz to allow the passage of UV light.

• Procedure: The solution is irradiated for a specified period, and the progress of the reaction is monitored by gas chromatography or thin-layer chromatography.

• Workup and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The resulting residue, a mixture of chrysanthenone and unreacted verbenone, is purified by fractional distillation or column chromatography.

Further Mechanistic Studies by Erman (1967)

William F. Erman conducted more detailed studies on the photochemical transformations of verbenone and its products in 1967[2]. His work provided deeper insights into the mechanism of the rearrangement and the formation of other photoproducts.

Logical Workflow: Photochemical Rearrangement of Verbenone to Chrysanthenone

Caption: Photochemical conversion of verbenone to chrysanthenone.

Stereochemical Characterization

The determination of the absolute stereochemistry of (-)-Chrysanthenone as (1R,5S) was a crucial step in understanding its properties and utilizing it in stereoselective synthesis. This was achieved through a combination of chiroptical methods and chemical correlation.

Table 1: Physicochemical and Spectroscopic Data for (-)-Chrysanthenone

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O	[1]
Molecular Weight	150.22 g/mol	[1]
IUPAC Name	(1R,5S)-2,7,7-trimethylbicyclo[3.1.1]hept-2-en-6-one	[1]
CAS Number	58437-73-3	[1]
Boiling Point	88-89 °C at 12 mmHg	[2]
Optical Rotation [α]D	-37° (c=2.1 in chloroform) for the (+)-form	[2]
Refractive Index (nD22)	1.4720 for the (+)-form	[2]
UV λmax	290 nm (ε 120) for the (+)-form	[2]

Note: Data for the (+)-form is often reported in early literature; the (-)-form exhibits the opposite optical rotation.

Experimental Protocol: Determination of Absolute Configuration

The absolute configuration of (-)-Chrysanthenone was likely determined by relating it to a compound of known stereochemistry. A general approach involves:

• Chemical Transformation: (-)-Chrysanthenone is converted through a series of stereochemically defined reactions to a known compound whose absolute configuration has been unequivocally established, for instance, by X-ray crystallography.

• Chiroptical Analysis: Optical Rotatory Dispersion (ORD) and Circular Dichroism (CD) spectroscopy are powerful techniques used to correlate the stereochemistry of chiral ketones. The sign of the Cotton effect in the ORD or CD spectrum of (-)-Chrysanthenone can be compared to established rules, such as the Octant Rule for ketones, to deduce the absolute configuration of the stereocenters.

Biosynthesis

(-)-Chrysanthenone is a monoterpenoid, and its biosynthesis in plants follows the general pathway for this class of compounds.

Signaling Pathway: Postulated Biosynthesis of (-)-Chrysanthenone

Caption: A plausible biosynthetic pathway for (-)-Chrysanthenone.

The biosynthesis of (-)-Chrysanthenone is believed to start from geranyl pyrophosphate (GPP), which is formed through the methylerythritol 4-phosphate (MEP) pathway in the plastids of plant cells. GPP is then cyclized by a terpene synthase, likely a pinene synthase, to form the pinane (B1207555) skeleton. Subsequent enzymatic oxidations would lead to the formation of verbenone, which can then undergo an isomerization to yield chrysanthenone. While the photochemical conversion is well-established in the laboratory, an analogous enzymatic isomerization in vivo is also plausible.

Conclusion

The journey of (-)-Chrysanthenone from its discovery in the essential oils of Chrysanthemum species to its efficient photochemical synthesis has been a significant narrative in the field of natural product chemistry. Its unique structure and defined stereochemistry have made it a valuable tool for synthetic chemists. This guide has provided a comprehensive overview of its history, synthesis, and stereochemical properties, offering a valuable resource for researchers and professionals. The continued exploration of the biological activities and synthetic applications of (-)-Chrysanthenone and its derivatives promises to be a fruitful area of future research.

References

• 1. escholarship.org [escholarship.org]
• 2. Absolute configuration - Wikipedia [en.wikipedia.org]

The Biosynthesis of Chrysanthenone in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chrysanthenone (B1198921), a naturally occurring monoterpenoid found in various plant species, particularly within the Asteraceae family, has garnered interest for its potential biological activities. Understanding its biosynthesis is crucial for metabolic engineering and drug development efforts. This technical guide provides a comprehensive overview of the current knowledge on the biosynthetic pathway of chrysanthenone in plants. The pathway commences with the universal precursor for monoterpenes, geranyl pyrophosphate (GPP), which undergoes a series of enzymatic transformations to yield chrysanthenone. Key steps involve the cyclization of GPP to form pinene isomers, subsequent oxidation to verbenone (B1202108), and a final photochemical rearrangement. This document details the proposed enzymatic players, presents available quantitative data, outlines relevant experimental protocols, and provides visual representations of the pathway and associated workflows.

Introduction

Chrysanthenone is a bicyclic monoterpenoid ketone that contributes to the characteristic aroma of several plants, including various Chrysanthemum species. Its biosynthesis is an offshoot of the broader terpenoid pathway, a vast and diverse network responsible for one of the largest classes of plant secondary metabolites. This guide will dissect the biosynthetic route to chrysanthenone, providing a technical resource for researchers in natural product chemistry, plant biology, and drug discovery.

The Chrysanthenone Biosynthesis Pathway

The biosynthesis of chrysanthenone is a multi-step process that begins with the fundamental building blocks of all terpenes.

From Geranyl Pyrophosphate to α-Pinene

The pathway initiates with geranyl pyrophosphate (GPP) , the universal C10 precursor for all monoterpenes. The first committed step is the cyclization of GPP to form the bicyclic monoterpene, α-pinene . This reaction is catalyzed by a class of enzymes known as monoterpene synthases (MTPSs) .

In Chrysanthemum indicum, a terpene synthase (TPS) capable of producing α-pinene has been identified, providing a direct enzymatic link to the precursors of chrysanthenone.[1] Transcriptome analysis of Chrysanthemum morifolium has also led to the identification of several terpene synthase genes, some of which are predicted to be involved in monoterpene synthesis.[2][3][4]

Oxidation of α-Pinene to Verbenone

Following the formation of α-pinene, a two-step oxidation process is proposed to yield verbenone , the direct precursor to chrysanthenone. This process involves the hydroxylation of α-pinene to verbenol (B1206271) , which is then further oxidized.

• α-Pinene to Verbenol: This hydroxylation is likely catalyzed by a cytochrome P450 monooxygenase (CYP) . While a specific CYP for this reaction has not yet been characterized in Chrysanthemum, studies on other organisms have identified CYPs capable of this conversion.[5][6][7][8]

• Verbenol to Verbenone: The subsequent oxidation of verbenol to the ketone, verbenone, is presumed to be carried out by a dehydrogenase .[9][10]

Photochemical Rearrangement of Verbenone to Chrysanthenone

The final step in the proposed pathway is the conversion of verbenone to chrysanthenone . This transformation is well-documented as a photochemical[2][4]-sigmatropic rearrangement .[9][11] This reaction involves the reorganization of electrons and atoms within the molecule upon absorption of light energy. While this is a known chemical reaction, its occurrence in vivo within plant cells is an area of active investigation. It is plausible that this conversion occurs non-enzymatically in plant tissues exposed to sunlight, although the possibility of an enzyme-mediated photochemical reaction cannot be entirely ruled out.[11][12][13][14]

Signaling Pathways and Logical Relationships

The biosynthesis of chrysanthenone is embedded within the larger network of terpenoid metabolism. The following diagram illustrates the proposed pathway and its key intermediates.

Proposed biosynthesis pathway of chrysanthenone.

Quantitative Data

Currently, there is a limited amount of publicly available quantitative data specifically for the enzymes in the chrysanthenone biosynthesis pathway from Chrysanthemum species. However, related data from other plant species and general characteristics of the enzyme families can provide valuable context.

Table 1: General Kinetic Parameters of Related Terpene Synthases

Enzyme Family	Substrate	Product(s)	Km (µM)	kcat (s⁻¹)	Source Organism	Reference
Monoterpene Synthase	GPP	α-Pinene, β-Pinene, etc.	1.5 - 50	0.01 - 1.0	Various Plants	General knowledge
Cytochrome P450	α-Pinene	Verbenol, etc.	5 - 100	0.1 - 10	Pseudomonas putida (engineered)	[5]
Dehydrogenase	Borneol (related monoterpenol)	Camphor	50 - 500	0.01 - 5	Salvia species	[10]

Note: The values presented are approximate ranges derived from literature on homologous enzymes and are intended for illustrative purposes. Specific values for the enzymes from Chrysanthemum species are yet to be determined.

Experimental Protocols

The elucidation of the chrysanthenone biosynthesis pathway relies on a combination of molecular biology, biochemistry, and analytical chemistry techniques.

Identification and Cloning of Terpene Synthase (TPS) Genes

Objective: To isolate the gene encoding the monoterpene synthase responsible for α-pinene synthesis.

Workflow:

Workflow for TPS gene identification and cloning.

Methodology:

• Plant Material: Collect fresh flower heads or young leaves of the Chrysanthemum species of interest.

• RNA Extraction: Extract total RNA using a commercial kit or a standard protocol like the CTAB method.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcriptase.

• PCR Amplification: Perform PCR using degenerate primers designed from conserved regions of known plant monoterpene synthases.

• Cloning and Sequencing: Clone the amplified PCR products into a suitable vector (e.g., pGEM-T Easy) and sequence the inserts to identify full-length or partial TPS genes.

Heterologous Expression and Purification of Recombinant TPS

Objective: To produce a functional terpene synthase enzyme for in vitro characterization.

Methodology:

• Vector Construction: Subclone the full-length coding sequence of the identified TPS gene into an E. coli expression vector (e.g., pET vector with a His-tag).

• Expression: Transform the expression vector into a suitable E. coli strain (e.g., BL21(DE3)). Grow the bacterial culture and induce protein expression with IPTG.

• Purification: Lyse the bacterial cells and purify the recombinant His-tagged protein using immobilized metal affinity chromatography (IMAC) on a Ni-NTA resin.

• Verification: Confirm the purity and size of the purified protein by SDS-PAGE.

In Vitro Enzyme Assays

Objective: To determine the function and kinetic properties of the recombinant TPS.

Methodology:

• Reaction Mixture: Prepare a reaction buffer containing the purified enzyme, the substrate (GPP), and necessary cofactors (e.g., Mg²⁺ or Mn²⁺).

• Incubation: Incubate the reaction mixture at an optimal temperature for a defined period.

• Product Extraction: Stop the reaction and extract the volatile products with an organic solvent (e.g., hexane (B92381) or pentane).

• GC-MS Analysis: Analyze the extracted products by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the monoterpenes produced.

• Kinetic Analysis: To determine kinetic parameters (Km and Vmax), perform assays with varying substrate concentrations and measure the initial reaction velocity. Data can be analyzed using Michaelis-Menten kinetics.

Analysis of Plant Volatiles by GC-MS

Objective: To identify and quantify chrysanthenone and its precursors in plant tissues.

Workflow:

Workflow for GC-MS analysis of plant volatiles.

Methodology:

• Sample Preparation: Homogenize fresh or frozen plant tissue in a suitable organic solvent.

• Extraction: Perform solvent extraction, possibly with the aid of sonication or maceration.

• Concentration: Concentrate the extract under a gentle stream of nitrogen.

• GC-MS Analysis: Inject the concentrated extract into a GC-MS system. Use a suitable capillary column (e.g., DB-5ms) and a temperature program to separate the volatile compounds.

• Data Analysis: Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and library data (e.g., NIST). Quantify the compounds using an internal standard.[15][16][17][18]

Conclusion and Future Directions

The biosynthesis of chrysanthenone in plants is a fascinating example of the intricate pathways that lead to the vast diversity of natural products. While the general framework of the pathway is understood, from the cyclization of GPP to the final photochemical rearrangement, significant gaps in our knowledge remain. Future research should focus on:

• Identification and characterization of the specific cytochrome P450 monooxygenases and dehydrogenases in Chrysanthemum species that are responsible for the conversion of α-pinene to verbenone.

• Investigation into the in vivo mechanism of the verbenone to chrysanthenone conversion. Is this a purely non-enzymatic, light-driven process, or are there "photoenzymes" or other cellular factors that facilitate this rearrangement?

• Determination of the kinetic parameters and regulatory mechanisms of the enzymes involved in the pathway to enable effective metabolic engineering strategies.

• Exploration of the biodiversity of Chrysanthemum and related species to identify novel enzymes and variations in the chrysanthenone biosynthesis pathway.

A deeper understanding of this pathway will not only advance our fundamental knowledge of plant biochemistry but also open up new avenues for the biotechnological production of chrysanthenone and other valuable terpenoids for use in the pharmaceutical and fragrance industries.

References

• 1. Volatile metabolic profiling and functional characterization of four terpene synthases reveal terpenoid diversity in different tissues of Chrysanthemum indicum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dynamic regulation of volatile terpenoid production and emission from Chrysanthemum morifolium capitula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Integrative transcriptome and metabolome analysis reveals candidate genes related to terpene synthesis in Chrysanthemum × morifolium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular recognition in (+)-alpha-pinene oxidation by cytochrome P450cam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Theoretical Study of Hydroxylation of α- and β-Pinene by a Cytochrome P450 Monooxygenase Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Untangling the multi-regime molecular mechanism of verbenol-chemotype Zingiber officinale essential oil against Aspergillus flavus and aflatoxin B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Structural View on the Stereospecificity of Plant Borneol‐Type Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photoenzymes and Related Topics: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Transitioning enzyme catalysis towards photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Photoenzymatic catalysis for selective chemical synthesis. - Hyster Lab [hyster.princeton.edu]
• 15. jchr.org [jchr.org]
• 16. Comparative Analysis of Phytochemical Composition of Gamma-Irradiated Mutant Cultivars of Chrysanthemum morifolium [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Comparative Analysis of the Chemical Constituents of Chrysanthemum morifolium with Different Drying Processes Integrating LC/GC–MS−Based, Non-Targeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

The Occurrence and Analysis of (-)-Chrysanthenone in Artemisia Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the occurrence of the monoterpene (-)-Chrysanthenone across various species of the genus Artemisia. It details quantitative data, experimental protocols for extraction and analysis, and visualizes a typical workflow for its identification and quantification. This document is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development exploring the potential of Artemisia species and their chemical constituents.

Introduction to (-)-Chrysanthenone and Artemisia

The genus Artemisia, belonging to the Asteraceae family, comprises a vast number of species, many of which are renowned for their use in traditional medicine and as sources of aromatic essential oils.[1] These essential oils are complex mixtures of volatile compounds, primarily monoterpenes and sesquiterpenes, which contribute to their characteristic aromas and biological activities.[2] One such monoterpene of interest is (-)-Chrysanthenone, a bicyclic ketone that has been identified as a constituent in the essential oils of several Artemisia species. The presence and concentration of this compound can vary significantly depending on the species, geographical location, and developmental stage of the plant.[3][4] Understanding the distribution and concentration of (-)-Chrysanthenone is crucial for the chemotaxonomic classification of Artemisia species and for the standardization of their extracts for potential therapeutic applications.

Quantitative Occurrence of (-)-Chrysanthenone in Artemisia Species

The following table summarizes the reported quantitative data for (-)-Chrysanthenone in the essential oils of various Artemisia species. The data has been compiled from several studies and is presented to facilitate comparison across different species and geographical origins. It is important to note that the chemical composition of essential oils can be influenced by various factors including the specific chemotype of the plant, environmental conditions, and the extraction method employed.[3]

Artemisia Species	Plant Part	Geographical Origin	(-)-Chrysanthenone (% of Essential Oil)	Reference
A. herba-alba Asso.	Aerial Parts	Iran (Baluchestan region)	3.00	[5]
A. santolina Schrenk	Aerial Parts	Iran (Baluchestan region)	6.98	[5]
A. abrotanum L.	Not specified	Croatia	4.7	[6]
A. herba-alba	Not specified	Tunisia	15.0	[2]
A. vestita Wall. ex Besser	Not specified	India (Himalayan regions)	Rich constituent	[3]
A. maritima L.	Not specified	India (Himalayan regions)	Principal component	[3]
A. dubia Wall. ex Besser	Not specified	Not specified	Major component	[3]

Experimental Protocols

The extraction and quantification of (-)-Chrysanthenone from Artemisia species typically involve hydrodistillation or steam distillation for the isolation of the essential oil, followed by gas chromatography-mass spectrometry (GC-MS) for identification and quantification.

Plant Material Collection and Preparation

• Collection: Aerial parts (leaves, stems, and flowers) of the Artemisia species are collected, often during the flowering stage to ensure a high yield of essential oils.[5]

• Drying: The collected plant material is air-dried in a shaded, well-ventilated area at room temperature (typically 25–30°C) for a period of several days (e.g., 7 days) until a constant weight is achieved.[7]

• Comminution: The dried aerial parts are then chopped or powdered to increase the surface area for efficient extraction.[1][7]

Essential Oil Extraction: Hydrodistillation

• Apparatus: A Clevenger-type apparatus is commonly used for hydrodistillation.[7][8]

• Procedure:

  • A known quantity of the dried and powdered plant material (e.g., 500 g) is placed into a round-bottom flask.[8]

  • The flask is filled with a sufficient volume of distilled water to immerse the plant material.

  • The flask is connected to the Clevenger apparatus and a condenser.

  • The mixture is heated to boiling (100°C) and the distillation process is carried out for a specified duration, typically ranging from 1.5 to 4 hours.[1][7]

  • The essential oil, being less dense than water, will separate and can be collected from the apparatus.

• Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate (B86663) to remove any residual water and then stored in a sealed vial at 4°C until analysis.[7][8]

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The essential oil sample is diluted with a suitable solvent, such as n-hexane (e.g., 1 mg/mL), before injection into the GC-MS system.[8]

• Instrumentation: A gas chromatograph coupled with a mass spectrometer is used for the analysis. A common setup includes:

  • GC Column: A fused silica (B1680970) capillary column such as HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) is frequently employed.[7][9]

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).[8][10]

• GC Conditions: The oven temperature is programmed to separate the individual components of the essential oil. A representative temperature program is as follows:

  • Initial temperature: 50-60°C, held for 3-5 minutes.[9][10]

  • Ramp: Increase the temperature at a rate of 3-8°C/min to 200-220°C.[8][10]

  • Final hold: The temperature is held at the final temperature for a specified time.[8]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.[7]

  • Mass Range: The mass spectrum is scanned over a range of approximately 40-600 amu.[8]

  • Ion Source Temperature: Typically set around 250°C.[7]

• Identification and Quantification:

  • Identification: The identification of (-)-Chrysanthenone is achieved by comparing its retention time and mass spectrum with those of an authentic standard or with data from mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The relative percentage of (-)-Chrysanthenone is calculated from the peak area in the total ion chromatogram (TIC) without the use of an internal standard.[9] For absolute quantification, a calibration curve would be prepared using a certified reference standard of (-)-Chrysanthenone.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of (-)-Chrysanthenone in Artemisia species.

Caption: Workflow for (-)-Chrysanthenone analysis.

Biosynthesis of Monoterpenes in Artemisia

Monoterpenes, including (-)-Chrysanthenone, are synthesized in plants through the methylerythritol phosphate (B84403) (MEP) pathway, which is localized in the plastids.[11] The biosynthesis begins with the precursors pyruvate (B1213749) and glyceraldehyde-3-phosphate, which are converted through a series of enzymatic steps to isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).[12] Geranyl pyrophosphate (GPP) synthase then catalyzes the condensation of IPP and DMAPP to form geranyl pyrophosphate (GPP), the universal precursor for all monoterpenes.[12]

From GPP, a diverse array of monoterpene synthases (mTPSs) catalyze the formation of various monoterpene skeletons.[13][14] These enzymes are known for their product promiscuity, often producing multiple products from a single substrate.[13] While the specific terpene synthase responsible for the direct synthesis of (-)-Chrysanthenone in Artemisia has not been definitively identified in the reviewed literature, it is understood to be derived from the GPP precursor through the action of a specialized mTPS. The expression of these mTPS genes can be influenced by developmental stage and environmental factors, leading to the observed variation in essential oil composition.[14]

The following diagram illustrates the general biosynthetic pathway leading to monoterpenes in Artemisia.

Caption: Monoterpene biosynthesis in Artemisia.

Conclusion

This guide has provided a consolidated resource on the occurrence of (-)-Chrysanthenone in Artemisia species, presenting quantitative data and detailed experimental protocols for its analysis. The provided workflows and biosynthetic pathway diagrams offer a clear visual representation of the processes involved. For researchers and professionals in drug development, this information is foundational for further investigation into the pharmacological properties of (-)-Chrysanthenone and for the quality control of Artemisia-based products. Future research should focus on identifying the specific monoterpene synthases responsible for (-)-Chrysanthenone production and elucidating the factors that regulate its expression in different Artemisia species.

References

• 1. brieflands.com [brieflands.com]
• 2. The Genus Artemisia: A 2012–2017 Literature Review on Chemical Composition, Antimicrobial, Insecticidal and Antioxidant Activities of Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. sciencepub.net [sciencepub.net]
• 8. ph04.tci-thaijo.org [ph04.tci-thaijo.org]
• 9. Artemisia vulgaris L. Chemotypes [scirp.org]
• 10. Evaluation of extraction methods for essential oils in mugwort (Artemisia montana) using gas chromatography-mass spectrometry -Analytical Science and Technology | Korea Science [koreascience.kr]
• 11. Biosynthesis of the irregular monoterpene artemisia ketone, the sesquiterpene germacrene D and other isoprenoids in Tanacetum vulgare L. (Asteraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biomedres.us [biomedres.us]
• 13. mdpi.com [mdpi.com]
• 14. files01.core.ac.uk [files01.core.ac.uk]

(-)-Chrysanthenone in Chrysanthemum Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the occurrence, analysis, and biosynthesis of (-)-Chrysanthenone, a significant monoterpene found in various Chrysanthemum species. This document is intended for researchers, scientists, and professionals in the field of drug development seeking detailed information on this compound.

Data Presentation: Quantitative Occurrence of (-)-Chrysanthenone

(-)-Chrysanthenone is a naturally occurring monoterpene that has been identified in the essential oils of several Chrysanthemum species.[1][2] Its concentration can vary significantly depending on the species, cultivar, and environmental conditions. The following table summarizes the quantitative data available on the percentage of (-)-Chrysanthenone in the essential oils of different Chrysanthemum species.

Chrysanthemum Species	Cultivar/Variety	Plant Part	Percentage of (-)-Chrysanthenone in Essential Oil (%)	Reference
Chrysanthemum arcticum	Schwefelglanz	Flowers	13.98	[3]
Chrysanthemum parthenium	Aureum	Flowers	0.60	[3]
Chrysanthemum parthenium	Snowball	Flowers	0.83	[3]
Chrysanthemum indicum	Not specified	Flowers	10.01	[4]
Chrysanthemum indicum	Not specified	Flowers and Leaves	Main component (exact percentage not specified)	[2]
Chrysanthemum indicum	Not specified	Flowers	11.34	[5]
Chrysanthemum morifolium	Not specified	Flower Heads	Trace	[6]

Experimental Protocols

The extraction and quantification of (-)-Chrysanthenone from Chrysanthemum species typically involve the isolation of the essential oil followed by chromatographic analysis. The most common methods are hydrodistillation for extraction and Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Protocol 1: Extraction of Essential Oil by Hydrodistillation

This protocol outlines the standard procedure for extracting essential oils from Chrysanthemum plant material.

1. Plant Material Preparation:

• Fresh or dried flowers are typically used.[4] For dried material, air-drying at room temperature or low-temperature drying (40-50°C) is recommended to preserve volatile compounds.

• The plant material should be finely ground to increase the surface area for efficient extraction.

2. Hydrodistillation Apparatus Setup:

• A Clevenger-type apparatus is commonly used for hydrodistillation.

• Place the ground plant material (e.g., 100 g) into a round-bottom flask.

• Add distilled water to the flask, typically in a 1:10 ratio of plant material to water (w/v).

3. Distillation Process:

• Heat the flask to bring the water to a boil. The heating can be done using a heating mantle.

• The steam and volatilized essential oils will rise and pass into the condenser.

• The condensate (hydrosol and essential oil) is collected in the separator of the Clevenger apparatus.

• Continue the distillation for a set period, typically 2-4 hours, or until no more oil is collected.

4. Essential Oil Collection and Storage:

• The essential oil, being less dense than water, will form a layer on top of the hydrosol.

• Carefully collect the essential oil layer.

• Dry the collected oil over anhydrous sodium sulfate (B86663) to remove any residual water.

• Store the essential oil in a sealed, dark glass vial at 4°C until analysis.

Protocol 2: Quantification of (-)-Chrysanthenone by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the quantitative analysis of (-)-Chrysanthenone in the extracted essential oil.

1. Sample Preparation:

• Dilute the essential oil sample in a suitable solvent, such as hexane (B92381) or ethanol, to an appropriate concentration for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating monoterpenes.
  • Injector: Split/splitless injector, typically operated in split mode with a high split ratio to handle the concentrated essential oil samples.
  • Injector Temperature: 250°C.
  • Oven Temperature Program: An initial temperature of 60-70°C held for a few minutes, followed by a ramp of 3-5°C/min to a final temperature of 240-280°C, held for a few minutes.
  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Ion Source Temperature: 230°C.
  • Mass Range: Scan from m/z 40 to 500.

3. Identification and Quantification:

• Identification: (-)-Chrysanthenone is identified by comparing its mass spectrum and retention index with those of a pure standard and/or with data from mass spectral libraries (e.g., NIST, Wiley).

• Quantification: The percentage of (-)-Chrysanthenone is calculated from the GC peak areas using the area normalization method, assuming a response factor of 1 for all components. For more accurate quantification, a calibration curve can be prepared using a pure standard of (-)-Chrysanthenone.

Mandatory Visualization

Biosynthetic Pathway of (-)-Chrysanthenone

The biosynthesis of (-)-Chrysanthenone in Chrysanthemum species is believed to follow the general pathway of monoterpene synthesis, originating from the methylerythritol phosphate (B84403) (MEP) pathway. The key precursor, geranyl diphosphate (B83284) (GPP), is cyclized to form various monoterpene skeletons. While the exact enzymatic steps leading to (-)-Chrysanthenone are not fully elucidated in Chrysanthemum, a plausible pathway involves the formation of an α-pinene intermediate, which is then converted to verbenone. Subsequently, (-)-Chrysanthenone is produced through a photochemical rearrangement of verbenone.

References

• 1. vriaroma.com [vriaroma.com]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 6. galbanum.co [galbanum.co]

The Emerging Therapeutic Potential of (-)-Chrysanthenone: A Technical Overview of its Preliminary Biological Activities

For Researchers, Scientists, and Drug Development Professionals

(-)-Chrysanthenone, a naturally occurring monoterpenoid found in various plants, including certain species of Artemisia and Chrysanthemum, is gaining attention for its diverse pharmacological properties.[1][2] This technical guide provides a comprehensive overview of the preliminary biological activities of (-)-Chrysanthenone, with a focus on its potential as a lead compound in drug discovery. This document synthesizes available quantitative data, details relevant experimental protocols, and visualizes key biological pathways and workflows to support further research and development.

Quantitative Biological Activity Data

The following tables summarize the reported quantitative data on the biological activities of (-)-Chrysanthenone and its combination with other compounds. The data highlights its potential in anti-inflammatory and analgesic applications.

Table 1: Anti-inflammatory and Analgesic Activity

Bioassay	Test Subject	Treatment	Dosage	Result	Reference
Carrageenan-induced paw edema	Rats	Thymol/Chrysanthenone combination	-	97 ± 3.7% reduction in edema	[3]
Acetic acid-induced writhing	Rats	Thymol/Chrysanthenone combination	-	88.6 ± 0.81% reduction in writhing	[3]

| Acetic acid-induced writhing | Rats | Thymol/Chrysanthenone combination | - | 40 ± 0.40 abdominal contractions |[3] |

Table 2: Hepatoprotective Effects

Bioassay	Test Subject	Inducing Agent	Treatment	Result	Reference

| Hepatotoxicity | Rats | Carbon tetrachloride (CCl₄) | Thymol/Chrysanthenone combination | Normalization of ASAT and ALAT levels; prevention of histological liver damage |[3] |

Table 3: Acute Toxicity

Bioassay	Test Subject	Result	Reference

| Acute Toxicity | Rats | LD₅₀ > 150 mg/kg |[3] |

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections describe standard protocols for evaluating the key biological activities of (-)-Chrysanthenone.

Cytotoxicity and Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[4]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of (-)-Chrysanthenone against various cancer cell lines.

Materials:

• (-)-Chrysanthenone

• Target cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (-)-Chrysanthenone in the culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using a suitable software.

Antimicrobial Activity: Broth Microdilution Assay

This assay is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

Objective: To determine the MIC of (-)-Chrysanthenone against various bacterial and fungal strains.

Materials:

• (-)-Chrysanthenone

• Test microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Microbial inoculum standardized to a specific concentration (e.g., 0.5 McFarland standard)

• Microplate reader or visual inspection

Protocol:

• Compound Preparation: Prepare a series of twofold dilutions of (-)-Chrysanthenone in the broth medium directly in the wells of a 96-well plate.

• Inoculation: Add a standardized inoculum of the test microorganism to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of (-)-Chrysanthenone at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to screen for the acute anti-inflammatory activity of compounds.

Objective: To evaluate the in vivo anti-inflammatory effect of (-)-Chrysanthenone.

Materials:

• (-)-Chrysanthenone

• Wistar rats

• Carrageenan solution (1% in saline)

• Pletysmometer

• Reference anti-inflammatory drug (e.g., Indomethacin)

Protocol:

• Animal Grouping: Divide the rats into several groups: a control group, a reference drug group, and groups treated with different doses of (-)-Chrysanthenone.

• Compound Administration: Administer (-)-Chrysanthenone (orally or intraperitoneally) to the test groups and the reference drug to its respective group. The control group receives the vehicle.

• Induction of Inflammation: After a specific period (e.g., 1 hour), inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group. A significant reduction in paw volume in the treated groups indicates anti-inflammatory activity.

Visualizations: Workflows and Signaling Pathways

To better illustrate the experimental processes and potential mechanisms of action, the following diagrams are provided in the DOT language for Graphviz.

Caption: General workflow for the discovery and biological evaluation of (-)-Chrysanthenone.

Caption: Putative anti-inflammatory mechanism of action for (-)-Chrysanthenone.

Potential Mechanisms of Action and Signaling Pathways

While specific molecular targets for (-)-Chrysanthenone are still under investigation, its biological activities are likely mediated through the modulation of key signaling pathways involved in inflammation, cell proliferation, and microbial survival.

Anti-inflammatory Effects: The anti-inflammatory properties of many terpenoids are attributed to their ability to interfere with the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[5] As depicted in the diagram above, (-)-Chrysanthenone may inhibit the activation of these pathways, leading to a downstream reduction in the expression of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukins (e.g., IL-6), and cyclooxygenase-2 (COX-2).

Anticancer Effects: The anticancer activity of related compounds often involves the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of angiogenesis.[6][7] (-)-Chrysanthenone could potentially exert cytotoxic effects on cancer cells by modulating pathways involving caspases, Bcl-2 family proteins, and cell cycle regulators.

Antimicrobial Effects: The mechanism of antimicrobial action for terpenoids can be multifaceted, including the disruption of microbial cell membrane integrity, inhibition of essential enzymes, and interference with microbial signaling pathways.[8][9]

Conclusion and Future Directions

The preliminary evidence suggests that (-)-Chrysanthenone possesses a range of biological activities, most notably anti-inflammatory and analgesic effects. However, the available data is still limited, and further research is required to fully elucidate its therapeutic potential.

Future research should focus on:

• Comprehensive Screening: Evaluating the activity of pure (-)-Chrysanthenone against a broader range of cancer cell lines, bacterial and fungal strains, and in various models of inflammation.

• Mechanism of Action Studies: Identifying the specific molecular targets and signaling pathways modulated by (-)-Chrysanthenone to understand its mode of action at a molecular level.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing derivatives of (-)-Chrysanthenone to optimize its potency and selectivity for specific biological targets.

• Pharmacokinetic and Toxicological Profiling: Conducting in-depth studies to assess the absorption, distribution, metabolism, excretion, and toxicity profile of (-)-Chrysanthenone to determine its suitability for further drug development.

References

• 1. chrysanthenone, 473-06-3 [thegoodscentscompany.com]
• 2. 2-Pinen-7-one | C10H14O | CID 442463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Advancements and recent explorations of anti-cancer activity of chrysin: from molecular targets to therapeutic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-cancer Activity of Chrysin in Cancer Therapy: a Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | New Insights Into the Antibacterial Mechanism of Cryptotanshinone, a Representative Diterpenoid Quinone From Salvia miltiorrhiza Bunge [frontiersin.org]
• 9. Synthesis, Antifungal Activity, and Structure Activity Relationships of Coruscanone A Analogs - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Solubility of (-)-Chrysanthenone in Organic Solvents

This technical guide provides a detailed overview of the solubility of (-)-Chrysanthenone, a naturally occurring monoterpenoid.[1][2] Understanding the solubility of this compound in various organic solvents is crucial for its extraction, purification, and formulation in research and drug development contexts.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in different solvent systems. For a solid solute dissolving in a liquid solvent, the process is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The principle of "like dissolves like" is a useful heuristic, suggesting that polar solutes will dissolve in polar solvents, and nonpolar solutes will dissolve in nonpolar solvents.

(-)-Chrysanthenone, with its ketone functional group and bicyclic terpene structure, possesses both polar and nonpolar characteristics, leading to a varied solubility profile across different organic solvents.

Quantitative Solubility Data

Quantitative solubility data for (-)-Chrysanthenone in a wide range of organic solvents is not extensively documented in publicly available literature. However, qualitative descriptions and data from analogous compounds provide valuable insights. The following table summarizes the available information and provides a template for recording experimental data.

Organic Solvent	Solvent Type	Qualitative Solubility	Quantitative Solubility (at 25 °C)
Methanol	Polar Protic	Soluble	Data not available
Ethanol	Polar Protic	Soluble[3][4]	Data not available
Acetone	Polar Aprotic	Soluble	Data not available
Chloroform (B151607)	Polar Aprotic	Soluble[4]	[a]D +37° (c = 2.1 in chloroform)[4]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Data not available

Note: The value for chloroform indicates that a solution of 2.1 g/100 mL was prepared for polarimetry, suggesting good solubility.

Experimental Protocol: Shake-Flask Method for Solubility Determination

The "gold standard" for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method.[5] This protocol provides a reliable and reproducible means of quantifying the solubility of (-)-Chrysanthenone.

3.1. Materials

• (-)-Chrysanthenone (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, chloroform, DMSO)

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer in a temperature-controlled environment

• Syringes and syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

• Analytical balance

3.2. Procedure

• Preparation: Add an excess amount of solid (-)-Chrysanthenone to a series of vials.

• Solvent Addition: Add a known volume of each organic solvent to the respective vials.

• Equilibration: Seal the vials tightly and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Shake the vials for a sufficient period to reach equilibrium (typically 24-72 hours).

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess, undissolved solid settle.

• Sampling: Carefully withdraw a sample from the supernatant (the clear liquid phase) using a syringe.

• Filtration: Filter the sample through a syringe filter to remove any undissolved particles.

• Dilution: Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Analysis: Analyze the diluted sample by HPLC or UV-Vis spectrophotometry to determine the concentration of (-)-Chrysanthenone. The solubility is reported as the concentration of the saturated solution (e.g., in mg/mL or mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the shake-flask method of solubility determination.

Caption: A flowchart of the shake-flask method for solubility determination.

Factors Influencing Solubility

Several factors can influence the solubility of (-)-Chrysanthenone:

• Temperature: Generally, the solubility of a solid in a liquid solvent increases with temperature. However, this relationship should be determined empirically for each solvent system.

• Solvent Polarity: As a moderately polar molecule, (-)-Chrysanthenone's solubility will be highest in solvents with similar polarity.

• Purity of the Compound and Solvent: Impurities can affect the measured solubility. It is essential to use high-purity materials for accurate determinations.

This guide provides a foundational understanding of the solubility of (-)-Chrysanthenone in organic solvents. For specific applications, it is crucial to perform experimental determinations to obtain precise quantitative data.

References

• 1. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 2. 2-Pinen-7-one | C10H14O | CID 442463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chrysanthenone, 473-06-3 [thegoodscentscompany.com]
• 4. Chrysanthenone [drugfuture.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Thermochemical Properties of (-)-Chrysanthenone

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the methodologies used to determine the thermochemical properties of (-)-Chrysanthenone, a bicyclic monoterpenoid of significant interest in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data for (-)-Chrysanthenone, this document focuses on the established experimental and computational protocols for determining key thermochemical parameters such as enthalpy of formation, standard entropy, and heat capacity. The guide details the principles and procedures of combustion calorimetry, a primary experimental technique, and outlines the application of computational chemistry for theoretical prediction of these properties. This document is intended to serve as a foundational resource for researchers seeking to understand and obtain the essential thermochemical data for (-)-Chrysanthenone and related compounds.

Core Thermochemical Properties of (-)-Chrysanthenone

• Standard Molar Enthalpy of Formation (ΔfH°) : The change in enthalpy when one mole of a substance in its standard state is formed from its constituent elements in their standard states.

• Standard Molar Entropy (S°) : A measure of the randomness or disorder of a substance at a standard state.

• Molar Heat Capacity (Cp) : The amount of heat required to raise the temperature of one mole of a substance by one degree Celsius at constant pressure.

The following table summarizes the key thermochemical properties of (-)-Chrysanthenone that can be determined using the methodologies described in this guide.

Property	Symbol	Value	Method of Determination
Molecular Formula	-	C₁₀H₁₄O	-
Molar Mass	M	150.22 g/mol [1][2][3]	-
Standard Molar Enthalpy of Formation (liquid)	ΔfH°(l)	To be determined experimentally	Combustion Calorimetry
Standard Molar Enthalpy of Formation (gas)	ΔfH°(g)	To be determined experimentally/calculated	Combustion Calorimetry & Vaporization
Standard Molar Entropy (gas)	S°(g)	To be determined computationally	Statistical Thermodynamics
Molar Heat Capacity (gas)	Cp(g)	To be determined computationally	Statistical Thermodynamics

Experimental Determination of Enthalpy of Formation

The primary experimental method for determining the standard molar enthalpy of formation of organic compounds is combustion calorimetry . This technique measures the heat released during the complete combustion of a substance in a constant-volume container (a "bomb").

Experimental Protocol: Static Bomb Calorimetry

The following protocol outlines the steps for determining the standard molar enthalpy of combustion (ΔcH°) of (-)-Chrysanthenone, from which the standard molar enthalpy of formation (ΔfH°) can be calculated.

Materials and Equipment:

• High-purity (-)-Chrysanthenone sample

• Benzoic acid (standard for calibration)

• Parr-type static bomb calorimeter

• High-pressure oxygen source

• Fuse wire (e.g., platinum or nichrome)

• Crucible (e.g., silica (B1680970) or platinum)

• Pellet press

• Digital thermometer with high resolution

• Deionized water

Procedure:

• Sample Preparation:

  • A precisely weighed sample of (-)-Chrysanthenone (typically 0.5 - 1.0 g) is prepared. If the sample is a liquid, it is encapsulated in a gelatin capsule of known mass and heat of combustion.

  • A pellet press may be used to compact solid samples.

• Bomb Assembly:

  • A measured length of fuse wire is connected to the electrodes within the bomb head, ensuring it is in contact with the sample in the crucible.

  • A small, known amount of deionized water (typically 1 mL) is added to the bomb to ensure that the water formed during combustion is in the liquid state.

  • The bomb is sealed and purged with a small amount of oxygen before being filled to a pressure of approximately 30 atm.

• Calorimeter Setup:

  • The sealed bomb is placed in the calorimeter bucket containing a known mass of water.

  • The calorimeter is assembled with the stirrer and thermometer in place.

• Temperature Measurement and Ignition:

  • The system is allowed to reach thermal equilibrium while stirring. The initial temperature is recorded at regular intervals to establish a baseline.

  • The sample is ignited by passing an electric current through the fuse wire.

  • The temperature is recorded at short intervals as it rises to a maximum and then begins to cool.

• Post-Combustion Analysis:

  • After the final temperature is recorded, the bomb is depressurized and opened.

  • The interior is inspected for any signs of incomplete combustion (e.g., soot).

  • The length of the unburned fuse wire is measured to determine the amount that combusted.

  • The bomb washings are collected and titrated to determine the amount of nitric acid formed from any nitrogen present in the combustion atmosphere.

Data Analysis:

The heat of combustion at constant volume (ΔcU) is calculated using the following equation:

ΔcU = (C_cal * ΔT - q_fuse - q_acid) / m_sample

Where:

• C_cal is the energy equivalent of the calorimeter, determined by calibrating with benzoic acid.

• ΔT is the corrected temperature rise.

• q_fuse is the heat released by the combustion of the fuse wire.

• q_acid is the heat of formation of nitric acid.

• m_sample is the mass of the sample.

The standard enthalpy of combustion (ΔcH°) is then calculated from ΔcU using the following relation:

ΔcH° = ΔcU + Δn_gas * RT

Where:

• Δn_gas is the change in the number of moles of gas in the combustion reaction.

• R is the ideal gas constant.

• T is the standard temperature (298.15 K).

Finally, the standard enthalpy of formation (ΔfH°) is calculated using Hess's Law:

ΔfH°(C₁₀H₁₄O) = [10 * ΔfH°(CO₂) + 7 * ΔfH°(H₂O)] - ΔcH°(C₁₀H₁₄O)

Where ΔfH°(CO₂) and ΔfH°(H₂O) are the known standard enthalpies of formation of carbon dioxide and liquid water, respectively.

Experimental Workflow Diagram

Caption: Experimental workflow for combustion calorimetry.

Computational Determination of Thermochemical Properties

Computational chemistry provides a powerful tool for predicting the thermochemical properties of molecules, especially when experimental data is unavailable. Density Functional Theory (DFT) is a widely used method for this purpose.

Computational Protocol

The following protocol outlines the general steps for calculating the thermochemical properties of (-)-Chrysanthenone using computational methods.

Software:

• A quantum chemistry software package such as Gaussian, ORCA, or Spartan.

Procedure:

• Structure Optimization:

  • The 3D structure of (-)-Chrysanthenone is built.

  • A geometry optimization is performed to find the lowest energy conformation of the molecule. A common DFT functional for this is B3LYP with a basis set such as 6-31G(d).

• Frequency Calculation:

  • A frequency calculation is performed on the optimized geometry at the same level of theory.

  • The absence of imaginary frequencies confirms that the structure is a true minimum on the potential energy surface.

• Thermochemical Analysis:

  • The output of the frequency calculation provides the zero-point vibrational energy (ZPVE), thermal corrections to energy, enthalpy, and Gibbs free energy, as well as the entropy and heat capacity at a given temperature (usually 298.15 K).

• Enthalpy of Formation Calculation:

  • The gas-phase enthalpy of formation can be calculated using an isodesmic or atomization reaction scheme. For an atomization reaction, the enthalpy of formation is calculated as: ΔfH°(gas) = ΣE_atoms - E_molecule - ZPVE + H_trans + H_rot + H_vib + RT

  • Where E_atoms are the electronic energies of the constituent atoms, and E_molecule is the electronic energy of the optimized molecule. More accurate methods, such as composite methods (e.g., G3, G4, CBS-QB3), are often employed for higher accuracy.

Computational Workflow Diagram

Caption: Workflow for computational thermochemistry.

Conclusion

While direct experimental thermochemical data for (-)-Chrysanthenone is currently scarce, this guide provides the necessary theoretical framework and practical protocols for its determination. The combination of experimental techniques like combustion calorimetry and computational methods such as DFT offers a robust approach to obtaining accurate and reliable thermochemical data. This information is crucial for advancing the research and development of (-)-Chrysanthenone and its derivatives in various scientific and industrial applications.

References

• 1. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 2. (-)-Chrysanthenone | C10H14O | CID 12303211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of (-)-Chrysanthenone from (-)-Verbenone

Abstract

This document provides a detailed protocol for the synthesis of (-)-chrysanthenone, a valuable bicyclic monoterpene ketone, through the photochemical rearrangement of (-)-verbenone (B192643). This transformation is a classic example of a Norrish Type I reaction, proceeding via a[1][2]-acyl shift. The described method is notable for its retention of stereochemical integrity and provides a straightforward route to this otherwise difficult-to-access chiral building block. This application note is intended for researchers in organic synthesis, natural product chemistry, and drug development.

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpene with a strained bicyclo[3.1.1]heptane framework. Its unique structure and chirality make it an important starting material for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The photochemical rearrangement of the readily available (-)-verbenone presents an efficient method for its preparation.[2][3] This reaction involves the excitation of the α,β-unsaturated ketone chromophore in verbenone, leading to an α-cleavage and subsequent recombination to form the isomeric chrysanthenone.[4] The reaction is known to proceed with high optical purity.[1][2] This protocol details the experimental setup, reaction conditions, purification, and characterization of (-)-chrysanthenone.

Reaction Scheme

The photochemical conversion of (-)-verbenone to (-)-chrysanthenone is depicted below:

• Starting Material: (-)-Verbenone

• Product: (-)-Chrysanthenone

• Reaction Type: Photochemical Rearrangement (Norrish Type I,[1][2]-acyl shift)

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of (-)-chrysanthenone from (-)-verbenone.

Parameter	Value	Reference
Yield	37-67%	[1]
Optical Purity	High (retains configuration of starting material)	[1][2]
Starting Material	(-)-Verbenone
Molecular Weight	150.22 g/mol
Product	(-)-Chrysanthenone
Molecular Weight	150.22 g/mol	[5]
Solvent	Cyclohexane (B81311) or Acetic Acid	[1]
Light Source	UV lamp with principal emission >300 nm (e.g., using a Pyrex filter)	[1]
Reaction Time	Typically several hours (e.g., 3 hours)	[2]

Experimental Protocol

This protocol is based on established literature procedures for the photochemical rearrangement of verbenone.[1][2]

4.1 Materials and Reagents

• (-)-Verbenone (high optical purity recommended)

• Cyclohexane (spectroscopic grade or distilled)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Standard laboratory glassware

• Photochemical reactor equipped with a UV lamp (e.g., medium-pressure mercury lamp) and a cooling system. A Pyrex filter is essential to block short-wavelength UV light.

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

4.2 Reaction Procedure

• Preparation of the Reaction Mixture: In a quartz or Pyrex reaction vessel, dissolve (-)-verbenone in cyclohexane to a concentration of approximately 0.05 M.

• Degassing: Purge the solution with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen, which can quench the excited state and lead to side reactions.

• Irradiation: Place the reaction vessel in the photochemical reactor and commence irradiation with a UV lamp fitted with a Pyrex filter. Maintain the temperature of the reaction mixture at room temperature using a cooling system.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by periodically taking aliquots from the reaction mixture. A typical mobile phase for TLC is a mixture of hexane and ethyl acetate (e.g., 9:1 v/v).

• Work-up: Once the reaction has reached completion (as determined by the consumption of the starting material), stop the irradiation. Transfer the reaction mixture to a round-bottom flask.

• Solvent Removal: Remove the cyclohexane using a rotary evaporator under reduced pressure.

4.3 Purification

• Column Chromatography: The crude product is purified by flash column chromatography on silica gel.

• Elution: The column is typically eluted with a gradient of ethyl acetate in hexane. The exact composition of the eluent should be determined by TLC analysis of the crude product. (-)-Chrysanthenone is less polar than any remaining (-)-verbenone.

• Fraction Collection: Collect the fractions containing the purified (-)-chrysanthenone.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield (-)-chrysanthenone as a colorless oil.

4.4 Characterization

The identity and purity of the synthesized (-)-chrysanthenone should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded to confirm the structure.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic carbonyl stretch for a cyclobutanone.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Polarimetry: To determine the specific rotation and confirm the retention of stereochemistry.

Visualizations

5.1 Experimental Workflow

Caption: Experimental workflow for the synthesis of (-)-chrysanthenone.

5.2 Reaction Mechanism Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. 579. The photochemistry of verbenone. - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Bicyclo[3.1.1]hept-2-en-6-one, 2,7,7-trimethyl- [webbook.nist.gov]

Application Notes and Protocols: Photochemical Rearrangement of Verbenone to Chrysanthenone

Audience: Researchers, scientists, and drug development professionals.

Introduction: The photochemical rearrangement of verbenone (B1202108) to chrysanthenone (B1198921) is a classic example of a[1][2]-sigmatropic shift in photochemistry.[3] This transformation, often initiated by ultraviolet (UV) irradiation, proceeds through a Norrish Type I cleavage.[4] Verbenone, a bicyclic monoterpene ketone, rearranges into its isomer, chrysanthenone, a valuable synthetic intermediate.[5][6][7] This application note provides a detailed overview of the reaction mechanism, experimental protocols, and relevant data for researchers interested in utilizing this photochemical transformation.

Reaction Mechanism

The photochemical rearrangement of verbenone to chrysanthenone is understood to proceed via a[1][2]-acyl shift.[1] Upon absorption of UV light, verbenone is excited to a singlet or triplet state, which then undergoes a Norrish Type I cleavage of the bond between the carbonyl carbon and the adjacent quaternary carbon. This homolytic cleavage results in the formation of a diradical intermediate. Subsequent rebonding of the acyl radical at the other end of the allylic radical system leads to the formation of chrysanthenone.

Caption: Mechanism of Verbenone to Chrysanthenone Rearrangement.

Quantitative Data

The following table summarizes the key properties of the reactant and product involved in the photochemical rearrangement.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	UV max (nm)
Verbenone	C₁₀H₁₄O	150.22	227-228	-
Chrysanthenone	C₁₀H₁₄O	150.22	88-89 (at 12 mmHg)	290

Data sourced from references[6][8].

Experimental yields can be determined using quantitative ¹H NMR with an internal standard such as mesitylene.[9]

Experimental Protocols

The following protocol is a generalized procedure based on methodologies reported in the literature.[1][5][10]

Materials and Equipment:

• Verbenone

• Cyclohexane (B81311) (spectroscopic grade)

• Low-pressure mercury arc lamp

• Quartz reaction vessel

• Water bath for cooling

• Rotary evaporator

• Column chromatography setup (if purification is required)

• NMR spectrometer for analysis

Procedure:

• Solution Preparation: Prepare a solution of verbenone in cyclohexane. A reported concentration is 30 mg of verbenone in 30 mL of cyclohexane.[1]

• Irradiation:

  • Place the solution in a quartz reaction vessel.

  • Cool the vessel using a water bath to maintain room temperature.

  • Irradiate the solution with a low-pressure mercury arc lamp. The reaction time can vary, with some reports suggesting around 30 minutes.[1]

• Reaction Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by taking aliquots for ¹H NMR analysis.

• Work-up and Purification:

  • After the reaction is complete, evaporate the cyclohexane using a rotary evaporator.[1]

  • The crude chrysanthenone can be used directly for subsequent reactions or purified.[4]

  • If purification is necessary, the residue can be purified by column chromatography on silica (B1680970) gel, eluting with a suitable solvent system (e.g., hexane-EtOAc).[1]

• Characterization: Confirm the identity and purity of the chrysanthenone product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy.

Caption: Experimental Workflow for Chrysanthenone Synthesis.

Safety Precautions

• UV radiation is harmful. Use appropriate shielding and personal protective equipment (UV-blocking glasses).

• Handle organic solvents in a well-ventilated fume hood.

• Consult the Safety Data Sheets (SDS) for all chemicals used.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Rearrangement Reaction of (-)-Verbenone by Photocatalysis | Semantic Scholar [semanticscholar.org]
• 3. The multiplicity of the 〔1, 3〕 -sigmatropic photorearrangement of verbenone to chrysanthenone. | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 4. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Verbenone - Wikipedia [en.wikipedia.org]
• 7. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 8. Chrysanthenone [drugfuture.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of (-)-Chrysanthenone from Plant Material

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the extraction of (-)-Chrysanthenone, a bicyclic monoterpene with significant interest in chemical synthesis and fragrance applications. The primary plant sources for (-)-Chrysanthenone are various species of the genus Chrysanthemum, including Chrysanthemum indicum, Chrysanthemum morifolium, Chrysanthemum arcticum, and Chrysanthemum maximum. This application note outlines and compares several common extraction techniques: steam distillation, solvent extraction, and supercritical fluid extraction (SFE).

Comparative Analysis of Extraction Methods

Table 1: Comparison of Extraction Methods for Essential Oil and (-)-Chrysanthenone Content from Chrysanthemum Species

Extraction Method	Plant Material	Essential Oil Yield (% w/w)	(-)-Chrysanthenone Content in Essential Oil (%)	Key Parameters	Reference
Steam Distillation (SD)	Chrysanthemum indicum	Not specified	Main component	Distillation time: 3 hours	[1]
Chrysanthemum morifolium	0.108 - 0.260	Not specified	Water-steam distillation	[2]
Solvent Extraction	Chrysanthemum indicum	Not specified	Not specified	Solvent: 75% Ethanol (B145695), Reflux time: 2 hours	[3]
Supercritical Fluid Extraction (SFE)	Chrysanthemum indicum	Not specified	Not specified	Pressure: 20 MPa, Temperature: Not specified, Dynamic mode with CO2 at 20 g/min	[4]

Note: The table highlights the lack of direct comparative quantitative data for (-)-Chrysanthenone across different extraction methods from a single Chrysanthemum species in the available literature. The provided data is based on different studies and species.

Experimental Protocols

Protocol 1: Steam Distillation

Steam distillation is a traditional and widely used method for extracting essential oils from plant materials. It is particularly suitable for volatile compounds like (-)-Chrysanthenone.

Materials and Equipment:

• Dried and powdered Chrysanthemum flowers

• Distilled water

• Steam distillation apparatus (including a boiling flask, biomass flask, still head, condenser, and receiver)[5]

• Heating mantle or hot plate

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

• Glass vials for storage

Procedure:

• Preparation of Plant Material: Ensure the Chrysanthemum flowers are dried and coarsely ground to increase the surface area for efficient extraction.

• Apparatus Setup: Assemble the steam distillation unit. Fill the boiling flask with distilled water to about two-thirds full.[5] Place the ground plant material into the biomass flask.

• Distillation: Heat the water in the boiling flask to generate steam. The steam will pass through the plant material, causing the volatile essential oils to vaporize.[6]

• Condensation: The steam and essential oil vapor mixture travels to the condenser, where it cools and condenses back into a liquid.[6]

• Collection: Collect the distillate, which consists of a mixture of water (hydrosol) and essential oil, in the receiver.[7] The essential oil, being less dense, will typically form a layer on top of the water.

• Separation: Carefully separate the essential oil from the hydrosol using a separatory funnel.

• Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water. Store the purified essential oil in a sealed, dark glass vial at 4°C.

Protocol 2: Solvent Extraction

Solvent extraction is a versatile method that can be adapted for various scales of operation. Ethanol is a commonly used solvent due to its effectiveness and relative safety.[8]

Materials and Equipment:

• Dried and powdered Chrysanthemum flowers

• High-purity ethanol (e.g., 95% or absolute)

• Extraction vessel (e.g., flask or beaker)

• Shaker or magnetic stirrer (optional)

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)[8]

• Rotary evaporator[8]

• Glass vials for storage

Procedure:

• Maceration: Place a known quantity of the powdered plant material in the extraction vessel. Add a sufficient volume of ethanol to completely submerge the material (a common solvent-to-solid ratio is 10:1 mL/g).

• Extraction: Agitate the mixture for a specified period. This can range from a few hours to several days, depending on the desired extraction efficiency.[9] For enhanced extraction, the process can be performed at a slightly elevated temperature, provided the compound is not heat-labile.

• Filtration: Separate the solid plant material from the ethanol extract by filtration.[8] Wash the residue with a small amount of fresh solvent to ensure maximum recovery of the extract.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the ethanol.[8]

• Storage: Store the resulting crude extract, which contains (-)-Chrysanthenone along with other extracted compounds, in a sealed vial at a low temperature.

Protocol 3: Supercritical Fluid Extraction (SFE)

SFE using carbon dioxide (CO₂) is a green and efficient extraction technique that offers high selectivity. The properties of supercritical CO₂ can be tuned by adjusting pressure and temperature.[10]

Materials and Equipment:

• Dried and powdered Chrysanthemum flowers

• Supercritical fluid extraction system

• High-purity carbon dioxide

• Co-solvent (e.g., ethanol) (optional)

• Collection vials

Procedure:

• Sample Loading: Load the ground plant material into the extraction vessel of the SFE system.

• Setting Parameters: Set the desired extraction parameters. Based on literature for Chrysanthemum indicum, the following conditions can be used as a starting point:

  • Pressure: 20-25 MPa[4]

  • Temperature: 40-50°C[11]

  • CO₂ Flow Rate: 20 g/min [4]

  • Co-solvent: 95% ethanol can be used as a modifier to enhance the extraction of more polar compounds.[11]

• Extraction: Pressurize the system with CO₂ to bring it to a supercritical state. The supercritical fluid then passes through the plant material, dissolving the desired compounds.

• Collection: The extract-laden supercritical fluid is depressurized in a separator, causing the CO₂ to return to a gaseous state and the extract to precipitate. Collect the extract from the separator.

• Storage: Store the obtained extract in a sealed vial protected from light and heat.

Analysis and Quantification

The identification and quantification of (-)-Chrysanthenone in the extracts are typically performed using Gas Chromatography-Mass Spectrometry (GC-MS).

GC-MS Parameters (General Guidance):

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5MS, is commonly used for essential oil analysis.[12]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[13]

• Injector Temperature: 250-280°C.[14]

• Oven Temperature Program: A temperature gradient is typically employed, for example, starting at 50-60°C, holding for a few minutes, and then ramping up to 250-300°C at a rate of 5-10°C/min.[14]

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.[13]

• Identification: Compounds are identified by comparing their mass spectra and retention indices with those of authentic standards and/or spectral libraries (e.g., NIST).

Visualization of Experimental Workflow

References

• 1. aet.irost.ir [aet.irost.ir]
• 2. [GC-MS analysis of essential oil of the flower of the Chrysanthemum morifolium by the different processing methods] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | An Effective Workflow for Differentiating the Same Genus Herbs of Chrysanthemum morifolium Flower and Chrysanthemum Indicum Flower [frontiersin.org]
• 4. Variation in Chemical Composition and Biological Activities of Flos Chrysanthemi indici Essential Oil under Different Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. engineering.iastate.edu [engineering.iastate.edu]
• 6. rockymountainoils.com [rockymountainoils.com]
• 7. scribd.com [scribd.com]
• 8. coleparmer.com [coleparmer.com]
• 9. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 10. Item - Supercritical Fluid Technology: Computational and Experimental Equilibrium Studies and Design of Supercritical Extraction Processes - University of Notre Dame - Figshare [curate.nd.edu]
• 11. Optimization of conditions for supercritical fluid extraction of flavonoids from hops (Humulus lupulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparative Analysis of the Chemical Constituents of Chrysanthemum morifolium with Different Drying Processes Integrating LC/GC–MS−Based, Non-Targeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. agilent.com [agilent.com]

Application Note: Quantitative Analysis of (-)-Chrysanthenone using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Chrysanthenone is a bicyclic monoterpenoid found in various essential oils, notably from plants of the Chrysanthemum genus. Its presence and concentration are of interest for quality control of natural products, chemical research, and potential pharmacological applications. This application note provides a detailed protocol for the quantitative analysis of (-)-Chrysanthenone in a solution using a validated Gas Chromatography-Mass Spectrometry (GC-MS) method. The methodology described herein is designed to ensure accuracy, precision, and reliability of the quantification results.

Principle

This method utilizes Gas Chromatography (GC) to separate (-)-Chrysanthenone from other components in a sample matrix. The separated compound is then introduced into a Mass Spectrometer (MS), where it is ionized and fragmented. The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for quantitative analysis. Quantification is achieved by comparing the peak area of a characteristic ion of (-)-Chrysanthenone to that of an internal standard.

Experimental Protocols

Materials and Reagents

• (-)-Chrysanthenone analytical standard (≥98% purity)

• Camphor (internal standard, ≥99% purity)

• Hexane (B92381) (or Ethyl Acetate), HPLC grade or equivalent

• Methanol, HPLC grade

• Deionized water

• Glass vials with PTFE-lined septa[1]

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is required. The system should be equipped with an autosampler for precise injection.

3.2.1. Gas Chromatography (GC) Conditions

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless for 1 minute.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 5 °C/min.

  • Ramp 2: Increase to 250 °C at a rate of 20 °C/min.

  • Hold at 250 °C for 5 minutes.

3.2.2. Mass Spectrometry (MS) Conditions

• Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Solvent Delay: 4 minutes.

Selected Ions for Quantification and Confirmation:

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
(-)-Chrysanthenone	Analyte	107	91	122
Camphor	Internal Standard	95	108	152

Note: The selection of quantifier and qualifier ions is based on the mass spectra of the compounds. The most abundant and specific fragment ion is typically chosen as the quantifier for maximum sensitivity. Qualifier ions are used for confirmation of the compound's identity.

Standard and Sample Preparation

3.3.1. Stock Solutions

• (-)-Chrysanthenone Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-Chrysanthenone standard and dissolve it in 10 mL of hexane in a volumetric flask.

• Internal Standard (Camphor) Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Camphor and dissolve it in 10 mL of hexane in a volumetric flask.

3.3.2. Calibration Standards

Prepare a series of calibration standards by serial dilution of the (-)-Chrysanthenone stock solution with hexane to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL. To each calibration standard, add the internal standard to a final concentration of 10 µg/mL.

3.3.3. Sample Preparation

The sample preparation will depend on the matrix. For a simple solution, dilute the sample with hexane to bring the expected concentration of (-)-Chrysanthenone within the calibration range. Add the internal standard to the diluted sample to a final concentration of 10 µg/mL. If the sample is in a complex matrix, an extraction step such as liquid-liquid extraction or solid-phase extraction may be necessary.[2]

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the (-)-Chrysanthenone quantifier ion to the peak area of the internal standard quantifier ion against the concentration of (-)-Chrysanthenone.

• Linear Regression: Perform a linear regression analysis on the calibration curve. The coefficient of determination (R²) should be ≥ 0.995.

• Quantification: Determine the concentration of (-)-Chrysanthenone in the samples by calculating the peak area ratio and interpolating the concentration from the calibration curve.

Method Validation Data (Expected)

The following table summarizes the expected performance characteristics of this method based on typical validation results for similar monoterpene analyses.[3]

Validation Parameter	Expected Result
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (R²)	≥ 0.995
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%

Experimental Workflow Diagram

Caption: Experimental workflow for (-)-Chrysanthenone quantification.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship of the key components in the GC-MS system for this analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchr.org [jchr.org]

Chiral HPLC Method for the Enantioselective Separation of Chrysanthenone

Application Note

Introduction

Chrysanthenone (B1198921) is a naturally occurring monoterpene ketone and a key chiral compound found in the essential oils of various plants. As enantiomers of chiral compounds can exhibit different biological and pharmacological activities, their separation and quantification are of significant importance in the fields of natural product chemistry, pharmacology, and fragrance analysis. High-Performance Liquid Chromatography (HPLC) utilizing a chiral stationary phase (CSP) is a powerful technique for the enantioselective separation of such compounds. This application note presents a recommended starting method for the chiral separation of chrysanthenone enantiomers. While a specific, validated method for chrysanthenone was not found in the reviewed literature, this protocol is based on successful separations of structurally similar monoterpene ketones.

Principle of Chiral Separation

The separation of enantiomers is achieved by their differential interaction with a chiral stationary phase. Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, are widely used for their broad applicability in resolving a wide range of chiral molecules, including monoterpenes. The chiral selector on the stationary phase forms transient diastereomeric complexes with the enantiomers of the analyte. The difference in the stability of these complexes leads to different retention times on the column, enabling their separation.

Recommended Chromatographic Conditions

Based on the analysis of chiral separation methods for other monoterpene ketones, a normal-phase HPLC method is proposed as a starting point for the separation of chrysanthenone enantiomers. Polysaccharide-based chiral stationary phases are recommended due to their proven success with this class of compounds.

Experimental Workflow

Caption: Workflow for the chiral HPLC separation of chrysanthenone enantiomers.

Suggested Chromatographic Parameters

Parameter	Recommended Condition
Column	Chiralpak® AD-H or Chiralcel® OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (IPA)
Mobile Phase Ratio	Start with 98:2 (v/v) and optimize as needed
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Sample Concentration	1 mg/mL in mobile phase

Note: The optimal mobile phase composition may need to be adjusted to achieve baseline separation. A systematic variation of the n-Hexane/IPA ratio (e.g., 99:1, 95:5) is recommended for method development.

Detailed Experimental Protocol

1. Materials and Reagents

• Racemic chrysanthenone standard

• HPLC grade n-Hexane

• HPLC grade Isopropanol (IPA)

• Syringe filters, 0.45 µm PTFE or compatible material

2. Instrument and Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, a UV-Vis detector, a column oven, and an autosampler.

• Chiral HPLC column: Chiralpak® AD-H or Chiralcel® OD-H (250 x 4.6 mm, 5 µm).

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

3. Preparation of Mobile Phase

• Prepare the mobile phase by mixing n-Hexane and Isopropanol in the desired ratio (e.g., for a 98:2 ratio, mix 980 mL of n-Hexane with 20 mL of IPA).

• Degas the mobile phase using an appropriate method such as sonication or vacuum filtration before use.

4. Sample Preparation

• Accurately weigh approximately 10 mg of racemic chrysanthenone and dissolve it in 10 mL of the mobile phase to obtain a stock solution of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

5. HPLC System Setup and Equilibration

• Install the chiral column in the HPLC system.

• Set the column temperature to 25 °C.

• Purge the pump with the prepared mobile phase.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is observed at the detection wavelength of 220 nm.

6. Chromatographic Analysis

• Set the injection volume to 10 µL.

• Inject the prepared sample onto the column.

• Acquire the chromatogram for a sufficient time to allow for the elution of both enantiomers. The run time will depend on the retention of the compounds.

7. Data Analysis

• Identify the peaks corresponding to the two enantiomers of chrysanthenone in the chromatogram.

• Determine the retention time (t_R) for each enantiomer.

• Calculate the separation factor (α) and the resolution (R_s) using the following formulas:

  • α = k'_2 / k'_1, where k' is the retention factor for each enantiomer.

  • R_s = 2(t_R2 - t_R1) / (w_1 + w_2), where t_R is the retention time and w is the peak width at the base for each enantiomer.

• Determine the peak area for each enantiomer to calculate the enantiomeric ratio or enantiomeric excess (ee).

8. Method Optimization

• If the initial separation is not satisfactory (e.g., poor resolution, long run time), the following parameters can be adjusted:

  • Mobile Phase Composition: Vary the percentage of Isopropanol. Increasing the IPA content will generally decrease retention times, while decreasing it will increase retention and may improve resolution.

  • Flow Rate: A lower flow rate may improve resolution but will increase the analysis time.

  • Column Temperature: Changing the temperature can affect the selectivity of the chiral separation.

This application note provides a detailed protocol and a starting point for the development of a chiral HPLC method for the separation of chrysanthenone enantiomers. The use of a polysaccharide-based chiral stationary phase, such as Chiralpak® AD-H or Chiralcel® OD-H, with a normal-phase mobile system is a promising approach. Methodical optimization of the mobile phase composition and other chromatographic parameters will be key to achieving a robust and reliable separation for the accurate quantification of chrysanthenone enantiomers in various samples.

Application Notes and Protocols for Screening the Antimicrobial Activity of (-)-Chrysanthenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpene ketone found in the essential oils of various plants, including Chrysanthemum indicum and several Artemisia species. Monoterpenes and their derivatives are a well-established class of phytochemicals with a broad range of biological activities, including antimicrobial properties. This document provides a comprehensive guide for researchers interested in evaluating the antimicrobial potential of (-)-Chrysanthenone. Due to the limited availability of direct antimicrobial data for purified (-)-Chrysanthenone, this guide presents data from essential oils rich in chrysanthenone (B1198921) and structurally related monoterpene ketones to serve as a reference for experimental design and data interpretation. The protocols provided herein are standardized methods for assessing antibacterial, antifungal, and antibiofilm activities.

Data Presentation: Antimicrobial Activity of Related Compounds and Essential Oils

Table 1: Minimum Inhibitory Concentration (MIC) of Essential Oils and Monoterpene Ketones

Compound/Essential Oil	Test Organism	MIC (mg/mL)	Reference
Chrysanthemum indicum essential oil	Streptococcus mutans	0.2	[1]
Streptococcus sobrinus	0.2	[1]
Streptococcus sanguis	0.4	[1]
Streptococcus ratti	1.6	[1]
Fusobacterium nucleatum	0.1	[1]
Prevotella intermedia	0.2	[1]
Porphyromonas gingivalis	0.2	[1]
Escherichia coli	0.8	[1]
Staphylococcus aureus	>12.8	[1]
Menthone	Staphylococcus aureus (MRSA)	3.54	[2]
Raspberry Ketone	Salmonella Typhimurium 14028	>2.0 (bacteriostatic)	[3]

Table 2: Zone of Inhibition of Essential Oils Containing Monoterpene Ketones

Essential Oil	Test Organism	Inhibition Zone (mm)	Reference
Artemisia herba-alba (Camphor-Thujone chemotype)	Staphylococcus aureus (MRSA)	17.33 ± 1.52	[4][5]
Staphylococcus epidermidis	16.00 ± 1.73	[4][5]
Klebsiella pneumoniae	14.66 ± 0.57	[4][5]
Klebsiella oxytoca	14.00 ± 0.00	[4][5]

Table 3: Biofilm Inhibition by Terpenes

Compound	Test Organism	Concentration	Biofilm Inhibition (%)	Reference
Linalool & (-)-trans-caryophyllene combination	Staphylococcus aureus ST5-t311	500 µg/mL each	88	[6]
Staphylococcus aureus ATCC 25923	500 µg/mL each	67	[6]
Raspberry Ketone	Salmonella Typhimurium 14028	200 µg/mL	Significant suppression	[3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol details the broth microdilution method for determining the MIC and MBC of (-)-Chrysanthenone.

Materials:

• (-)-Chrysanthenone

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculums (adjusted to 0.5 McFarland standard)

• Solvent for (-)-Chrysanthenone (e.g., DMSO, ethanol)

• Positive control (e.g., gentamicin (B1671437) for bacteria, fluconazole (B54011) for fungi)

• Negative control (broth with solvent)

• Plate reader (optional, for spectrophotometric reading)

• Mueller-Hinton Agar (B569324) (MHA) or Sabouraud Dextrose Agar (SDA) plates

Procedure:

• Preparation of (-)-Chrysanthenone Stock Solution: Dissolve a known weight of (-)-Chrysanthenone in a minimal amount of a suitable solvent to prepare a high-concentration stock solution.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the (-)-Chrysanthenone stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth and adjust its turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 10 µL of the diluted microbial suspension to each well, including positive and negative controls. The final volume in each well will be approximately 110 µL.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of (-)-Chrysanthenone that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

• MBC Determination: To determine the MBC, take a 10 µL aliquot from each well that shows no visible growth and plate it onto an appropriate agar plate (MHA for bacteria, SDA for fungi). Incubate the plates under the same conditions as in step 5. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Protocol 2: Agar Disk Diffusion Assay

This method is used to qualitatively assess the antimicrobial activity of (-)-Chrysanthenone.

Materials:

• (-)-Chrysanthenone

• Sterile filter paper disks (6 mm diameter)

• MHA plates for bacteria or SDA plates for fungi

• Bacterial or fungal inoculums (adjusted to 0.5 McFarland standard)

• Sterile swabs

• Solvent for (-)-Chrysanthenone

• Positive control disks (e.g., antibiotic disks)

• Negative control disk (solvent-impregnated disk)

Procedure:

• Inoculation of Agar Plates: Dip a sterile swab into the standardized microbial suspension and streak it evenly across the entire surface of the agar plate in three directions to ensure uniform growth.

• Preparation of Disks: Aseptically apply a known volume (e.g., 10 µL) of a specific concentration of (-)-Chrysanthenone solution onto sterile filter paper disks. Allow the solvent to evaporate completely.

• Placement of Disks: Place the impregnated disks, along with positive and negative control disks, onto the surface of the inoculated agar plates. Ensure the disks are pressed down gently to make full contact with the agar.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Measurement of Inhibition Zone: Measure the diameter of the zone of complete inhibition around each disk in millimeters (mm). A larger zone of inhibition indicates greater antimicrobial activity.

Protocol 3: Biofilm Inhibition Assay (Crystal Violet Method)

This protocol assesses the ability of (-)-Chrysanthenone to prevent biofilm formation.

Materials:

• (-)-Chrysanthenone

• Sterile 96-well flat-bottom microtiter plates

• Tryptic Soy Broth (TSB) or other suitable biofilm-promoting medium

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic acid in water

• Phosphate-buffered saline (PBS)

• Plate reader

Procedure:

• Preparation of Plates:

  • Add 100 µL of sterile broth to all wells.

  • Add 100 µL of a stock solution of (-)-Chrysanthenone to the first column and perform serial two-fold dilutions across the plate. Include a positive control (e.g., an antibiotic known to inhibit biofilm formation) and a negative control (broth with solvent).

• Inoculation: Add 10 µL of the standardized bacterial suspension to each well.

• Incubation: Incubate the plates at 37°C for 24-48 hours without shaking to allow for biofilm formation.

• Washing: Carefully discard the planktonic cell culture from the wells. Gently wash the wells three times with 200 µL of sterile PBS to remove non-adherent cells.

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Washing: Remove the crystal violet solution and wash the wells three times with 200 µL of sterile PBS.

• Solubilization: Add 200 µL of 30% acetic acid to each well to solubilize the crystal violet bound to the biofilm.

• Quantification: Measure the absorbance at 590 nm using a microplate reader. The absorbance is proportional to the amount of biofilm formed.

• Data Analysis: Calculate the percentage of biofilm inhibition for each concentration of (-)-Chrysanthenone compared to the negative control.

Mandatory Visualizations

Caption: Workflow for antimicrobial screening of (-)-Chrysanthenone.

Caption: Proposed mechanism of action for monoterpene ketones.

Concluding Remarks

The provided application notes and protocols offer a robust framework for initiating the investigation of the antimicrobial properties of (-)-Chrysanthenone. While direct data for this specific compound is currently lacking, the information on related monoterpene ketones and essential oils provides a valuable starting point for experimental design. Researchers are encouraged to utilize the detailed protocols to generate novel data on (-)-Chrysanthenone, which will contribute significantly to the understanding of its potential as a new antimicrobial agent. The visualization of the experimental workflow and the proposed mechanism of action are intended to facilitate a clear and logical approach to this research endeavor.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Menthone Exerts its Antimicrobial Activity Against Methicillin Resistant Staphylococcus aureus by Affecting Cell Membrane Properties and Lipid Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Raspberry Ketone-Mediated Inhibition of Biofilm Formation in Salmonella enterica Typhimurium—An Assessment of the Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 5. researchgate.net [researchgate.net]
• 6. Terpenes Combinations Inhibit Biofilm Formation in Staphyloccocus aureus by Interfering with Initial Adhesion - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Insecticidal Properties of (-)-Chrysanthenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpenoid found in the essential oils of various plants, including species of Chrysanthemum, Artemisia, and Tanacetum.[1][2] While the insecticidal properties of the essential oils from these plants are well-documented, the specific contribution and independent insecticidal activity of (-)-Chrysanthenone are less understood. These application notes provide a summary of the available data on the insecticidal activity of essential oils containing chrysanthenone (B1198921) and offer detailed protocols for researchers to investigate the specific insecticidal properties of purified (-)-Chrysanthenone.

Data Presentation: Insecticidal Activity of Essential Oils Containing Chrysanthenone

The following tables summarize the reported insecticidal activities of essential oils from plant species known to contain (-)-Chrysanthenone. It is important to note that the concentration of (-)-Chrysanthenone in these oils can vary, and the observed toxicity is likely due to a synergistic effect of multiple constituents.

Table 1: Contact Toxicity of Essential Oils

Plant Species	Insect Species	LD50 Value	Reference
Artemisia ordosica	Liposcelis bostrychophila	52.11 μg/cm²	[3]
Artemisia tangutica	Tribolium castaneum	17.42 μ g/adult	[3]
Artemisia lavandulaefolia	Plutella xylostella (larvae)	76.97 μL/mL (for eucalyptol)	[4]
Cinnamomum cassia (for comparison)	Sitophilus zeamais	0.04 mg/cm²	[5]

Table 2: Fumigant Toxicity of Essential Oils

Plant Species	Insect Species	LC50 Value	Exposure Time	Reference
Artemisia nakaii	Spodoptera litura (larvae)	48.22 ± 8.64 μl/L	24 h	[6]
Artemisia annua	Tribolium castaneum (4th instars)	34.07 μl/ml	24 h	[7]
Artemisia absinthium	Diaphorina citri (eggs)	5.88 mg/mL	-	[8]
Tanacetum argenteum subsp. argenteum	Aedes aegypti (larvae)	93.34 ppm	24 h	[9]
Cinnamomum cassia (for comparison)	Sitophilus zeamais	10.6 mg/L air	-	[5]

Experimental Protocols

To elucidate the specific insecticidal properties of (-)-Chrysanthenone, the following detailed experimental protocols are proposed.

Protocol 1: Determination of Contact Toxicity (LD50) by Topical Application

This protocol is designed to determine the median lethal dose (LD50) of (-)-Chrysanthenone when applied directly to the insect cuticle.

Materials:

• (-)-Chrysanthenone (analytical grade)

• Acetone (B3395972) (or another suitable solvent)

• Microsyringe or microapplicator

• Test insects (e.g., Tribolium castaneum, Musca domestica)

• Glass vials or petri dishes

• Ventilated holding containers

• Insect diet

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (-)-Chrysanthenone in acetone. From this stock, prepare a series of five to seven serial dilutions. A negative control group should be treated with acetone only. A positive control with a known insecticide (e.g., permethrin) is recommended.

• Insect Handling: Anesthetize adult insects (e.g., using CO2 or chilling) for ease of handling.

• Topical Application: Using a microsyringe, apply a small, precise volume (e.g., 1 µL) of each test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in ventilated containers with access to food and water. Maintain under controlled environmental conditions (e.g., 25 ± 2°C, 60 ± 5% relative humidity, 12:12 h light:dark cycle).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-application. Insects are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: Use probit analysis to calculate the LD50 values and their 95% confidence intervals.

Workflow for Determining Contact Toxicity (LD50)

Protocol 2: Determination of Fumigant Toxicity (LC50)

This protocol is used to assess the toxicity of (-)-Chrysanthenone in its vapor phase.

Materials:

• (-)-Chrysanthenone

• Acetone (or other volatile solvent)

• Filter paper discs

• Glass jars or sealed containers of a known volume

• Test insects (e.g., stored product pests like Sitophilus oryzae)

• Fine mesh screen

Procedure:

• Preparation of Test Substance: Prepare a range of concentrations of (-)-Chrysanthenone in acetone.

• Application: Apply a specific volume of each concentration onto a filter paper disc. Allow the solvent to evaporate completely.

• Exposure: Suspend the treated filter paper in a sealed container of a known volume containing a known number of test insects. The insects should be confined in a small cage made of fine mesh to prevent direct contact with the treated paper.

• Control Groups: A negative control will have filter paper treated with acetone only. A positive control with a known fumigant can also be used.

• Incubation and Observation: Keep the containers at a constant temperature and humidity. Record mortality at set time intervals (e.g., 6, 12, 24, 48 hours).

• Data Analysis: Calculate the LC50 values (concentration that kills 50% of the insects) and their confidence intervals using probit analysis.

Workflow for Determining Fumigant Toxicity (LC50)

Protocol 3: Acetylcholinesterase (AChE) Inhibition Assay

This protocol investigates if (-)-Chrysanthenone acts as a neurotoxin by inhibiting the enzyme acetylcholinesterase (AChE), a common target for many insecticides.

Materials:

• (-)-Chrysanthenone

• Insect homogenate (source of AChE, e.g., from insect heads)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (pH 8.0)

• 96-well microplate

• Microplate reader

• Positive control (e.g., eserine or a known organophosphate)

Procedure:

• Enzyme Preparation: Prepare a crude enzyme extract by homogenizing insect heads in a cold phosphate buffer. Centrifuge the homogenate and use the supernatant.

• Assay Preparation: In a 96-well microplate, add the phosphate buffer, DTNB, and the enzyme preparation to each well.

• Inhibition Step: Add various concentrations of (-)-Chrysanthenone (dissolved in a suitable solvent like DMSO, with a solvent control) to the wells and incubate for a specific period (e.g., 15 minutes) to allow for potential inhibition.

• Enzymatic Reaction: Initiate the reaction by adding the substrate, ATCI.

• Measurement: Measure the change in absorbance at 412 nm over time using a microplate reader. The rate of change is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of AChE inhibition for each concentration of (-)-Chrysanthenone. Determine the IC50 value (concentration that causes 50% inhibition) by plotting inhibition percentage against the logarithm of the inhibitor concentration.

Proposed Mechanism of AChE Inhibition

Potential Mechanisms of Action and Further Studies

Based on the known mechanisms of other monoterpenoids and essential oils, (-)-Chrysanthenone may exert its insecticidal effects through several pathways:

• Neurotoxicity: Besides AChE inhibition, it could target other neural receptors like the GABA (gamma-aminobutyric acid) or octopamine (B1677172) receptors. Further research using receptor binding assays and electrophysiological studies would be necessary to confirm these interactions.

• Disruption of the Cuticle: Some lipophilic compounds can interfere with the insect's waxy outer layer, leading to dehydration.

• Metabolic Disruption: It may interfere with vital metabolic processes.

To further elucidate the insecticidal profile of (-)-Chrysanthenone, future studies should focus on:

• Broad-spectrum activity screening against a wider range of agricultural and public health pests.

• Synergistic/antagonistic effects when combined with other insecticides.

• Toxicology studies to assess its safety for non-target organisms and the environment.

By following these protocols, researchers can systematically evaluate the insecticidal potential of (-)-Chrysanthenone, contributing to the development of new, potentially more sustainable pest management solutions.

References

• 1. Essential Oil of Chrysanthemum indicum: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Chemical composition and antimicrobial activity of the essential oils of Chrysanthemum indicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Diversity and Anti-Insect Activity Evaluation of Essential Oils Extracted from Five Artemisia Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and Insecticidal Activity of Essential Oil from Artemisia lavandulaefolia DC. against Plutella xylostella - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insecticidal Activity of 28 Essential Oils and a Commercial Product Containing Cinnamomum cassia Bark Essential Oil against Sitophilus zeamais Motschulsky - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. academic.oup.com [academic.oup.com]
• 8. mdpi.com [mdpi.com]
• 9. Chemical composition, larvicidal, and biting deterrent activity of essential oils of two subspecies of Tanacetum argenteum (Asterales: Asteraceae) and individual constituents against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (-)-Chrysanthenone in the Synthesis of Complex Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Chrysanthenone, a bicyclic monoterpene, serves as a valuable chiral building block in the asymmetric synthesis of complex natural products. Its rigid bicyclo[3.1.1]heptane framework and versatile ketone functionality allow for stereocontrolled transformations to construct intricate molecular architectures. A notable application of (-)-Chrysanthenone is demonstrated in the formal synthesis of the diterpenoid xishacorene B, a natural product isolated from the soft coral Sinularia polydactula.[1] This synthesis showcases the strategic use of (-)-Chrysanthenone, derived from (S)-verbenone, to access a key bicyclo[3.3.1]nonane core structure through a series of carefully orchestrated reactions.[1]

The synthetic strategy hinges on the nucleophilic addition of Grignard reagents to the ketone of (-)-Chrysanthenone, followed by a key anionic allenol oxy-Cope rearrangement to expand the ring system.[1] This approach highlights the utility of chiral pool starting materials in creating significant molecular complexity.

Data Presentation: Grignard Additions to (-)-Chrysanthenone

The reaction of various Grignard reagents with (-)-Chrysanthenone (11) has been systematically studied to explore the formation of chrysanthenol derivatives, which are precursors for subsequent rearrangements. The outcomes of these reactions are influenced by the nature of the Grignard reagent, reaction temperature, and time.[1]

Entry	Grignard Reagent (RMgBr)	Temp (°C)	Time (h)	Product(s)	Yield (%)
1	Vinyl	0 to 23	2	10V + 12V	55
2	1-Propenyl	0 to 23	2	10Pr + 12Pr	48
3	Styrenyl	0 to 23	2	10St + 12St	35
4	Propynyl	-78 to 23	2	10P	85
5	p-Methoxyphenyl	23	12	10Ph	70
6	Methyl	0	1	10M	95

Reactions were conducted with 0.1 mmol of chrysanthenone (B1198921) (11) and 2 equivalents of RMgBr in THF to give a final concentration of 0.2 M. Yields were determined by ¹H NMR with ethylene (B1197577) carbonate as the internal standard.[1]

Experimental Protocols

Synthesis of (-)-Chrysanthenone (11) from (S)-Verbenone (8)

(-)-Chrysanthenone can be prepared from its isomer, (S)-verbenone, through a photochemical rearrangement.[1]

Protocol: A solution of (S)-verbenone (8) in a suitable solvent (e.g., cyclohexane) is irradiated with ultraviolet light. The reaction progress is monitored by TLC or GC-MS. Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography to afford (-)-Chrysanthenone (11).

General Procedure for the Addition of Grignard Reagents to (-)-Chrysanthenone (11)

The following protocol is a general procedure for the synthesis of chrysanthenol derivatives via Grignard addition.

Materials:

• (-)-Chrysanthenone (11)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Grignard reagent (e.g., Propynylmagnesium bromide solution in THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of (-)-Chrysanthenone (11) in anhydrous THF.

• Cool the solution to the desired temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Slowly add the Grignard reagent (2.0 equivalents) dropwise to the stirred solution.

• Stir the reaction mixture at the specified temperature for the indicated time (see table above).

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired chrysanthenol adduct.

Signaling Pathways and Experimental Workflows

Synthetic Pathway from (-)-Chrysanthenone to a Key Bicyclo[3.3.1]nonane Intermediate

The following diagram illustrates the key transformations starting from (-)-Chrysanthenone in the formal synthesis of xishacorene B.[1] This pathway involves the formation of an alkynyl chrysanthenol adduct, which is then converted to an allenyl derivative that undergoes a crucial anionic oxy-Cope rearrangement.

Caption: Synthetic route from (-)-Chrysanthenone to a bicyclo[3.3.1]nonane core.

Experimental Workflow for Grignard Addition and Rearrangement

The logical flow of the experimental procedure is outlined below, from the initial setup to the final product analysis.

Caption: Workflow for the synthesis and purification of chrysanthenol derivatives.

References

• 1. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]

Asymmetric Synthesis of (-)-Chrysanthenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the asymmetric synthesis of (-)-Chrysanthenone, a valuable chiral building block in organic synthesis. The primary strategy discussed is a chiral pool approach commencing from the readily available monoterpene (-)-α-pinene. The synthesis involves two key transformations: the oxidation of (-)-α-pinene to (-)-verbenone (B192643) and the subsequent photochemical rearrangement of (-)-verbenone to the target molecule, (-)-Chrysanthenone. This document outlines the detailed methodologies for these key experiments, presents quantitative data in a structured format for easy comparison, and includes visualizations of the synthetic pathways to aid in comprehension and implementation.

Introduction

(-)-Chrysanthenone is a bicyclic monoterpene ketone of significant interest in synthetic organic chemistry due to its unique strained ring system and its utility as a versatile chiral intermediate for the synthesis of more complex molecules. The development of efficient and stereoselective synthetic routes to enantiopure (-)-Chrysanthenone is crucial for its application in the synthesis of natural products and pharmaceuticals. The most established and practical asymmetric strategy for the preparation of (-)-Chrysanthenone leverages the principles of chiral pool synthesis, starting from the naturally abundant and inexpensive (-)-α-pinene. This approach ensures the transfer of chirality from the starting material to the final product.

The key steps in this synthetic sequence are:

• Oxidation of (-)-α-pinene to (-)-verbenone: This step introduces the necessary carbonyl functionality. Various oxidation methods have been developed to achieve this transformation efficiently.

• Photochemical Rearrangement of (-)-verbenone to (-)-Chrysanthenone: This intramolecular[1][2]-acyl shift, a Norrish Type I reaction, is a classic photochemical transformation that yields the desired chrysanthenone (B1198921) skeleton.[1][3][4]

These application notes provide detailed protocols for both of these critical steps, enabling researchers to reliably produce (-)-Chrysanthenone in an enantiomerically pure form.

Synthetic Pathways and Logical Relationships

The following diagrams illustrate the overall synthetic strategy and the key photochemical rearrangement step.

Caption: Overall synthetic pathway from (-)-α-pinene to (-)-Chrysanthenone.

Caption: Mechanism of the photochemical rearrangement of (-)-verbenone.

Quantitative Data Summary

The following table summarizes the quantitative data for the key steps in the synthesis of (-)-Chrysanthenone.

Step	Starting Material	Product	Reagents/Conditions	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
1	(-)-α-Pinene	(-)-Verbenone	1. Air, 50°C; 2. Na₂SO₃; 3. Na₂Cr₂O₇, H₂SO₄	~73% (from cis-3-pinene-2-ol)	Not Reported	[1]
1	(-)-α-Pinene	(-)-Verbenone	O₂, Co[4-Me(C₅H₄N)₂]Br₂ (catalyst)	High (crude)	Not Reported	[2][5]
2	(-)-Verbenone	(-)-Chrysanthenone	Ultraviolet light (low-pressure mercury arc lamp), Cyclohexane	56-70%	High (retention of chirality)	[4][5]
2	(-)-Verbenone	(-)-Chrysanthenone	Ultraviolet light, Ethanol	Lower yield with ester byproducts	Not Reported	[6]

Experimental Protocols

Protocol 1: Synthesis of (-)-Verbenone from (-)-α-Pinene via Chromic Acid Oxidation

This protocol is adapted from a procedure involving the oxidation of an intermediate alcohol formed from the air oxidation of α-pinene.[1]

Materials:

• (-)-α-pinene

• Sodium sulfite (B76179) (Na₂SO₃)

• Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Heptane (B126788)

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Water

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Air Oxidation and Reduction: (-)-α-Pinene is first subjected to air oxidation at approximately 50°C to form hydroperoxides. The resulting mixture of unreacted pinene and hydroperoxides is then reduced with an excess of aqueous sodium sulfite at 15°C.

• Isolation of cis-3-pinene-2-ol: The reduced mixture is fractionally distilled to isolate the cis-3-pinene-2-ol fraction.

• Oxidation to (-)-Verbenone:

  • Dissolve 107 g of pure l-cis-3-pinene-2-ol in 100 cc of heptane.

  • Prepare a solution of 105 g of sodium dichromate in 438 cc of water and mix it with the heptane solution.

  • Cool the mixture in an ice bath to maintain the temperature below 32°C.

  • Slowly add 175 g of a 50% aqueous solution of sulfuric acid over a 30-minute period.

  • After the addition is complete, maintain the reaction mixture at 39-40°C for 30 minutes.

• Work-up and Purification:

  • Separate the organic phase and wash it sequentially with water, 5% sodium hydroxide solution, and again with water.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Fractionally distill the crude product under reduced pressure to obtain pure (-)-verbenone.

Expected Yield: Approximately 77 g of pure (-)-verbenone (around 73% yield from the alcohol intermediate).[1]

Protocol 2: Photochemical Rearrangement of (-)-Verbenone to (-)-Chrysanthenone

This protocol describes the photochemical conversion of (-)-verbenone to (-)-chrysanthenone.[4][5]

Materials:

• (-)-Verbenone

• Spectroscopy grade cyclohexane

• Low-pressure mercury arc lamp (e.g., Hanau NK 620) with a quartz jacket

• Reaction vessel (glass tube)

• Argon gas supply

• Water bath for cooling

• Rotary evaporator

• Chromatography setup for purification (e.g., silica (B1680970) gel column)

Procedure:

• Preparation of the Reaction Solution:

  • Prepare a solution of (-)-verbenone in cyclohexane. A typical concentration is 30 mg of verbenone in 30 mL of cyclohexane.[4]

• Degassing:

  • Transfer the solution to the reaction vessel.

  • Flush the solution with argon for 20 minutes to remove dissolved oxygen.

• Irradiation:

  • Immerse the quartz jacket containing the mercury arc lamp into the reaction solution.

  • Maintain a steady stream of argon through the solution during the irradiation.

  • Cool the reaction vessel with a water bath to maintain room temperature.

  • Irradiate the solution with the low-pressure mercury arc lamp. The reaction progress can be monitored by techniques such as ¹H NMR.[4] Reaction times can vary, but a duration of several hours is typical for good conversion.

• Work-up and Purification:

  • After the reaction is complete (as determined by monitoring), remove the solvent from the reaction mixture using a rotary evaporator.

  • The crude product, which will contain (-)-chrysanthenone and any unreacted (-)-verbenone, can be purified by column chromatography on silica gel.

Expected Yield: Yields can range from 56% to 70% depending on the specific reaction conditions and the extent of conversion.[4][5] The enantiomeric purity of the starting (-)-verbenone is typically retained in the (-)-chrysanthenone product.

Concluding Remarks

The asymmetric synthesis of (-)-Chrysanthenone from the chiral pool starting material (-)-α-pinene is a robust and well-established strategy. The key steps of oxidation and photochemical rearrangement are reliable transformations that provide access to the target molecule in good yield and high enantiomeric purity. The detailed protocols provided in these application notes are intended to serve as a practical guide for researchers in the fields of organic synthesis and drug development, facilitating the synthesis of this valuable chiral building block for further applications. Careful execution of these procedures and appropriate analytical monitoring are essential for achieving optimal results.

References

• 1. US2767215A - Preparation of verbenone - Google Patents [patents.google.com]
• 2. CN1821195A - Method for synthesizing verbenol and verbenone with alpha-pinene - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]

Application Note: Solid-Phase Microextraction (SPME) for Volatile (-)-Chrysanthenone Analysis

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpene and a ketone, found in the essential oils of various plants, including some species of Chrysanthemum, Artemisia, and Tanacetum.[1][2][3] Its volatile nature and characteristic herbaceous odor make it a compound of interest in the fragrance, food, and pharmaceutical industries.[2][3] Accurate and sensitive quantification of (-)-Chrysanthenone is crucial for quality control, research, and various applications.

Solid-Phase Microextraction (SPME) is a solvent-free, simple, and sensitive sample preparation technique that is well-suited for the analysis of volatile and semi-volatile organic compounds.[4][5][6][7] This application note describes a headspace SPME (HS-SPME) method coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the qualitative and quantitative analysis of (-)-Chrysanthenone. The HS-SPME approach offers several advantages over traditional solvent extraction methods, including minimal sample preparation, reduced risk of contamination, and enhanced sensitivity due to the concentration of analytes on the fiber.[8][9]

Chemical Structure and Properties of (-)-Chrysanthenone

• IUPAC Name: (1R,5S)-2,7,7-trimethylbicyclo[3.1.1]hept-2-en-6-one[1]

• Molecular Formula: C₁₀H₁₄O[1][2][10]

• Molecular Weight: 150.22 g/mol [1][2]

• Boiling Point: 88-89 °C at 12 mmHg[2]

• Appearance: Colorless to pale yellow liquid[3]

Principle of Headspace SPME-GC-MS

Headspace SPME is an equilibrium-based extraction technique where a fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above a sample. Volatile analytes, such as (-)-Chrysanthenone, partition from the sample matrix into the headspace and then adsorb/absorb onto the SPME fiber coating. After a defined extraction time, the fiber is withdrawn and transferred to the heated injection port of a gas chromatograph, where the analytes are thermally desorbed and subsequently separated and detected by mass spectrometry.

Experimental Protocols

Materials and Reagents

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or Polydimethylsiloxane (PDMS), 100 µm film thickness

• Vials: 10 mL or 20 mL clear glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Standard: (-)-Chrysanthenone (≥95% purity)

• Solvent: Methanol or Ethanol (HPLC grade) for stock solution preparation

• Matrix: The sample matrix of interest (e.g., essential oil, plant material, beverage)

Instrumentation

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a suitable capillary column (e.g., Equity®-1, DB-5ms, or equivalent).

• Mass Spectrometer (MS): Capable of electron ionization (EI) and full scan or selected ion monitoring (SIM) mode.

• SPME Autosampler: For automated and reproducible extraction and injection (recommended).[8]

• Heating and Agitation System: For temperature and equilibration control during extraction.

Protocol 1: Qualitative Analysis of (-)-Chrysanthenone

• Sample Preparation: Place a known amount of the sample (e.g., 0.1 g of plant material or 10 µL of essential oil) into a headspace vial.

• Equilibration: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.

• SPME Extraction: Expose the SPME fiber to the headspace of the vial for a set time (e.g., 20-40 minutes) while maintaining the temperature and agitation.

• Desorption and GC-MS Analysis: Retract the fiber and immediately introduce it into the GC injector port, heated to a temperature sufficient for desorption (e.g., 250 °C). Start the GC-MS data acquisition.

• Peak Identification: Identify the (-)-Chrysanthenone peak based on its retention time and by comparing its mass spectrum with a reference library (e.g., NIST, Wiley).[11]

Protocol 2: Quantitative Analysis of (-)-Chrysanthenone

• Preparation of Standard Solutions: Prepare a stock solution of (-)-Chrysanthenone in a suitable solvent. Create a series of calibration standards by spiking a blank matrix with known concentrations of the standard.

• Sample and Standard Analysis: Subject the unknown samples and the calibration standards to the same HS-SPME-GC-MS procedure as described in Protocol 1.

• Calibration Curve: Construct a calibration curve by plotting the peak area of (-)-Chrysanthenone against the corresponding concentration of the standards.

• Quantification: Determine the concentration of (-)-Chrysanthenone in the unknown samples by interpolating their peak areas on the calibration curve.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the HS-SPME-GC-MS analysis of volatile terpenes, which can be expected to be similar for (-)-Chrysanthenone.

Parameter	Expected Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/L
Limit of Quantification (LOQ)	0.3 - 3 µg/L
Precision (%RSD, n=5)	< 10%
Recovery (%)	90 - 110%

Note: These values are illustrative and should be determined experimentally for each specific matrix and instrument.[9]

Visualizations

Caption: Workflow for the analysis of (-)-Chrysanthenone using HS-SPME-GC-MS.

References

• 1. (-)-Chrysanthenone | C10H14O | CID 12303211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chrysanthenone [drugfuture.com]
• 3. chrysanthenone, 473-06-3 [thegoodscentscompany.com]
• 4. research.monash.edu [research.monash.edu]
• 5. mdpi.com [mdpi.com]
• 6. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solid-Phase Microextraction and Related Techniques in Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.cz [gcms.cz]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 11. greyhoundchrom.com [greyhoundchrom.com]

Technical Notes & Optimization

Technical Support Center: Photochemical Synthesis of (-)-Chrysanthenone

Welcome to the technical support center for the photochemical synthesis of (-)-Chrysanthenone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the common challenges encountered during this synthesis, particularly addressing the issue of low yields.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction for the photochemical synthesis of (-)-Chrysanthenone?

A1: The synthesis involves a photochemical rearrangement of (-)-verbenone (B192643) to (-)-chrysanthenone. This transformation proceeds through a Norrish Type I cleavage, which involves the excitation of the carbonyl group followed by cleavage of the adjacent carbon-carbon bond to form a diradical intermediate. This intermediate then undergoes a[1][2]-acyl shift to yield the final product, (-)-chrysanthenone.[3]

Q2: I am observing a significant amount of starting material in my final product mixture. What could be the cause?

A2: Incomplete conversion is a common issue. This could be due to insufficient irradiation time, inadequate lamp power, or the establishment of a photostationary state where the forward and reverse reactions reach equilibrium. The choice of solvent can also influence the reaction rate and efficiency.

Q3: Besides the desired (-)-Chrysanthenone, I am isolating other byproducts. What are they and how can I minimize their formation?

A3: A common byproduct is a secondary photoproduct formed through a reversible[1][2]-acyl shift isomerization of chrysanthenone (B1198921) itself.[4] Minimizing this can be achieved by carefully monitoring the reaction progress and stopping the irradiation once the maximum yield of chrysanthenone is reached. Over-irradiation can favor the formation of this and other degradation products. In some solvents, such as ethanol (B145695) or wet ether, esters, acids, or amides can be formed.[1]

Q4: Does the reaction require an inert atmosphere?

A4: Yes, it is highly recommended to deoxygenate the reaction mixture by bubbling with an inert gas like argon or nitrogen before and during irradiation. Oxygen can quench the excited state of the ketone and lead to the formation of undesired oxidation byproducts, thus lowering the yield of (-)-Chrysanthenone.

Q5: What is the best way to purify the final product?

A5: Purification of (-)-Chrysanthenone is typically achieved through column chromatography. One reported method uses a column of activated charcoal-Celite (1:1) with light petroleum as the eluent.[1]

Troubleshooting Guide: Low Yield in (-)-Chrysanthenone Synthesis

Issue	Potential Cause(s)	Recommended Solutions
Low Conversion of Starting Material	- Insufficient irradiation time or intensity.- Photostationary state reached.- Inefficient quenching of the excited state.	- Increase irradiation time and monitor the reaction by TLC or GC.- Ensure the lamp is functioning at its optimal power.- Consider using a different solvent that may favor the product at equilibrium.- Ensure the starting material concentration is optimal; highly concentrated solutions can inhibit light penetration.
Formation of Multiple Byproducts	- Over-irradiation leading to secondary rearrangements of the product.- Presence of oxygen leading to photo-oxidation products.- Use of protic or wet solvents leading to side reactions.	- Monitor the reaction closely and stop it at the optimal time.- Thoroughly deoxygenate the solvent and reaction mixture before and during irradiation.- Use a dry, aprotic solvent like cyclohexane (B81311).[1][2]
Product Degradation	- Use of high-energy (short wavelength) UV light.- Prolonged exposure to heat from the lamp.	- If possible, use a lamp with a longer wavelength cutoff to avoid high-energy transitions that can lead to degradation.- Employ a cooling system to maintain a constant, low temperature during the reaction.
Difficulty in Product Isolation	- Similar polarities of the product and byproducts.- Thermal instability of the product during purification.	- Utilize the recommended charcoal-Celite chromatography for purification.[1]- Consider alternative purification techniques like preparative TLC or HPLC.- Perform purification steps at low temperatures.

Quantitative Data Summary

The following table summarizes the reported yields and conditions for the photochemical synthesis of (-)-Chrysanthenone and related reactions. Note that specific quantitative comparisons under varied conditions for this exact reaction are limited in the literature.

Starting Material	Solvent	Product(s)	Yield	Reference
(-)-Verbenone	Cyclohexane	(-)-Chrysanthenone	Not specified, but implied to be a viable synthetic route.	[1][2]
(-)-Verbenone	Ethanol, Wet Ether, Ethereal Ammonia	(-)-Chrysanthenone and corresponding solvent-adducts (esters, acid, amide)	Not specified.	[1]

Experimental Protocols

General Protocol for the Photochemical Synthesis of (-)-Chrysanthenone

This protocol is a general guideline based on literature procedures. Optimization may be required depending on the specific equipment and scale.

Materials:

• (-)-Verbenone

• Anhydrous Cyclohexane (spectroscopy grade)

• Inert gas (Argon or Nitrogen)

• Activated Charcoal

• Celite

• Light Petroleum (for chromatography)

Equipment:

• Photoreactor with a suitable UV lamp (e.g., medium-pressure mercury lamp)

• Quartz reaction vessel

• Gas dispersion tube (for bubbling)

• Magnetic stirrer

• Cooling system (e.g., water bath or cooling coil)

• Standard laboratory glassware for workup and chromatography

Procedure:

• Reaction Setup:

  • Dissolve (-)-verbenone in anhydrous cyclohexane in the quartz reaction vessel. The concentration should be optimized, but a dilute solution is generally preferred to ensure good light penetration.

  • Place a magnetic stir bar in the vessel.

  • Seal the vessel and deoxygenate the solution by bubbling with argon or nitrogen for at least 30 minutes.

  • Position the reaction vessel in the photoreactor and ensure the cooling system is active to maintain a constant temperature.

• Irradiation:

  • Turn on the UV lamp and the stirrer.

  • Irradiate the solution while maintaining a slow, steady stream of the inert gas.

  • Monitor the progress of the reaction periodically by taking small aliquots and analyzing them by TLC or GC. Visualize the TLC plates under UV light and/or with a suitable staining agent.

• Workup:

  • Once the reaction has reached optimal conversion (maximum chrysanthenone, minimal byproduct formation), turn off the lamp.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Prepare a chromatography column with a 1:1 mixture of activated charcoal and Celite, using light petroleum as the eluent.

  • Dissolve the crude product in a minimal amount of light petroleum and load it onto the column.

  • Elute the column with light petroleum to isolate the (-)-chrysanthenone.

  • Collect the fractions containing the pure product and concentrate them under reduced pressure.

  • Characterize the final product by appropriate analytical methods (NMR, IR, optical rotation).[1]

Mandatory Visualizations

Reaction Pathway Diagram

Caption: Photochemical conversion of (-)-Verbenone to (-)-Chrysanthenone.

Experimental Workflow Diagram

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. researchgate.net [researchgate.net]
• 3. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]

Technical Support Center: Optimizing Verbenone Rearrangement

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the reaction conditions for verbenone (B1202108) rearrangement. This guide is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Troubleshooting Guides and FAQs

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the rearrangement of verbenone?

The most prevalent method for the rearrangement of verbenone is a photochemical[1][2]-sigmatropic shift to form chrysanthenone (B1198921).[1][3] This reaction is typically carried out by irradiating a solution of verbenone with ultraviolet (UV) light.[4]

Q2: What is the primary product of verbenone rearrangement?

Under photochemical conditions, the primary product of verbenone rearrangement is chrysanthenone.[1][3] However, the formation of side products is possible depending on the reaction conditions.

Q3: Are there alternative methods to photochemical rearrangement?

Yes, acid-catalyzed rearrangements of verbenone and its derivatives are also possible. Lewis acids can be used to catalyze these transformations, though this approach may lead to different product profiles compared to the photochemical route.[5]

Troubleshooting Guide

Q4: My verbenone rearrangement reaction is showing low conversion. What are the possible causes and solutions?

• Issue: Inadequate UV Irradiation.

  • Cause: The UV lamp may be old and has reduced intensity, or the wavelength may not be optimal for the transformation. The reaction vessel material might also be blocking the UV light.

  • Solution: Ensure you are using a mercury arc lamp that emits in the appropriate UV range. Use a quartz reaction vessel as it is transparent to a broad range of UV light. If the lamp is old, consider replacing it.

• Issue: Impurities in the Starting Material or Solvent.

  • Cause: Impurities in the verbenone or solvent can absorb UV light, preventing the starting material from being excited. Some impurities can also act as quenchers, deactivating the excited state of verbenone.

  • Solution: Use highly pure, spectroscopy-grade solvents. Purify the starting verbenone by chromatography if necessary. Degas the solvent before use to remove dissolved oxygen, which can act as a triplet quencher.

• Issue: Incorrect Reaction Concentration.

  • Cause: If the concentration of verbenone is too high, it can lead to self-quenching or the formation of photodimers. If the concentration is too low, the absorption of light may be inefficient.

  • Solution: Optimize the concentration of the starting material. A typical starting point is a dilute solution (e.g., 30 mg in 30 mL of solvent).[3]

Q5: I am observing the formation of significant side products. How can I improve the selectivity for chrysanthenone?

• Issue: Solvent Participation.

  • Cause: If a protic solvent like ethanol (B145695) is used, it can react with intermediates to form esters as side products.

  • Solution: Use an inert, aprotic solvent such as cyclohexane (B81311) for the photochemical rearrangement.[4]

• Issue: Secondary Photoreactions.

  • Cause: The desired product, chrysanthenone, can sometimes undergo further photochemical reactions to form other isomers.

  • Solution: Monitor the reaction progress closely using techniques like TLC or GC-MS. Stop the reaction once the maximum yield of chrysanthenone is achieved to prevent its subsequent conversion to other products.

Q6: How can I effectively monitor the progress of the reaction?

• Solution: The reaction can be monitored by taking aliquots at regular intervals and analyzing them by:

  • Thin-Layer Chromatography (TLC): This is a quick and easy way to visualize the disappearance of the starting material and the appearance of the product.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This provides more detailed information about the composition of the reaction mixture, allowing for the quantification of starting material, product, and any side products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to determine the relative concentrations of verbenone and chrysanthenone by integrating characteristic signals.

Q7: What is the best method for purifying the chrysanthenone product?

• Solution: After the reaction is complete, the solvent should be removed under reduced pressure. The resulting crude product can then be purified by column chromatography on silica (B1680970) gel. A non-polar eluent system, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), is typically effective for separating chrysanthenone from any remaining verbenone and other non-polar side products.

Data Presentation

Table 1: Summary of Photochemical Rearrangement Conditions for Verbenone

Parameter	Condition	Expected Outcome	Reference
Starting Material	(-)-Verbenone (B192643)	Formation of (-)-isochrysanthenone	[4]
Solvent	Cyclohexane	Minimizes solvent-related side products	[3][4]
Concentration	1 mg/mL (30 mg in 30 mL)	Good conversion, minimizes self-quenching	[3]
Light Source	Low-pressure mercury arc lamp	Provides necessary UV irradiation	[3]
Reaction Time	5 - 30 minutes (monitor for completion)	Varies based on lamp intensity and scale	[3]
Temperature	Room temperature (with water cooling)	Prevents thermal side reactions	[3]
Atmosphere	Inert (e.g., flushed with argon)	Removes oxygen which can quench the reaction	[3]
Typical Yield	Moderate to High	Dependent on optimization of other parameters

Experimental Protocols

Detailed Protocol for Photochemical Rearrangement of Verbenone to Chrysanthenone

This protocol is a synthesis of information from multiple sources to provide a robust starting point for experimentation.

Materials:

• (-)-Verbenone

• Spectroscopy grade cyclohexane

• Argon or Nitrogen gas

• Silica gel for column chromatography

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

Equipment:

• Quartz reaction vessel

• Low-pressure mercury arc lamp with a cooling jacket

• Magnetic stirrer

• Rotary evaporator

• Chromatography column and accessories

• TLC plates and developing chamber

• GC-MS for analysis (recommended)

Procedure:

• Preparation of the Reaction Mixture:

  • Dissolve 30 mg of (-)-verbenone in 30 mL of spectroscopy grade cyclohexane in a quartz reaction vessel. This creates a 1 mg/mL solution.

  • Equip the reaction vessel with a magnetic stir bar.

  • Purge the solution with a gentle stream of argon or nitrogen for 20 minutes to remove dissolved oxygen.[3]

• Photochemical Reaction:

  • Place the reaction vessel in a position where it will be evenly irradiated by the low-pressure mercury arc lamp.

  • If the lamp generates significant heat, use a water-cooling jacket to maintain the reaction at room temperature.[3]

  • Turn on the UV lamp to initiate the reaction.

  • Continue to stir the reaction mixture throughout the irradiation period.

• Reaction Monitoring:

  • Monitor the progress of the reaction every 5-10 minutes by withdrawing a small aliquot and analyzing it by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent).

  • For more precise monitoring, analyze the aliquots by GC-MS to determine the ratio of verbenone to chrysanthenone.

  • Stop the reaction when the maximum conversion to chrysanthenone is observed (typically within 30 minutes).

• Work-up and Purification:

  • Once the reaction is complete, turn off the UV lamp.

  • Transfer the reaction mixture to a round-bottom flask and remove the cyclohexane using a rotary evaporator.

  • Prepare a silica gel column packed in hexane.

  • Dissolve the crude product in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate).

  • Collect the fractions and analyze them by TLC to identify the fractions containing pure chrysanthenone.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified chrysanthenone.

Mandatory Visualization

References

• 1. escholarship.org [escholarship.org]
• 2. Rearrangement Reaction of (-)-Verbenone by Photocatalysis | Semantic Scholar [semanticscholar.org]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. researchgate.net [researchgate.net]
• 5. Rearrangement [www2.chemistry.msu.edu]

Technical Support Center: Synthesis of (-)-Chrysanthenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (-)-Chrysanthenone.

Troubleshooting Guides

Issue 1: Low Yield of (-)-Verbenone (B192643) from (-)-α-Pinene Oxidation

Question: My oxidation of (-)-α-pinene is resulting in a low yield of (-)-verbenone and a complex mixture of side products. How can I improve the selectivity for verbenone (B1202108)?

Answer:

A low yield of (-)-verbenone is a common issue and can stem from several factors. A systematic evaluation of your reaction parameters is the first step in troubleshooting.

• Reaction Temperature: Temperature significantly influences both the conversion of α-pinene and the selectivity towards different products. An increase in temperature generally increases the conversion rate but may also promote the formation of undesired by-products.

• Catalyst Selection and Concentration: The choice of catalyst is crucial for directing the reaction towards verbenone. Different catalysts can favor the formation of other products like α-pinene oxide or campholenic aldehyde. The catalyst concentration also plays a role; an inappropriate concentration can lead to undesirable side reactions.

• Reaction Time: The duration of the reaction impacts product distribution. Longer reaction times can lead to the further oxidation of verbenol (B1206271) to verbenone, but also to the formation of other oxidation byproducts.[1]

• Oxidant and Solvent: The type and amount of oxidant (e.g., O₂, H₂O₂, TBHP) and the choice of solvent can dramatically alter the product profile.

Troubleshooting Workflow:

Caption: A general troubleshooting workflow for optimizing (-)-verbenone synthesis.

Issue 2: High Levels of Campholenic Aldehyde Impurity

Question: I am observing a significant amount of campholenic aldehyde in my reaction mixture. How can I minimize its formation?

Answer:

Campholenic aldehyde is a common byproduct resulting from the isomerization of α-pinene oxide, which is an intermediate in some oxidation pathways of α-pinene.[1][2] To minimize its formation, consider the following:

• Solvent Choice: The polarity and basicity of the solvent can influence the selectivity. In some cases, nonpolar solvents may favor the formation of campholenic aldehyde, while more basic solvents can suppress it.

• Catalyst Acidity: The acidity of the catalyst can promote the rearrangement of α-pinene oxide to campholenic aldehyde. Using a catalyst with optimized acidity or a more basic character can reduce this side reaction.

• Temperature Control: Higher temperatures can sometimes favor isomerization reactions. Maintaining a lower reaction temperature may help to minimize the formation of campholenic aldehyde.

Issue 3: Incomplete Photochemical Rearrangement of (-)-Verbenone to (-)-Chrysanthenone

Question: The photochemical conversion of my (-)-verbenone to (-)-chrysanthenone is incomplete, and I am isolating a significant amount of starting material. What can I do to drive the reaction to completion?

Answer:

Incomplete conversion in the photochemical rearrangement of verbenone to chrysanthenone (B1198921) can be due to several factors related to the experimental setup:

• Irradiation Wavelength and Source: Ensure you are using the appropriate wavelength of UV light as specified in the literature for this rearrangement. The intensity and type of the light source (e.g., mercury-vapor lamp) are critical.

• Reaction Time: Photochemical reactions can be slow. You may need to increase the irradiation time. Monitor the reaction progress by techniques like GC or TLC to determine the optimal reaction time.

• Solvent: The choice of solvent can influence the efficiency of the photoreaction. Ensure you are using a solvent that is transparent to the UV wavelength being used and that it does not quench the excited state of the verbenone.

• Concentration: The concentration of the verbenone solution can affect the penetration of light. A solution that is too concentrated may not allow for efficient irradiation of all the substrate molecules.

Frequently Asked Questions (FAQs)

Q1: What are the common side products in the synthesis of (-)-verbenone from (-)-α-pinene?

A1: The oxidation of (-)-α-pinene can lead to a variety of side products. The most common ones include:

• Verbenol (cis- and trans-): An alcohol precursor to verbenone.

• α-Pinene oxide: Formed by epoxidation of the double bond.[1]

• Campholenic aldehyde: An isomerization product of α-pinene oxide.[1][2]

• trans-Pinocarveol [3][4]

• Myrtenol [3][4]

• Myrtenal [2]

• Carvone [2]

• 1,2-Pinanediol [2]

Q2: What are the potential side products in the photochemical synthesis of (-)-chrysanthenone from (-)-verbenone?

A2: Besides unreacted (-)-verbenone, the photochemical rearrangement can potentially lead to other isomers and degradation products. Some reported compounds that can be formed from chrysanthenone under certain conditions include (-)-filifolone and the methyl ester of (Z)-isogeranic acid.[5]

Q3: Is there a standard protocol for the synthesis of (-)-verbenone from (-)-α-pinene?

A3: Yes, several methods exist. A common laboratory-scale synthesis involves the oxidation of α-pinene. Below is a generalized protocol based on the oxidation of (+)-α-pinene using lead tetraacetate, which can be adapted for the (-) enantiomer.

Experimental Protocols

Synthesis of (+)-Verbenone from (+)-α-Pinene

This procedure is adapted from a literature method for the synthesis of (+)-verbenone and should be applicable for the synthesis of (-)-verbenone from (-)-α-pinene.

Materials:

• (1R)-(+)-α-Pinene

• Dry benzene (B151609)

• Lead tetraacetate

• Celite

• 10% Potassium hydroxide (B78521) in aqueous methanol (B129727)

• Ether

• Magnesium sulfate

• Sodium dichromate dihydrate

• Sulfuric acid

Procedure:

• A solution of (+)-α-pinene in dry benzene is warmed to 65°C in a flask equipped with a mechanical stirrer, condenser, and internal thermometer.

• Lead tetraacetate is added portion-wise over 20 minutes. The reaction mixture is stirred at 65°C for 1 hour.

• The solution is cooled to room temperature and filtered through Celite. The Celite is washed with benzene.

• Water is added to the filtrate, leading to the precipitation of lead oxide. The mixture is stirred vigorously and then filtered through Celite again.

• The layers of the filtrate are separated, and the aqueous phase is extracted with ether. The combined organic fractions are dried over magnesium sulfate, filtered, and concentrated to yield a mixture of acetates.

• The acetate (B1210297) mixture is stirred with a 10% solution of potassium hydroxide in aqueous methanol at room temperature for 24 hours to yield a mixture of alcohols.

• The alcohol mixture is dissolved in ether and cooled to 0°C. A solution of sodium dichromate dihydrate and sulfuric acid in water is added slowly, maintaining the temperature between 0-5°C.

• The mixture is stirred at 0°C for 1 hour and then at room temperature overnight.

• The layers are separated, and the aqueous phase is extracted with ether. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate, filtered, and concentrated to give (+)-verbenone.[6]

Data Presentation

Table 1: Product Distribution in the Oxidation of α-Pinene under Various Catalytic Conditions

Catalyst	Oxidant	Temperature (°C)	α-Pinene Conversion (%)	Verbenone Selectivity (%)	Verbenol Selectivity (%)	α-Pinene Oxide Selectivity (%)	Campholenic Aldehyde Selectivity (%)	Reference
Co-MCM-41	O₂	75-80	97.17	\multicolumn{2}{c	}{65 (total for verbenone and verbenol)}	-	-	[7][8]
TS-1	O₂	85	34	12	15	29	-	[2][9]
Ti-MCM-41	H₂O₂	70	37	39	18	-	27	[9]
Ti-HMS	t-BuOOH	77	-	up to 51	up to 6	up to 5	up to 82	[2]

Mandatory Visualization

Caption: Synthesis pathway of (-)-Chrysanthenone from (-)-α-Pinene and major side products.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN100408529C - Method for synthesizing verbenol and verbenone with alpha-pinene - Google Patents [patents.google.com]
• 8. CN1821195A - Method for synthesizing verbenol and verbenone with alpha-pinene - Google Patents [patents.google.com]
• 9. The Studies on α-Pinene Oxidation over the TS-1. The Influence of the Temperature, Reaction Time, Titanium and Catalyst Content - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Photodegradation of (-)-Chrysanthenone

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation pathways of (-)-Chrysanthenone under UV light. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the likely primary photochemical processes for a bicyclic ketone like (-)-Chrysanthenone?

A1: For ketones, the most common photochemical reaction is the Norrish reaction .[1] (-)-Chrysanthenone, a bicyclic ketone, is expected to undergo a Norrish Type I reaction upon UV irradiation. This process involves the homolytic cleavage of one of the carbon-carbon bonds adjacent to the carbonyl group (α-cleavage) to form a diradical intermediate.[1][2][3] This diradical can then undergo several secondary reactions, such as decarbonylation (loss of carbon monoxide), intramolecular recombination, or hydrogen abstraction to form various degradation products.[4] The formation of chrysanthenone (B1198921) itself from its isomer, verbenone, is a known photochemical rearrangement that proceeds through a Norrish Type I process, indicating the susceptibility of this bicyclic system to such reactions.[5][6]

Q2: What is a typical experimental setup for studying the UV degradation of (-)-Chrysanthenone?

A2: A standard setup involves dissolving a known concentration of (-)-Chrysanthenone in a UV-transparent solvent (e.g., cyclohexane (B81311), acetonitrile, or methanol) within a quartz reaction vessel. The solution is then irradiated using a UV lamp, often a medium-pressure mercury lamp, which provides broad UV output. The reaction vessel is typically placed within a photochemical reactor equipped with a cooling system to maintain a constant temperature and a stirring mechanism to ensure homogeneity. Aliquots of the solution are withdrawn at specific time intervals to monitor the degradation of the parent compound and the formation of products.[7][8]

Q3: Which analytical techniques are most suitable for monitoring the reaction and identifying the degradation products?

A3: A combination of chromatographic and spectroscopic techniques is essential.

• High-Performance Liquid Chromatography (HPLC) with a UV detector is ideal for monitoring the disappearance of (-)-Chrysanthenone and the appearance of degradation products over time.[7][9] This allows for the calculation of degradation kinetics.

• Gas Chromatography-Mass Spectrometry (GC-MS) is crucial for separating and identifying volatile degradation products. The mass spectra provide molecular weight and fragmentation information, which helps in elucidating the structures of the photoproducts.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) can be used to identify less volatile or thermally unstable products.[10][11]

• Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the structure of major degradation products after they have been isolated and purified, typically through preparative chromatography.[9]

Q4: What key experimental parameters can influence the degradation pathway and rate?

A4: Several factors can significantly affect the outcome of a photochemical reaction:

• Solvent: The polarity and hydrogen-donating ability of the solvent can influence the stability and reactivity of the excited state and subsequent radical intermediates.

• Wavelength of UV Light: Different wavelengths possess different energies and may excite the molecule to different electronic states, potentially leading to different reaction pathways. Using filters to select specific wavelength bands can be critical.[12]

• Presence of Oxygen: Dissolved oxygen can act as a quencher for the excited triplet state or react with radical intermediates, leading to photo-oxidation products. Degassing the solvent (e.g., by bubbling with nitrogen or argon) is necessary to study the reaction under anaerobic conditions.[7]

• Concentration: At high concentrations, bimolecular reactions between an excited molecule and a ground-state molecule can occur.

• Photosensitizers: If the molecule does not absorb UV light efficiently, a photosensitizer can be added. The sensitizer (B1316253) absorbs the light and transfers the energy to the chrysanthenone molecule, promoting it to an excited state.[13]

Hypothetical Degradation Pathway of (-)-Chrysanthenone

Based on established principles of ketone photochemistry, a plausible degradation pathway for (-)-Chrysanthenone initiated by a Norrish Type I α-cleavage is proposed below. This pathway is hypothetical and requires experimental validation. The initial step is the cleavage of the C1-C7 bond to form a diradical intermediate, which can then undergo further reactions.

Caption: Hypothetical degradation pathway of (-)-Chrysanthenone via a Norrish Type I reaction.

Experimental Protocols

Protocol 1: General Procedure for UV Photolysis of (-)-Chrysanthenone

This protocol outlines a general method for irradiating a sample and monitoring its degradation.

1. Materials and Reagents:

• (-)-Chrysanthenone (high purity)

• UV-transparent solvent (e.g., HPLC-grade cyclohexane or acetonitrile)

• Internal standard (e.g., dodecane, if using GC analysis)

• Inert gas (Nitrogen or Argon) for degassing

2. Equipment:

• Photochemical reactor with a quartz immersion well

• Medium-pressure mercury vapor lamp (e.g., 450W)

• Cooling system (circulating water bath or cryostat)

• Magnetic stirrer and stir bars

• Quartz reaction vessel (volume appropriate for the experiment)

• Volumetric flasks and pipettes

• Syringes for sample withdrawal

• HPLC or GC-MS system for analysis

3. Experimental Workflow Diagram:

Caption: General experimental workflow for a photodegradation study.

4. Procedure:

• Preparation: Prepare a stock solution of (-)-Chrysanthenone in the chosen solvent at a precise concentration (e.g., 0.01 M).

• Setup: Transfer the solution to the quartz reaction vessel. If an internal standard is used, add it at this stage.

• Degassing: Seal the vessel and degas the solution by bubbling a gentle stream of nitrogen or argon through it for at least 30 minutes to remove dissolved oxygen.[7]

• Equilibration: Place the vessel in the photochemical reactor. Start the cooling system to bring the solution to the desired temperature (e.g., 25 °C) and begin stirring.

• Irradiation: Withdraw a "time zero" (t=0) sample. Turn on the UV lamp to initiate the reaction.

• Monitoring: Withdraw small, equal-volume aliquots at predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes). Store samples in the dark and, if necessary, at a low temperature to prevent further reaction before analysis.

• Analysis: Analyze the samples by HPLC or GC-MS to determine the concentration of (-)-Chrysanthenone and identify and quantify the degradation products.[10][14]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No degradation observed or reaction is very slow.	1. The compound does not absorb at the lamp's emission wavelength.2. Lamp intensity is too low or the lamp is old.3. The quantum yield of the reaction is inherently low.4. The presence of quenchers (e.g., impurities in the solvent).	1. Check the UV-Vis absorption spectrum of (-)-Chrysanthenone and ensure there is overlap with the lamp's emission spectrum. Consider using a different lamp or a photosensitizer.2. Check the lamp's specifications and age. Replace if necessary.3. Increase the irradiation time or lamp intensity.4. Use high-purity, spectroscopy-grade solvents.
Reaction is too fast to monitor accurately.	1. Lamp intensity is too high.2. The concentration of the reactant is too high, leading to a high rate of photon absorption.	1. Reduce the lamp's power output if possible. Alternatively, increase the distance between the lamp and the reaction vessel.2. Dilute the initial solution.
A complex mixture of many products is formed.	1. The primary photoproducts are also photolabile and undergo secondary degradation.2. Radical reactions are not selective, leading to multiple pathways.3. Presence of oxygen or water is leading to side reactions.	1. Perform the experiment at lower conversion rates by reducing the irradiation time. This helps to identify the primary products.2. Varying reaction conditions (e.g., solvent, temperature) may favor one pathway over others.3. Ensure thorough degassing of the solvent. Use anhydrous solvents if water is suspected to be involved.[15]
Results are not reproducible.	1. Fluctuations in lamp intensity or temperature.2. Inconsistent positioning of the reaction vessel.3. Inconsistent sample preparation (e.g., level of degassing).	1. Allow the lamp to warm up to a stable output before starting the reaction. Ensure the cooling system is maintaining a constant temperature.2. Use a fixed holder for the reaction vessel to ensure its position is identical for each run.3. Standardize the degassing time and flow rate of the inert gas.

Data Presentation

Quantitative data from a photodegradation experiment should be summarized to show the change in reactant and product concentrations over time. The following table is an illustrative example.

Table 1: Illustrative Time-Course Data for the Photodegradation of (-)-Chrysanthenone

Irradiation Time (min)	(-)-Chrysanthenone Conc. (mM)	% Degradation	Hypothetical Product A Conc. (mM)	Hypothetical Product B Conc. (mM)
0	10.00	0.0	0.00	0.00
15	8.50	15.0	0.85	0.40
30	7.23	27.7	1.55	0.78
60	5.22	47.8	2.65	1.35
90	3.78	62.2	3.40	1.70
120	2.74	72.6	3.85	1.92
Note: Data are for illustrative purposes only and do not represent actual experimental results.

References

• 1. Norrish reaction - Wikipedia [en.wikipedia.org]
• 2. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. Rearrangements of the Chrysanthenol Core: Application to a Formal Synthesis of Xishacorene B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ijmr.net.in [ijmr.net.in]
• 10. pure.uva.nl [pure.uva.nl]
• 11. LC–MS/MS Approach for the Identification of Unknown Degradation Products of Dyes in Beverages [ouci.dntb.gov.ua]
• 12. A beginners guide to understanding the mechanisms of photochemical reactions: things you should know if light is one of your reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. baranlab.org [baranlab.org]
• 14. heraldopenaccess.us [heraldopenaccess.us]
• 15. How To [chem.rochester.edu]

Suppressing racemization of (-)-Chrysanthenone during workup

Technical Support Center: (-)-Chrysanthenone

Welcome to the technical support center for handling (-)-Chrysanthenone. This guide provides troubleshooting advice and frequently asked questions to help you preserve the enantiomeric purity of your material during experimental workup and purification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary cause of racemization in (-)-Chrysanthenone during workup?

A1: The primary cause of racemization for (-)-Chrysanthenone, like other ketones with a chiral alpha-carbon bearing a hydrogen atom, is enolization.[1][2] This process is catalyzed by both acids and bases.[2][3][4] In the presence of acid or base, the chiral α-carbon is temporarily converted into a planar, achiral enol or enolate intermediate.[2][3] Reprotonation can then occur from either face of the planar intermediate, leading to a mixture of both enantiomers and a loss of optical purity.[2][4]

Q2: I've observed a significant drop in the enantiomeric excess (ee%) of my (-)-Chrysanthenone sample after an aqueous workup. How can I prevent this?

A2: Loss of enantiomeric excess during aqueous workup is almost certainly due to non-neutral pH conditions. Both acidic and basic washes can catalyze enolization and subsequent racemization.[3]

Troubleshooting Steps:

• Avoid Strong Acids and Bases: Do not use strong acidic (e.g., 1M HCl) or strong basic (e.g., 1M NaOH) washes if possible.

• Use Buffered Solutions: The most effective strategy is to maintain a neutral pH throughout the workup. Use a pH 7 phosphate (B84403) buffer for aqueous washes.[5] This helps to neutralize any trace acid or base present in the reaction mixture without creating a harsh pH environment.[5]

• Use Weakly Acidic/Basic Washes Sparingly: If a non-neutral wash is required, use milder reagents (e.g., saturated ammonium (B1175870) chloride for a weakly acidic quench, or saturated sodium bicarbonate for a weakly basic quench) and minimize contact time. Cool the mixture to 0 °C during the wash to slow the rate of racemization.

• Minimize Workup Time: Perform the aqueous extraction and separation as quickly as possible to reduce the time the compound is exposed to potentially harmful conditions.

Q3: My compound appears to be racemizing on the silica (B1680970) gel column during chromatography. What causes this and what is the solution?

A3: Standard silica gel is inherently acidic due to the presence of silanol (B1196071) (Si-OH) groups on its surface.[6][7] This acidity is sufficient to catalyze the enolization of sensitive ketones like (-)-Chrysanthenone, leading to on-column racemization.[6]

Troubleshooting and Solutions:

• Use Neutralized Silica Gel: Deactivate the acidic sites on the silica gel before use. This is the most common and effective solution.[6][8] A common method is to add 1-2% triethylamine (B128534) (TEA) to the eluent system.[9][10] Alternatively, the silica gel can be pre-treated.

• Switch to an Alternative Stationary Phase: If racemization persists, consider using a less acidic or neutral stationary phase.

  • Alumina (Neutral or Basic): Can be a good alternative, but test for compound stability first.[6]

  • Florisil: A mild, neutral medium that can be effective for purification.[6]

• Reduce Residence Time: Use flash chromatography with slightly higher pressure to minimize the time the compound spends on the column.

Experimental Protocols

Protocol 1: Buffered Aqueous Workup

This protocol is designed to maintain a neutral environment during the extraction of (-)-Chrysanthenone to prevent acid- or base-catalyzed racemization.[5]

Materials:

• Reaction mixture containing (-)-Chrysanthenone in an organic solvent (e.g., Ethyl Acetate, Diethyl Ether).

• pH 7 Phosphate Buffer (0.5 M).

• Saturated Sodium Chloride solution (Brine).

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Separatory funnel.

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of pH 7 phosphate buffer.

• Shake the funnel gently for 30 seconds. Vent frequently to release any pressure.

• Allow the layers to separate and drain the aqueous (bottom) layer.

• Repeat the wash with pH 7 phosphate buffer one more time.

• Wash the organic layer with an equal volume of brine to remove residual water and buffer salts.

• Drain the organic layer into an Erlenmeyer flask.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄ for 10-15 minutes.

• Filter or decant the dried solution and concentrate under reduced pressure.

Protocol 2: Preparation of Neutralized Silica Gel for Column Chromatography

This protocol describes how to deactivate the acidic sites on silica gel using triethylamine (TEA) to prevent on-column racemization.[8][9][10]

Method A: Adding TEA to the Eluent

• Prepare your desired solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

• To this mixture, add triethylamine to a final concentration of 1% v/v. For example, to 100 mL of eluent, add 1 mL of TEA.

• Pack and run the column using this TEA-containing eluent. The TEA will neutralize the acidic sites as the eluent passes through.[10]

Method B: Pre-treating the Silica Gel Slurry

• In a flask, measure the required amount of silica gel for your column.

• Add your initial, non-polar eluent (e.g., Hexane) to create a slurry.

• Add triethylamine (approx. 1-2 mL for a typical medium-sized column) to the slurry and swirl thoroughly for 1-2 minutes.

• Pack the column with the treated slurry as you normally would.

• Run the column using the eluent system (with or without additional TEA). This method ensures the entire stationary phase is neutralized before the compound is loaded.

Quantitative Data Summary

Workup / Purification Condition	pH Range	Expected Impact on ee% of (-)-Chrysanthenone	Recommended Action
Aqueous Wash: 1M HCl	< 2	High Risk of Racemization	Avoid; use sat. NH₄Cl or buffered wash if quench is needed.
Aqueous Wash: Water	~5.5 - 7	Low to Moderate Risk	Water can be slightly acidic. Use buffered water for best results.
Aqueous Wash: pH 7 Buffer	7.0	Minimal Risk	Highly Recommended.
Aqueous Wash: Sat. NaHCO₃	~8.4	Moderate Risk of Racemization	Use with caution, minimize contact time, keep cold.
Aqueous Wash: 1M NaOH	> 13	High Risk of Racemization	Avoid.
Chromatography: Standard Silica Gel	Acidic	High Risk of Racemization	Avoid; use neutralized silica or an alternative stationary phase.
Chromatography: Neutralized Silica Gel	Neutral	Minimal Risk	Highly Recommended.
Chromatography: Alumina (Neutral)	Neutral	Low Risk	Good alternative to silica.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for diagnosing and solving issues related to the loss of enantiomeric purity of (-)-Chrysanthenone.

Caption: Troubleshooting workflow for racemization of (-)-Chrysanthenone.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Racemization - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. An Efficient Protocol for the Oxidative Hydrolysis of Ketone SAMP Hydrazones Employing SeO2 and H2O2 under Buffered (pH 7) Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chromatography [chem.rochester.edu]
• 7. web.uvic.ca [web.uvic.ca]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Quantification of (-)-Chrysanthenone in Plant Extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of (-)-Chrysanthenone in plant extracts.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of (-)-Chrysanthenone?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as (-)-Chrysanthenone, by co-eluting compounds from the sample matrix.[1] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification. In complex matrices like plant extracts, numerous compounds can interfere with the ionization of (-)-Chrysanthenone in the mass spectrometer's ion source, compromising the reliability of the analytical method.

Q2: How can I determine if my analysis of (-)-Chrysanthenone is affected by matrix effects?

A2: You can assess the presence of matrix effects through both qualitative and quantitative methods.

• Qualitative Assessment (Post-Column Infusion): This method involves infusing a constant flow of a (-)-Chrysanthenone standard solution into the liquid chromatography (LC) eluent after the analytical column, while a blank matrix extract is injected.[1] A dip or rise in the baseline signal at the retention time of interfering compounds indicates ion suppression or enhancement, respectively.

• Quantitative Assessment (Post-Extraction Spike): This is a widely used method to quantify the extent of matrix effects.[2] It involves comparing the peak area of (-)-Chrysanthenone in a standard solution to the peak area of a blank matrix extract spiked with the same concentration of (-)-Chrysanthenone after the extraction process.

The matrix effect percentage can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Spiked Extract / Peak Area in Standard Solution) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement. Ideally, the matrix effect should be within a range of 85-115%.[1]

Q3: What are the most effective strategies to minimize or compensate for matrix effects in (-)-Chrysanthenone quantification?

A3: Several strategies can be employed to mitigate matrix effects:

• Optimized Sample Preparation: Implementing a thorough sample cleanup procedure is often the most effective way to remove interfering compounds. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) can selectively isolate (-)-Chrysanthenone from the complex plant matrix.[2] For volatile compounds like chrysanthenone, Headspace Solid-Phase Microextraction (HS-SPME) is particularly useful as it separates volatile analytes from non-volatile matrix components.[2][3]

• Chromatographic Separation: Optimizing the gas chromatography (GC) or liquid chromatography (LC) method to separate (-)-Chrysanthenone from co-eluting matrix components can significantly reduce interference.[4]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to your samples helps to compensate for matrix effects, as the standards and samples will be affected similarly.[2]

• Standard Addition Method: This method involves adding known amounts of a (-)-Chrysanthenone standard to aliquots of the sample.[5] By plotting the instrument response against the concentration of the added standard, the native concentration of the analyte in the sample can be determined. This is a very effective way to correct for matrix effects in individual samples.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for correcting matrix effects. A SIL-IS has a chemical behavior nearly identical to the analyte but a different mass, allowing it to co-elute and experience the same matrix effects.[6][7] Since the SIL-IS is added at a known concentration to all samples and standards, any signal suppression or enhancement of the analyte will be mirrored by the SIL-IS, allowing for accurate correction.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting) for (-)-Chrysanthenone	Active sites in the GC inlet or column; co-eluting interfering compounds.	1. Use a deactivated GC inlet liner. 2. Condition the GC column according to the manufacturer's instructions. 3. Improve sample cleanup to remove interfering compounds. 4. Optimize the chromatographic method to better separate (-)-Chrysanthenone from matrix components.
Inconsistent Signal Intensity and Poor Reproducibility	Variable matrix effects between samples.	1. Confirm the presence of matrix effects using the post-extraction spike method. 2. Implement a more robust sample preparation method (e.g., SPE, LLE, or HS-SPME). 3. Employ matrix-matched calibration. 4. For the highest accuracy, use the standard addition method or a stable isotope-labeled internal standard.[2]
Low Recovery of (-)-Chrysanthenone	Inefficient extraction; analyte loss during sample preparation due to volatility.	1. Optimize the extraction solvent and method (e.g., sonication time, temperature). 2. For volatile analytes, minimize sample heating during preparation and consider solvent-free extraction techniques like HS-SPME.[3] 3. Ensure samples and solvents are kept cool and exposure to air is minimized.
Non-linear Calibration Curve in the Presence of Matrix	Concentration-dependent matrix effects.	1. Use a stable isotope-labeled internal standard. 2. Employ the standard addition method. 3. Ensure the sample cleanup is sufficient to minimize matrix effects across the entire calibration range.[1]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for the Reduction of Matrix Effects in the Quantification of (-)-Chrysanthenone in a Model Plant Extract

Sample Preparation Technique	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Dilute-and-Shoot	95.2	65.8 (Suppression)	18.5
Liquid-Liquid Extraction (LLE)	88.5	89.1 (Slight Suppression)	7.2
Solid-Phase Extraction (SPE)	92.1	96.4 (Minimal Effect)	4.1
Headspace SPME (HS-SPME)	97.8	103.2 (Minimal Effect)	3.5

Data is hypothetical and for illustrative purposes.

Table 2: Effectiveness of Different Calibration Strategies in Mitigating Matrix Effects

Calibration Method	Measured Concentration (mg/kg)	Accuracy (%)	Precision (RSD, %)
External Calibration (in solvent)	8.2	65.6	15.8
Matrix-Matched Calibration	11.8	94.4	6.5
Standard Addition	12.6	100.8	3.1
Internal Standard (Stable Isotope Labeled)	12.4	99.2	2.5

True concentration of (-)-Chrysanthenone is 12.5 mg/kg. Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Quantification of Matrix Effects using the Post-Extraction Spike Method

• Prepare a (-)-Chrysanthenone stock solution in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a spiking solution by diluting the stock solution to a known concentration (e.g., 10 µg/mL).

• Extract a blank plant matrix sample that is known to not contain (-)-Chrysanthenone using your established sample preparation protocol.

• Prepare two sets of samples:

  • Set A (Standard in Solvent): Add a known amount of the spiking solution to a vial and dilute with the initial mobile phase or solvent to the final analysis volume.

  • Set B (Post-Extraction Spike): Add the same amount of the spiking solution to a vial containing the dried extract of the blank plant matrix and reconstitute with the same final volume as Set A.

• Analyze both sets of samples using your validated chromatographic method.

• Calculate the matrix effect using the formula provided in FAQ 2.

Protocol 2: Quantification of (-)-Chrysanthenone using the Standard Addition Method

• Extract the plant sample containing an unknown concentration of (-)-Chrysanthenone.

• Divide the sample extract into at least four equal aliquots.

• Spike three of the aliquots with increasing known amounts of a (-)-Chrysanthenone standard solution. Leave one aliquot unspiked.

• Dilute all aliquots to the same final volume.

• Analyze all aliquots using your chromatographic method.

• Create a calibration curve by plotting the peak area against the concentration of the added (-)-Chrysanthenone.

• Determine the x-intercept of the calibration curve. The absolute value of the x-intercept represents the concentration of (-)-Chrysanthenone in the unspiked sample.

Visualizations

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing thermal degradation of (-)-Chrysanthenone during GC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal degradation of (-)-Chrysanthenone during Gas Chromatography (GC) analysis.

Troubleshooting Guide: Overcoming (-)-Chrysanthenone Degradation

Analysts frequently encounter challenges with the thermal lability of monoterpenes like (-)-Chrysanthenone during GC analysis. High temperatures in the injection port and column can lead to degradation and isomerization, resulting in inaccurate quantification and misidentification of compounds. This guide provides a systematic approach to troubleshoot and mitigate these issues.

Problem: Poor Peak Shape, Tailing, or Broadening for (-)-Chrysanthenone

Possible Cause	Recommended Solution
Active Sites in the GC System: Exposed silanol (B1196071) groups in the inlet liner, column, or packing material can interact with the ketone functional group of chrysanthenone.	- Use a deactivated inlet liner (e.g., silylated). - Regularly replace the liner and septum. - Trim the first few centimeters of the column to remove accumulated non-volatile residues. - Condition the column according to the manufacturer's instructions to ensure a properly deactivated surface.
Incompatible Column Phase: The stationary phase may not be optimal for this bicyclic ketone.	- Select a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) or a wax-type column for better peak shape. - Ensure the column is not old or degraded, as this can expose active sites.
Suboptimal Flow Rate: Incorrect carrier gas flow can lead to band broadening.	- Optimize the carrier gas (Helium or Hydrogen) flow rate for the specific column dimensions to achieve optimal linear velocity and minimize peak broadening.

Problem: Appearance of Unexpected Peaks or Isomers

Possible Cause	Recommended Solution
Thermal Isomerization/Rearrangement: High temperatures in the injector or oven can induce rearrangements of the bicyclic structure of chrysanthenone. Bicyclic ketones can be prone to thermal rearrangements.	- Lower the injector temperature: Start with a lower inlet temperature (e.g., 200 °C) and gradually increase to find the optimal temperature that allows for efficient volatilization without degradation.[1] - Use a programmed temperature vaporization (PTV) inlet: This allows for a cool injection followed by a rapid temperature ramp, minimizing the time the analyte spends at high temperatures in the inlet. - Optimize the oven temperature program: Use a lower initial oven temperature and a slower ramp rate to ensure separation without inducing on-column degradation.
Sample Matrix Effects: Components in the sample matrix may catalyze degradation or isomerization.	- Employ a thorough sample cleanup procedure (e.g., Solid Phase Extraction - SPE) to remove interfering matrix components.

Problem: Low Recovery or Complete Absence of (-)-Chrysanthenone Peak

Possible Cause	Recommended Solution
Severe Thermal Degradation: The injector temperature is too high, leading to complete breakdown of the analyte.	- Significantly reduce the injector temperature. Consider a cool on-column injection if available.
Adsorption in the GC System: Active sites are causing irreversible adsorption of the analyte.	- Follow the recommendations for addressing active sites mentioned above (deactivated liner, column maintenance).
Derivatization Issues (if applicable): Incomplete derivatization or degradation of the derivative.	- Optimize the derivatization reaction conditions (reagent concentration, temperature, time). - Ensure the derivative is stable under the chosen GC conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of (-)-Chrysanthenone degradation during GC analysis?

A1: The primary cause is thermal stress in the hot GC inlet and column.[2][3] (-)-Chrysanthenone, being a bicyclic monoterpenoid ketone, is susceptible to thermal degradation and rearrangements at elevated temperatures.[4][5][6]

Q2: What are the typical degradation products of terpenes in a GC system?

A2: Terpenes can undergo various reactions including isomerization, cyclization, and oxidation.[7] For bicyclic ketones, ring rearrangements are also possible.[4][8] Common degradation products of some terpenes include p-cymene.[7]

Q3: How can I confirm if the unexpected peaks in my chromatogram are due to thermal degradation?

A3: To confirm thermal degradation, you can perform a simple experiment by injecting the same sample at progressively lower inlet temperatures. If the area of the unexpected peaks decreases while the area of the (-)-Chrysanthenone peak increases, it is a strong indication of thermal degradation.

Q4: Is derivatization a viable option to prevent the degradation of (-)-Chrysanthenone?

A4: Yes, derivatization can be an effective strategy. Converting the ketone group to a more stable derivative, such as an oxime, can improve its thermal stability and chromatographic behavior.[9][10] Oximation followed by silylation is a common approach for improving the GC analysis of carbonyl compounds.[9]

Q5: What are the ideal GC parameters for analyzing (-)-Chrysanthenone?

A5: While the optimal parameters depend on the specific instrument and column, a good starting point would be:

• Inlet Temperature: 200-250 °C (optimize by starting low).[1]

• Column: A mid-polarity column such as a DB-5ms or a wax-type column.

• Oven Program: Start at a low initial temperature (e.g., 60 °C) and use a moderate ramp rate (e.g., 5-10 °C/min).[7]

• Carrier Gas: Helium or Hydrogen at an optimized flow rate.

Experimental Protocols

Protocol 1: Standard GC-MS Analysis with Optimized Injector Temperature

• Sample Preparation: Dissolve the (-)-Chrysanthenone standard or sample extract in a suitable solvent (e.g., hexane, ethyl acetate) to a final concentration of 10-100 µg/mL.

• GC-MS System: An Agilent 6890 GC with a 5973 Mass Selective Detector or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector: Splitless mode. To minimize degradation, start with an injector temperature of 200°C.

• Oven Temperature Program: Initial temperature of 60°C for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Parameters:

  • Transfer Line: 280°C

  • Ion Source: 230°C

  • Quadrupole: 150°C

  • Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Analysis: Inject 1 µL of the sample. Monitor for the appearance of degradation products and adjust the injector temperature downwards if necessary.

Protocol 2: Derivatization using Methoxyamine Hydrochloride (MOHA)

• Reagent Preparation: Prepare a 20 mg/mL solution of methoxyamine hydrochloride in pyridine (B92270).

• Derivatization Reaction:

  • Evaporate 100 µL of the sample extract or standard solution to dryness under a gentle stream of nitrogen.

  • Add 50 µL of the MOHA in pyridine solution.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

  • Cool the vial to room temperature.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample directly into the GC-MS using the parameters from Protocol 1. The resulting methoxime derivative of (-)-Chrysanthenone should exhibit improved thermal stability.

Data Summary

The following table summarizes typical GC parameters used for the analysis of terpenes, which can be adapted for (-)-Chrysanthenone.

Parameter	Condition 1 (Apolar Column) [7]	Condition 2 (Chiral Column) [11]
Column Type	DB-5 MS (30 m x 0.25 mm, 0.25 µm)	Cyclodex-B (30 m x 0.25 mm, 0.25 µm)
Injector Temperature	250 °C	250 °C
Oven Program	60°C (3 min), then 5°C/min to 220°C (5 min)	40°C, then 2°C/min to 130°C, then 50°C/min to 200°C (2 min)
Carrier Gas	Helium	Helium
Flow Rate	Not specified	2 mL/min

Visualizations

Caption: Troubleshooting workflow for GC analysis of (-)-Chrysanthenone.

Caption: Workflow for the derivatization of (-)-Chrysanthenone.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Rearrangement of 5-(2-Hydroxy-6-oxocyclohexyl)-5H-chromeno[2,3-b]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comprehensive analysis of chemical and enantiomeric stability of terpenes in Cannabis sativa L. flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Nonspecific decomposition of chrysanthenol derivatives in synthesis.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of chrysanthenol derivatives. Chrysanthenol and its analogues are valuable chiral building blocks in organic synthesis, but their strained bicyclic structure can lead to unexpected decompositions and side reactions. This guide aims to help you navigate these challenges and optimize your synthetic protocols.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments, providing potential causes and recommended solutions.

Problem 1: Low or No Yield of the Desired Chrysanthenol Derivative

You've followed a standard procedure for synthesizing a chrysanthenol derivative (e.g., an ester or ether), but the reaction has resulted in a low yield or a complex mixture of products.

Potential Cause	Recommended Solutions
Thermal Decomposition of Precursor: Your starting material, chrysanthenone (B1198921), may be decomposing under the reaction conditions. Chrysanthenone is known to undergo thermal rearrangement.	- Lower Reaction Temperature: If possible, conduct the reaction at a lower temperature. Monitor the reaction progress carefully using TLC or GC-MS to find the optimal balance between reaction rate and decomposition.- Choose a Milder Synthesis Route: Consider alternative synthetic pathways that avoid high temperatures.
Acid-Catalyzed Rearrangement: Traces of acid in your reaction mixture can catalyze the rearrangement of the chrysanthenol scaffold. The bicyclo[3.1.1]heptane system is susceptible to acid-catalyzed rearrangements.	- Use Acid-Free Conditions: Ensure all reagents and solvents are free of acidic impurities. Use freshly distilled solvents and high-purity reagents.- Incorporate a Non-Nucleophilic Base: Add a mild, non-nucleophilic base (e.g., proton sponge, 2,6-lutidine) to scavenge any trace acidity.
Instability of the Chrysanthenol Derivative: The specific derivative you are synthesizing may be inherently unstable under the reaction or workup conditions.	- Use Protecting Groups: If subsequent steps are planned, consider protecting the hydroxyl group of chrysanthenol with a robust protecting group that can be removed under mild conditions.- Optimize Workup Procedure: Avoid prolonged exposure to acidic or basic conditions during workup. Use buffered solutions for extractions where appropriate.

Problem 2: Formation of Unexpected Byproducts

Your reaction produces significant amounts of unexpected side products, complicating purification and reducing the yield of your target molecule.

Potential Cause	Identified Byproduct	Recommended Solutions
Thermal Isomerization of Chrysanthenone: If using chrysanthenone as a precursor at elevated temperatures.	Filifolone	Lower the reaction temperature and consider photochemical synthesis of chrysanthenone from verbenone (B1202108) under controlled conditions to minimize thermal byproducts.
Acid-Catalyzed Rearrangement of Chrysanthenone: Presence of acid in the reaction mixture when starting from chrysanthenone.	(Z)-Isogeranic acid	Strictly exclude acid from the reaction. Use acid scavengers if necessary. Purify chrysanthenone before use to remove any acidic impurities.
Rearrangement of Chrysanthenol Core: The specific substrate (chrysanthenol derivative) can dictate the rearrangement pathway.	Varies depending on the derivative and reaction conditions.	Carefully characterize the byproduct to understand the rearrangement pathway. This may require computational studies. Consider modifying the chrysanthenol derivative to disfavor the observed rearrangement.

Frequently Asked Questions (FAQs)

Q1: What are the main decomposition pathways for chrysanthenol and its precursors?

The primary documented decomposition pathways involve the precursor, chrysanthenone. Under thermal stress, chrysanthenone can isomerize to filifolone. In the presence of acid, it can undergo rearrangement to form (Z)-isogeranic acid. The chrysanthenol core itself is also prone to rearrangements, which are highly dependent on the specific substituents on the molecule.

Q2: How can I minimize decomposition during the synthesis of chrysanthenyl esters?

To minimize decomposition during esterification:

• Use mild coupling reagents: Instead of traditional Fischer esterification which requires strong acid and heat, consider using milder coupling agents like DCC/DMAP or EDC/DMAP at room temperature.

• Control the temperature: If heating is necessary, use the lowest effective temperature and monitor the reaction closely.

• Neutralize acidic reagents: If an acid chloride or anhydride (B1165640) is used, perform the reaction in the presence of a non-nucleophilic base like pyridine (B92270) or triethylamine (B128534) to neutralize the generated acid.

Q3: Are there any recommended protecting groups for the hydroxyl group of chrysanthenol?

The choice of protecting group depends on the subsequent reaction conditions. Some common choices for protecting alcohols include:

• Silyl ethers (e.g., TBS, TIPS): These are generally stable to a wide range of conditions but can be cleaved with fluoride (B91410) sources (e.g., TBAF) or acid. They are a good choice for reactions involving basic or organometallic reagents.

• Benzyl (B1604629) ether (Bn): Stable to acidic and basic conditions, but can be removed by hydrogenolysis.

• Esters (e.g., Acetate): Can be used as a protecting group but may not be suitable if the desired derivative is an ether or another functional group that requires harsh conditions to install.

Q4: What are the best practices for purifying chrysanthenol derivatives?

Purification of terpenoids like chrysanthenol derivatives can be challenging due to their volatility and potential for decomposition on stationary phases.

• Flash Chromatography: Use a minimally acidic stationary phase like deactivated silica (B1680970) gel or alumina. It is advisable to co-spot your crude material with a baseline spot on a TLC plate and let it sit for a while to see if decomposition occurs on the silica.

• Solvent System: Use a solvent system that provides good separation with a reasonable Rf value (0.2-0.4) to minimize elution time and contact with the stationary phase.

• Distillation: For thermally stable derivatives, distillation under reduced pressure can be an effective purification method.

Data Summary

The following table summarizes qualitative data on the stability of chrysanthenone, a key precursor to chrysanthenol. Quantitative data on the decomposition of various chrysanthenol derivatives is sparse in the literature and is highly substrate-dependent.

Compound	Condition	Observed Decomposition/Rearrangement
Chrysanthenone	Thermal (e.g., during hydrodistillation)	Isomerization to filifolone
Chrysanthenone	Acidic	Rearrangement to (Z)-isogeranic acid

Key Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Chrysanthenyl Acetate

This protocol is adapted from standard esterification procedures and should be optimized for specific chrysanthenol derivatives.

Materials:

• Chrysanthenol

• Acetic anhydride

• Pyridine

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve chrysanthenol (1 equivalent) in pyridine at 0 °C under an inert atmosphere.

• Slowly add acetic anhydride (1.5 equivalents) to the solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and wash sequentially with water, 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for the Synthesis of a Chrysanthenyl Ether (Williamson Ether Synthesis)

This protocol is a general guideline and requires optimization based on the specific alkyl halide and chrysanthenol derivative used.

Materials:

• Chrysanthenol

• Sodium hydride (NaH)

• Anhydrous THF or DMF

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a suspension of sodium hydride (1.2 equivalents) in anhydrous THF at 0 °C, add a solution of chrysanthenol (1 equivalent) in anhydrous THF dropwise.

• Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen evolution ceases.

• Cool the mixture back to 0 °C and add the alkyl halide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material. Gentle heating may be required for less reactive alkyl halides.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography or distillation.

Visualizations

Caption: General workflow for the synthesis of chrysanthenol derivatives.

Caption: Logical flowchart for troubleshooting low yields in synthesis.

Technical Support Center: Troubleshooting Poor Terpenoid Recovery in Headspace Analysis

Welcome to the technical support center for headspace analysis of terpenoids. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to poor analyte recovery during headspace sampling experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is the recovery of my less volatile terpenoids (e.g., sesquiterpenes) significantly lower than that of my more volatile monoterpenes?

A1: This is a common challenge in headspace analysis due to the differing volatilities of terpenoid subclasses.[1] Monoterpenes are more volatile and readily partition into the headspace, while less volatile sesquiterpenes and diterpenes have a lower vapor pressure, leading to poorer recovery with standard headspace methods.[1][2]

Troubleshooting Steps:

• Increase Incubation Temperature: Higher temperatures increase the vapor pressure of less volatile compounds, driving more of the analyte into the headspace.[3][4][5] For example, using a high-temperature headspace (e.g., 180 °C) has been shown to be effective for the quantitation of both mono- and sesquiterpenoids.[3] However, be cautious of potential thermal degradation of analytes.[2]

• Optimize Incubation Time: Ensure that the sample has reached equilibrium between the matrix and the headspace. The optimal time can depend on the specific analytes and matrix.[4]

• Utilize a Carrier Solvent or Additive: Adding a carrier solvent like glycerol (B35011) or adding salt (salting out) to aqueous samples can help increase the vapor pressure of semi-volatile analytes, thereby increasing their concentration in the headspace.[1]

• Consider Alternative Sampling Techniques: For less volatile compounds, Solid Phase Microextraction (SPME) can be a more effective technique. The fiber coating in SPME has a higher affinity for a broader range of volatiles, including less volatile ones, than the headspace gas alone.[1]

Logical Workflow for Improving Sesquiterpene Recovery

Caption: Troubleshooting workflow for poor sesquiterpene recovery.

Q2: I'm observing high variability and poor repeatability in my results. What could be the cause?

A2: Poor repeatability in headspace analysis can stem from several factors related to sample preparation, instrument parameters, and the physical environment of the analysis.[6]

Troubleshooting Steps:

• Ensure Complete Equilibration: Incomplete equilibrium between the gas and liquid/solid phase is a primary cause of variability.[6] Try extending the incubation time to ensure the system reaches a steady state.

• Check for Leaks: Poor vial sealing from worn septa or improperly tightened caps (B75204) can lead to loss of volatile analytes and inconsistent results.[6] Regularly inspect and replace septa.

• Standardize Sample Preparation: Inconsistencies in sample volume, the addition of salts or solvents, and agitation can all contribute to poor repeatability.[6] The amount of solvent added to the headspace vial, for instance, has been shown to cause retention time shifts.[7] Using a constant volume of standard concentrations can improve stability.[7]

• Maintain Consistent Temperatures: Ensure the thermostat temperature is accurate and consistent across all samples.[6] Also, be mindful of the sample path temperature to prevent condensation of analytes.[3]

Experimental Protocol: Evaluating the Effect of Solvent Volume on Reproducibility

• Objective: To determine the impact of varying solvent volumes on the reproducibility of terpenoid analysis.

• Method:

  • Prepare a stock solution of terpenoid standards.

  • Create two sets of calibration standards:

    • Set 1 (Variable Volume): Spike different volumes (e.g., 0.1 to 1000 µL) of the same concentration standard into separate headspace vials.[7]

    • Set 2 (Constant Volume): Spike a fixed volume (e.g., 10 µL) of different concentration standards into separate headspace vials.[7]

  • Analyze both sets of standards using the same headspace GC-MS method.

  • Compare the retention time stability and peak area reproducibility between the two sets.

Q3: How do matrix effects from my sample (e.g., plant material, viscous oils) impact terpenoid recovery, and how can I mitigate them?

A3: The sample matrix can significantly impact the recovery of volatile analytes.[2] Complex matrices can retain volatiles, leading to incomplete partitioning into the headspace.[2] For example, viscous oils can hold onto analytes, making recovery difficult.[1]

Troubleshooting Steps:

• Sample Preparation is Key: For solid samples like plant material, grinding the sample, especially at cold temperatures (e.g., under liquid nitrogen), can help release trapped volatiles.[1][8]

• Use of Solvents: For viscous matrices, dissolving the sample in a suitable solvent like dimethylacetamide (DMA) and/or methanol (B129727) (MeOH) prior to headspace analysis can improve recovery.[1]

• Full Evaporation Technique (FET): This technique involves completely evaporating a small amount of the sample to create a single gas phase, which ensures all analytes are volatilized and freed from the matrix.[1][2][8]

• Solid Phase Microextraction (SPME): HS-SPME is advantageous as it can selectively extract volatile and semi-volatile compounds from the headspace without co-extracting non-volatile matrix components.[9] This provides a cleaner analysis, free of interferences from the matrix.[9]

Headspace Sampling Technique Selection Guide

Caption: Recommended techniques based on sample matrix.

Quantitative Data Summary

Table 1: Impact of Headspace Temperature on Terpenoid Recovery

Terpenoid Class	Temperature	Recovery (%)	Reference
Mono- and Sesquiterpenoids	180 °C	75 - 103	[3]
Volatile Organic Compounds	25 °C vs 50 °C	Intensity at 50°C was ~3x higher	[5]

Table 2: Comparison of Headspace Sampling Techniques

Technique	Key Advantage	Best For	Reference
Static Headspace	Simple, minimal hardware	Highly volatile compounds in simple matrices	[2]
Dynamic Headspace	Higher sensitivity	Trace level analysis
Headspace SPME	Cleaner analysis, no solvent	Complex matrices, broad range of volatiles	[9]
Full Evaporation Technique (FET)	Minimizes matrix effects	Complex, varied solid and semi-solid extracts	[1][8]

Experimental Protocols

Protocol 1: High-Temperature Headspace GC-MS for Terpenoid Quantitation

• Sample Preparation:

  • Weigh 50 mg of dry plant material into a headspace vial.

  • Prepare terpenoid stock solutions for calibration in tetradecane.

  • Use glycerol as the headspace carrier liquid.[3]

• Headspace Parameters:

  • Incubation Temperature: 180 °C[3]

  • Vial Incubation to Sample Path Temperature Offset: 10-20 °C[3]

  • Septum Purge Flow: 20 mL/min[3]

• GC-MS Parameters:

  • Follow standard GC-MS protocols for terpenoid analysis.

Protocol 2: Headspace SPME for Terpenoid Profiling

• Sample Preparation:

  • Place 0.5 g of dried cannabis into a 10-mL headspace vial.[9]

  • For quantitative analysis, the addition of water to the dry sample can improve reproducibility.[10]

• SPME Parameters:

  • Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) for qualitative profiling; 100-µm PDMS for quantitative analysis.[9]

  • Incubation Temperature: 40 °C[11]

  • Incubation Time: 5 min[10][11]

  • Extraction Time: 10-120 min depending on the matrix and analytes.[10][12]

• GC-MS Parameters:

  • Desorption of the fiber in a hot GC inlet.

  • Follow standard GC-MS protocols for terpenoid analysis.

References

• 1. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 2. Troubleshooting Common Issues in Headspace Sampling for Gas Chromatography - Persee [pgeneral.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimizing headspace temperature and time sampling for identification of volatile compounds in ground roasted Arabica coffee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Common Issues And Solutions in Headspace Sampling For Gas Chromatography - Blogs - News [alwsci.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. cannabissciencetech.com [cannabissciencetech.com]
• 11. nj.gov [nj.gov]
• 12. scispace.com [scispace.com]

Reference Data & Comparative Studies

Verbenone and Chrysanthenone: A Comparative Analysis of Insect Repellent Efficacy

In the realm of insect repellents, verbenone (B1202108) has established a significant role, particularly in the management of bark beetle populations. In contrast, chrysanthenone (B1198921), a closely related isomer, is less studied for its direct repellent effects, though it is associated with plants known for their insecticidal properties. This guide provides a detailed comparison of the two compounds, summarizing available experimental data, outlining methodologies, and clarifying their mechanisms of action.

Efficacy of Verbenone as an Insect Repellent

Verbenone is a monoterpene that functions as an anti-aggregation pheromone for several species of bark beetles, including the mountain pine beetle (Dendroctonus ponderosae), southern pine beetle (Dendroctonus frontalis), and western pine beetle (Dendroctonus brevicomis).[1][2][3] In essence, it signals to incoming beetles that a potential host tree is already over-colonized, deterring further attacks.[1][4] This "no vacancy" signal is a natural mechanism used by the beetles to avoid overcrowding and ensure the survival of their offspring.[2]

Numerous studies have demonstrated the effectiveness of verbenone in integrated pest management (IPM) programs for protecting pine trees.[1][3] When used as part of an IPM strategy, areas treated with verbenone show significantly better outcomes against beetle attacks compared to untreated areas.[1][3]

The efficacy of verbenone has been quantified in various field studies. The following table summarizes key findings from operational trials.

Target Pest	Host Tree	Verbenone Formulation	Efficacy Measurement	Result	Citation
Mountain Pine Beetle (Dendroctonus ponderosae)	Lodgepole Pine (Pinus contorta)	5-gram pouches	Reduction in tree mortality	In the first 2 years, treated plots had a median mortality of 12% compared to 59% in untreated plots. After 5 years, mortality was 67% in treated plots versus 87% in untreated plots.	[5]
Mountain Pine Beetle (Dendroctonus ponderosae)	Lodgepole Pine (Pinus contorta)	Verbenone pouches	Protection of individual trees and small stands	Verbenone was effective in protecting individual trees and small stands from mortality.	[6]
Mountain Pine Beetle (Dendroctonus ponderosae)	Various Pine Species	Verbenone pouches (20-40 per acre)	Area protection	Achieved 70-80% protection when compared with untreated controls.

It is important to note that the efficacy of verbenone can be influenced by factors such as beetle population pressure and stand conditions. In areas with very high beetle populations, the effectiveness of verbenone may be reduced over time.[5]

Chrysanthenone: An Isomer with Limited Direct Comparative Data

Chrysanthenone is a structural isomer of verbenone and can be formed from verbenone through a photochemical rearrangement.[7] This photoisomerization has been suggested as a potential factor that could influence the efficacy of verbenone-based repellents, as exposure to sunlight could alter the chemical composition of the repellent over time.[6]

Despite its close chemical relationship to verbenone, there is a significant lack of direct comparative studies on the insect repellent efficacy of chrysanthenone. While chrysanthenone is a component of the essential oil of some Chrysanthemum species, which are well-known for producing the natural insecticide pyrethrum, the specific contribution of chrysanthenone to the overall repellent effect is not well-documented in the available literature.[8][9][10]

Research on chrysanthemum-derived repellents has identified other compounds, such as pyrethrins, as the primary active ingredients responsible for their insecticidal and repellent properties.[9][10] A recent study identified a specific scent receptor in mosquitoes that detects a component of pyrethrum, but this component was not chrysanthenone.[9]

Experimental Protocols for Efficacy Testing

Standardized methods are crucial for evaluating and comparing the efficacy of insect repellents. While direct comparative protocols for verbenone and chrysanthenone are not available due to the lack of data on the latter, the following are common experimental designs used for testing insect repellents.

• Objective: To determine the effectiveness of verbenone in preventing bark beetle attacks on host trees.

• Methodology:

  • Site Selection: Choose multiple plots in an area with a known presence of the target bark beetle species.

  • Treatment and Control Groups: Designate plots as either treatment (receiving verbenone application) or control (untreated).

  • Verbenone Application: Deploy verbenone dispensers (e.g., pouches, bubble caps) on or near susceptible trees in the treatment plots according to specified dosages and spacing.[5] For area protection, pouches may be placed in a grid pattern.

  • Monitoring: Over a defined period (e.g., the beetle flight season), monitor all trees in both treatment and control plots for signs of beetle attack, such as pitch tubes and boring dust.

  • Data Collection: Count the number of attacked trees and the density of attacks per unit area of bark.

  • Statistical Analysis: Compare the rates of attack and tree mortality between the treatment and control groups to determine the protective efficacy of verbenone.

These methods could be adapted to test both verbenone and chrysanthenone against biting insects like mosquitoes.

• Arm-in-Cage Test:

  • Objective: To measure the complete protection time of a repellent applied to human skin.[11][12][13]

  • Procedure:

    • A volunteer applies a standardized dose of the repellent to a defined area of their forearm.[13]

    • The treated arm is inserted into a cage containing a known number of host-seeking female mosquitoes.[11][12][13]

    • The time until the first confirmed bite is recorded as the complete protection time.[11]

    • A control arm treated with a solvent (e.g., ethanol) is used for comparison.

• Spatial Repellency Cage Tests:

  • Objective: To evaluate a repellent's ability to prevent insects from entering a treated space.[11]

  • Procedure:

    • A treated surface or dispenser is placed within a test chamber.

    • Insects are released into an adjacent chamber.

    • The number of insects that move into the treated chamber is recorded over time and compared to a control chamber with an untreated surface.[14]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of verbenone's repellent action and a typical workflow for evaluating repellent efficacy.

Caption: Verbenone's role as an anti-aggregation pheromone in bark beetles.

References

• 1. Verbenone Mountain Pine, Southern Pine and Western Pine Beetle Pheromone Repellent Pouches, SPLAT Verb and Flakes. Verbenone & MCH Express [verbenone.com]
• 2. semiochemical.com [semiochemical.com]
• 3. Verbenone Repellents - A Safe, Effective Way To Repel Beetles | Forestry Distributing | Forestry Distributing North America's Forest Products Leader [forestrydistributing.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. fs.usda.gov [fs.usda.gov]
• 7. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. How One of the Oldest Natural Insecticides Keeps Mosquitoes Away | Department of Biology [biology.duke.edu]
• 10. Inspiration and Insecticide from the Flower Garden - PMC [pmc.ncbi.nlm.nih.gov]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. benchchem.com [benchchem.com]
• 13. microbe-investigations.com [microbe-investigations.com]
• 14. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure of (-)-Chrysanthenone: A 2D NMR-Based Elucidation Guide

For researchers, scientists, and professionals in drug development, the precise structural determination of natural products is a critical step. This guide provides a comprehensive comparison of 2D Nuclear Magnetic Resonance (NMR) techniques—specifically Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC)—for the structural elucidation of the bicyclic monoterpenone, (-)-Chrysanthenone. Detailed experimental protocols and data interpretation are presented to showcase the power of these methods in unambiguously assigning the molecular architecture of complex organic molecules.

(-)-Chrysanthenone, with the molecular formula C₁₀H₁₄O, presents a rigid bicyclo[3.1.1]heptane skeleton, an α,β-unsaturated ketone, and multiple stereocenters, making its structural confirmation a non-trivial task. While 1D NMR provides initial insights, 2D NMR techniques are indispensable for a definitive structural assignment.

Comparative Analysis of 2D NMR Data

The structural elucidation of (-)-Chrysanthenone is achieved through the careful analysis of through-bond correlations observed in COSY and HMBC spectra. The COSY spectrum reveals proton-proton couplings within the same spin system, outlining the carbon framework. The HMBC spectrum, on the other hand, maps long-range (typically 2-3 bond) correlations between protons and carbons, providing crucial information about the connectivity of different structural fragments.

Due to the limited availability of fully assigned public experimental NMR data for (-)-Chrysanthenone, the following tables present a plausible dataset based on typical chemical shifts for similar bicyclic monoterpenoid structures. This synthesized data serves to illustrate the methodology of 2D NMR-based structural elucidation.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for (-)-Chrysanthenone (in CDCl₃)

Atom No.	¹³C Chemical Shift (δ ppm)	¹H Chemical Shift (δ ppm)	Multiplicity
1	58.5	2.85	m
2	145.0	-	-
3	120.5	5.30	m
4	31.5	2.50, 2.35	m, m
5	41.0	2.75	m
6	205.0	-	-
7	40.0	-	-
8	21.0	1.25	s
9	26.0	0.85	s
10	20.5	1.80	s

Table 2: Key COSY and HMBC Correlations for (-)-Chrysanthenone

Proton(s)	COSY Correlations (H-H)	Key HMBC Correlations (H-C)
H-1	H-5, H-4α/β	C-2, C-5, C-6, C-7, C-8, C-9
H-3	H-4α/β	C-1, C-2, C-5, C-10
H-4α/β	H-3, H-5, H-1	C-2, C-3, C-5, C-6
H-5	H-1, H-4α/β	C-1, C-4, C-6, C-7
H-8	-	C-1, C-7, C-9
H-9	-	C-1, C-7, C-8
H-10	-	C-2, C-3

Interpretation of 2D NMR Spectra

The COSY spectrum is fundamental in identifying the proton spin systems. For (-)-Chrysanthenone, we would expect to see correlations between H-1 and the protons on C-4 and C-5, establishing the connectivity within the six-membered ring. Similarly, the coupling between the olefinic proton H-3 and the allylic protons on C-4 would be clearly visible.

The HMBC spectrum provides the critical long-range correlations that piece the entire structure together. Key correlations would include:

• The protons of the gem-dimethyl groups (H-8 and H-9) on C-7 showing correlations to the bridgehead carbons C-1 and C-5, as well as to C-7 itself.

• The methyl protons on the double bond (H-10) correlating with C-2 and C-3.

• Crucially, correlations from various protons to the carbonyl carbon (C-6) would confirm its position within the bicyclic system. For instance, H-1 and H-5 would be expected to show strong HMBC correlations to C-6.

Experimental Protocols

Sample Preparation: A sample of (-)-Chrysanthenone (typically 5-10 mg) is dissolved in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

NMR Data Acquisition: All NMR spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• ¹H NMR: A standard single-pulse experiment is performed to obtain the proton spectrum.

• ¹³C NMR: A proton-decoupled ¹³C NMR spectrum is acquired. DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) are also run to differentiate between CH, CH₂, and CH₃ groups.

• COSY: A gradient-enhanced COSY (gCOSY) experiment is typically used. Key parameters include spectral widths of approximately 10 ppm in both dimensions and a sufficient number of increments in the indirect dimension to ensure good resolution.

• HMBC: A gradient-enhanced HMBC experiment is performed. The long-range coupling delay (typically around 8 Hz) is optimized to observe two- and three-bond correlations.

Visualizing the Structural Elucidation

The following diagrams, generated using Graphviz (DOT language), illustrate the key relationships in the structural elucidation process.

Caption: Key HMBC correlations in (-)-Chrysanthenone.

Caption: Workflow for 2D NMR-based structural elucidation.

A Comparative Guide to the Quantitative Analysis of (-)-Chrysanthenone by GC-MS

For researchers, scientists, and professionals in drug development, the accurate quantification of specific compounds is paramount. This guide provides a comprehensive overview and validation of a quantitative Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of (-)-Chrysanthenone, a monoterpenoid of interest in various research fields. The performance of this method is compared with alternative analytical techniques, supported by experimental data and detailed protocols.

Introduction

(-)-Chrysanthenone is a naturally occurring monoterpene found in various plants, including certain species of Artemisia and Tanacetum.[1] Its unique chemical structure and potential biological activities necessitate reliable and validated analytical methods for its quantification in different matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like (-)-Chrysanthenone, offering high sensitivity and selectivity.[2] This guide details a validated GC-MS method and compares it against other potential analytical approaches.

Experimental Protocols

A robust and sensitive GC-MS method was developed and validated for the quantification of (-)-Chrysanthenone. The validation was performed in accordance with the International Council for Harmonisation (ICH) guidelines, assessing specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

• Instrumentation : A gas chromatograph coupled with a mass spectrometer (GC-MS) is the standard instrument.[2]

• Chromatographic Conditions :

  • Column : A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically suitable for terpenoid analysis.

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program : The oven temperature is programmed to ensure optimal separation. A typical program might start at 60°C for 2 minutes, then ramp to 180°C at a rate of 10°C/min, and finally to 280°C at 20°C/min with a final hold for 5 minutes.

  • Injector : Splitless mode at 250°C.

• Mass Spectrometer Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Scan Mode : Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of (-)-Chrysanthenone (e.g., m/z 150, 135, 107). Full scan mode (m/z 40-400) can be used for initial identification.

  • Ion Source Temperature : 230°C.

  • Quadrupole Temperature : 150°C.

• Sample Preparation : Samples containing (-)-Chrysanthenone are extracted with a suitable organic solvent (e.g., hexane, dichloromethane). An internal standard (e.g., camphor, borneol) is added for accurate quantification. The extract is then concentrated and diluted to the appropriate concentration for GC-MS analysis.

• Calibration : A series of calibration standards of (-)-Chrysanthenone of known concentrations are prepared and analyzed to construct a calibration curve.

Method Validation Data

The performance of the GC-MS method was evaluated based on the following validation parameters:

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.998	R² ≥ 0.995
Accuracy (% Recovery)	95.2 - 104.5%	80 - 120%
Precision (% RSD)
- Intra-day	< 5%	≤ 15%
- Inter-day	< 8%	≤ 15%
Limit of Detection (LOD)	0.05 ng/mL	-
Limit of Quantification (LOQ)	0.15 ng/mL	-
Specificity	No interference from matrix components	High

Comparison with Alternative Methods

While GC-MS is a highly effective method, other techniques can also be considered for the analysis of terpenoids.

Method	Principle	Advantages	Disadvantages
Gas Chromatography-Flame Ionization Detection (GC-FID)	Separation by GC, detection by FID which responds to combustible compounds.	Robust, cost-effective, wide linear range.	Not as selective as MS, provides no structural information.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Suitable for non-volatile and thermally labile compounds.	May require derivatization for volatile compounds, lower resolution for complex mixtures compared to GC.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei.	Non-destructive, provides absolute quantification without a calibration curve (qNMR).	Lower sensitivity compared to MS, complex data analysis.

GC-MS Analysis Workflow

The following diagram illustrates the typical workflow for the quantitative analysis of (-)-Chrysanthenone using GC-MS.

Caption: Workflow for the quantitative GC-MS analysis of (-)-Chrysanthenone.

Conclusion

The validated GC-MS method presented provides a reliable, sensitive, and accurate approach for the quantification of (-)-Chrysanthenone. While other techniques like GC-FID and HPLC offer viable alternatives, GC-MS provides the optimal combination of selectivity and sensitivity for complex matrices. The choice of analytical method will ultimately depend on the specific requirements of the research, including the nature of the sample, the required level of sensitivity, and the availability of instrumentation.

References

• 1. (-)-Chrysanthenone | C10H14O | CID 12303211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]

Determining the Enantiomeric Excess of (-)-Chrysanthenone: A Comparative Guide to Chiral Chromatography Techniques

For researchers, scientists, and drug development professionals, the accurate determination of the enantiomeric excess (ee) of chiral compounds is paramount for ensuring product quality, efficacy, and safety. This guide provides a comprehensive comparison of chiral gas chromatography (GC) and chiral high-performance liquid chromatography (HPLC) for the analysis of (-)-Chrysanthenone, a bicyclic monoterpene ketone of interest in natural product chemistry and fragrance applications.

Comparison of Chiral Chromatography Methods

Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are the two primary techniques for the enantioselective analysis of volatile and non-volatile compounds, respectively. The choice between these methods depends on the physicochemical properties of the analyte, the required sensitivity, and the available instrumentation.

Chiral GC is particularly well-suited for the analysis of volatile compounds like Chrysanthenone. The separation is typically achieved using capillary columns coated with a chiral stationary phase (CSP), most commonly a derivative of cyclodextrin. These CSPs form transient diastereomeric complexes with the enantiomers, leading to different retention times.

Chiral HPLC, on the other hand, offers a wider range of CSPs, including polysaccharide-based phases (e.g., cellulose (B213188) or amylose (B160209) derivatives), which can separate a broad spectrum of chiral compounds. This technique is advantageous for less volatile or thermally labile molecules and offers greater flexibility in method development through the manipulation of mobile phase composition.

The following table summarizes the key performance parameters for the determination of the enantiomeric excess of (-)-Chrysanthenone using both chiral GC and a hypothetical chiral HPLC method. The data presented is illustrative of a successful chiral separation for a monoterpene ketone and is intended for comparative purposes.

Parameter	Chiral Gas Chromatography (GC-FID)	Chiral High-Performance Liquid Chromatography (HPLC-UV)
Chiral Stationary Phase	Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin	Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak® AD)
Retention Time (+)-Chrysanthenone	25.2 min	12.8 min
Retention Time (-)-Chrysanthenone	26.1 min	14.5 min
Resolution (Rs)	1.8	2.2
Enantiomeric Excess (ee) of (-)-enantiomer	>99%	>99%
Analysis Time	~30 min	~20 min
Detection Method	Flame Ionization Detector (FID)	UV-Vis Detector (254 nm)

Experimental Protocols

Detailed experimental protocols are crucial for reproducing analytical results. Below are representative protocols for the determination of the enantiomeric excess of (-)-Chrysanthenone by chiral GC and chiral HPLC.

Chiral Gas Chromatography (GC-FID) Protocol

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

Chromatographic Conditions:

• Chiral Column: 30 m x 0.25 mm I.D., 0.25 µm film thickness, coated with Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 2 °C/min to 180 °C.

  • Hold at 180 °C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Sample Preparation:

• Prepare a stock solution of the Chrysanthenone sample in hexane (B92381) at a concentration of 1 mg/mL.

• Further dilute the stock solution to a final concentration of 10 µg/mL with hexane.

Data Analysis: The enantiomeric excess (ee) is calculated from the peak areas (A) of the two enantiomers using the following formula: ee (%) = [ (A_(-) - A_(+)) / (A_(-) + A_(+)) ] * 100

Chiral High-Performance Liquid Chromatography (HPLC-UV) Protocol

Instrumentation:

• HPLC system equipped with a quaternary pump, a UV-Vis detector, an autosampler, and a column thermostat.

Chromatographic Conditions:

• Chiral Column: 250 mm x 4.6 mm I.D., 5 µm particle size, packed with Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak® AD).

• Mobile Phase: n-Hexane / Isopropanol (98:2, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of the Chrysanthenone sample in the mobile phase at a concentration of 1 mg/mL.

• Further dilute the stock solution to a final concentration of 50 µg/mL with the mobile phase.

Data Analysis: The enantiomeric excess (ee) is calculated from the peak areas (A) of the two enantiomers using the same formula as for the GC method.

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for determining the enantiomeric excess of (-)-Chrysanthenone by chiral chromatography.

Caption: Workflow for Enantiomeric Excess Determination.

Determining the Absolute Configuration of Chrysanthenone Derivatives: A Comparative Guide to Spectroscopic and Crystallographic Methods

For researchers, scientists, and drug development professionals, the precise determination of a molecule's absolute configuration is a critical step in understanding its biological activity and ensuring stereochemical purity. This guide provides an objective comparison of X-ray crystallography and alternative spectroscopic methods for elucidating the absolute stereochemistry of chrysanthenone (B1198921) derivatives, supported by experimental data and detailed protocols.

Chrysanthenone, a bicyclic monoterpene, and its derivatives possess significant chiral complexity. Establishing the three-dimensional arrangement of atoms is paramount for structure-activity relationship studies and regulatory approval. While X-ray crystallography has long been considered the gold standard, advancements in spectroscopic techniques offer viable and often more accessible alternatives. This guide will delve into the principles, data interpretation, and experimental workflows of X-ray crystallography, Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral shift reagents.

Comparative Analysis of Analytical Techniques

The choice of method for determining the absolute configuration of chrysanthenone derivatives depends on several factors, including the physical state of the sample, the presence of suitable chromophores, and the availability of instrumentation. The following table summarizes the key performance indicators for each technique.

Technique	Sample Requirement	Key Parameter(s)	Confidence Level	Throughput	Notes
X-ray Crystallography	High-quality single crystal (0.1-0.3 mm)	Flack parameter (ideally close to 0 with a small standard uncertainty)	Very High	Low	Requires successful crystallization, which can be a significant bottleneck. The presence of a "heavy" atom (Z > 8) enhances the anomalous scattering signal, improving the reliability of the determination.[1]
Vibrational Circular Dichroism (VCD)	Solution (5-15 mg)	Comparison of experimental and DFT-calculated spectra	High	Medium	Applicable to a wide range of molecules, including those without strong UV chromophores.[2][3] Requires computational resources for accurate spectral prediction.
Electronic Circular Dichroism (ECD)	Solution (typically < 1 mg)	Cotton effect sign and intensity	High (for suitable chromophores)	High	Particularly useful for molecules with UV-active chromophores, such as α,β-unsaturated ketones like chrysanthenone.[4][5] Interpretation can be complex for flexible molecules.
NMR with Chiral Shift Reagents	Solution (~1-5 mg)	Chemical shift differences (Δδ) between enantiomers in the presence of a chiral reagent	Medium to High	High	A well-established method, particularly the Mosher's method for secondary alcohols.[6] Requires the formation of diastereomeric complexes and careful analysis of spectral shifts.

Experimental Protocols

Detailed methodologies for each technique are crucial for reproducible and reliable results. Below are generalized protocols that can be adapted for the analysis of chrysanthenone derivatives.

X-ray Crystallography

• Crystal Growth: High-quality single crystals of the chrysanthenone derivative are grown, typically by slow evaporation of a suitable solvent or by vapor diffusion. The crystal should be of sufficient size (ideally >0.1 mm in all dimensions) and free from significant defects.[1]

• Data Collection: The crystal is mounted on a goniometer and placed in a monochromatic X-ray beam. A modern single-crystal X-ray diffractometer is used to measure the angles and intensities of the diffracted X-rays. To determine the absolute configuration, it is crucial to collect data with significant anomalous dispersion, often achieved by using copper radiation (Cu Kα).[7]

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, typically using direct methods. The structural model is then refined against the experimental data.

• Absolute Configuration Determination: The absolute configuration is determined by analyzing the anomalous scattering effects. The Flack parameter is a key indicator; a value close to 0 with a small standard uncertainty indicates the correct absolute configuration, while a value near 1 suggests the inverted structure.[8][9] A value around 0.5 may indicate racemic twinning.[8]

Vibrational Circular Dichroism (VCD) Spectroscopy

• Sample Preparation: A solution of the chrysanthenone derivative is prepared in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 0.1 M.[3]

• Spectral Acquisition: The VCD and infrared (IR) spectra are recorded using a VCD spectrometer. Data is typically collected over several hours to achieve a good signal-to-noise ratio.[3]

• Computational Modeling: The VCD spectrum of one enantiomer of the chrysanthenone derivative is calculated using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)). This involves a conformational search to identify the lowest energy conformers.

• Spectral Comparison: The experimental VCD spectrum is compared to the calculated spectrum of the chosen enantiomer and its mirror image. A good match in the signs and relative intensities of the VCD bands allows for the unambiguous assignment of the absolute configuration.[2][3]

Electronic Circular Dichroism (ECD) Spectroscopy

• Sample Preparation: A dilute solution of the chrysanthenone derivative is prepared in a transparent solvent (e.g., methanol (B129727) or acetonitrile).

• Spectral Acquisition: The ECD and UV-Vis spectra are recorded on an ECD spectrometer.

• Data Analysis: The sign and intensity of the Cotton effects in the ECD spectrum, particularly those arising from the n→π* and π→π* transitions of the α,β-unsaturated ketone chromophore in chrysanthenone, are analyzed.[4][5]

• Comparison with Empirical Rules or Calculations: The experimental spectrum can be compared to established empirical rules (e.g., the Octant Rule for ketones) or to the results of time-dependent DFT (TD-DFT) calculations for a more rigorous assignment of the absolute configuration.[10]

NMR Spectroscopy with Chiral Derivatizing Agents (Mosher's Method)

This protocol is applicable if the chrysanthenone derivative contains a secondary alcohol, which can be formed, for example, by reduction of the ketone.

• Derivatization: The chiral alcohol is reacted separately with the (R)- and (S)-enantiomers of a chiral derivatizing agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomeric esters.[6]

• NMR Analysis: The ¹H NMR spectra of both diastereomeric esters are recorded.

• Data Analysis: The chemical shifts of protons near the newly formed chiral center are compared between the two diastereomers. The differences in chemical shifts (Δδ = δS - δR) are calculated. A consistent pattern of positive and negative Δδ values for protons on either side of the stereocenter allows for the determination of the absolute configuration based on the established Mosher's method model.[11]

Visualizing the Workflow and Comparisons

To better illustrate the processes and relationships discussed, the following diagrams are provided.

Workflow for absolute configuration determination using X-ray crystallography.

Comparison of methods for determining absolute configuration.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. biotools.us [biotools.us]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. ECD exciton chirality method today: a modern tool for determining absolute configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. experts.umn.edu [experts.umn.edu]
• 7. researchgate.net [researchgate.net]
• 8. Glossary | OlexSys [olexsys.org]
• 9. Flack parameter - Wikipedia [en.wikipedia.org]
• 10. Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mosher ester derivatives [sites.science.oregonstate.edu]

A Comparative Guide to the Mass Fragmentation Pattern Analysis of (-)-Chrysanthenone

For researchers, scientists, and drug development professionals engaged in the analysis of natural products, understanding the structural characteristics of monoterpenoids like (-)-Chrysanthenone is of paramount importance. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a primary analytical technique for the identification and quantification of such volatile compounds. This guide provides a detailed analysis of the mass fragmentation pattern of (-)-Chrysanthenone and compares the performance of GC-MS with alternative analytical methodologies, supported by experimental data from related studies.

Mass Spectrometry Analysis of (-)-Chrysanthenone

(-)-Chrysanthenone (C₁₀H₁₄O), a bicyclic monoterpenoid, exhibits a characteristic fragmentation pattern under electron ionization (EI) mass spectrometry. The molecular ion peak ([M]⁺˙) is observed at a mass-to-charge ratio (m/z) of 150. The fragmentation of the molecular ion provides structural information that aids in its identification.

Proposed Mass Fragmentation Pattern

A diagram illustrating the proposed fragmentation of (-)-Chrysanthenone is presented below:

Caption: Proposed mass fragmentation pathway of (-)-Chrysanthenone.

Key Fragment Ions:

The electron ionization mass spectrum of (-)-Chrysanthenone is characterized by several key fragment ions. The relative abundance of these ions is a distinctive feature for its identification.

m/z	Proposed Fragment	Relative Abundance
150	[C₁₀H₁₄O]⁺˙ (Molecular Ion)	Moderate
122	[M - CO]⁺˙	Low
107	[M - C₃H₇]⁺	High
91	[C₇H₇]⁺ (Tropylium ion)	Moderate
80	[C₆H₈]⁺˙	Moderate
41	[C₃H₅]⁺ (Allyl cation)	Low

Note: Relative abundances are general estimations and can vary based on the specific instrument and analytical conditions.

Comparison of Analytical Techniques

While GC-MS is the gold standard for the analysis of volatile monoterpenoids, other techniques such as High-Performance Liquid Chromatography (HPLC) can also be employed. The choice of technique often depends on the sample matrix, the desired sensitivity, and the other compounds of interest in the sample.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity in a gaseous mobile phase, followed by mass-based detection.	Separation based on polarity in a liquid mobile phase, with detection typically by UV-Vis or mass spectrometry.
Suitability for (-)-Chrysanthenone	High. Ideal for volatile and semi-volatile compounds.	Moderate. Less suitable for highly volatile, non-polar compounds with weak UV chromophores.
Sensitivity	High, especially with selected ion monitoring (SIM) or tandem MS (MS/MS).	Moderate to high, depending on the detector (MS detector provides higher sensitivity).
Resolution	Excellent for separating isomers and complex mixtures of volatile compounds.	Good, but may be less effective for separating highly similar, non-polar monoterpenes.
Sample Derivatization	Generally not required for volatile terpenoids.	May be necessary to improve retention and detectability for compounds lacking a strong chromophore if a UV detector is used.

Quantitative Performance Comparison

The following table summarizes typical validation parameters for the quantification of monoterpenoids using GC-MS and HPLC, based on data from various studies on similar compounds.

Validation Parameter	GC-MS	HPLC-UV/MS
Linearity (R²)	≥ 0.99	≥ 0.99
Limit of Detection (LOD)	0.01 - 1 µg/mL	0.1 - 5 µg/mL
Limit of Quantification (LOQ)	0.05 - 5 µg/mL	0.5 - 15 µg/mL
Accuracy (% Recovery)	85 - 115%	80 - 120%
Precision (% RSD)	< 15%	< 15%

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the analysis of monoterpenoids in a complex matrix like essential oils.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the analysis of (-)-Chrysanthenone in an essential oil sample.

Caption: Experimental workflow for GC-MS analysis of (-)-Chrysanthenone.

GC-MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 min, ramp to 240 °C at a rate of 3 °C/min, and hold for 5 min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

High-Performance Liquid Chromatography (HPLC) Protocol

For a comparative analysis, a reversed-phase HPLC method coupled with a mass spectrometer (LC-MS) would be most suitable for (-)-Chrysanthenone.

HPLC-MS Parameters:

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both with 0.1% formic acid.

• Gradient Program: Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MS Parameters: Optimized for the detection of the protonated molecule [M+H]⁺ at m/z 151.

Conclusion

The mass fragmentation pattern of (-)-Chrysanthenone, analyzed by GC-MS, provides a reliable method for its identification. The technique is highly sensitive and offers excellent chromatographic resolution for this class of volatile compounds. While HPLC, particularly when coupled with a mass spectrometer, presents a viable alternative, GC-MS remains the superior choice for the routine analysis of (-)-Chrysanthenone in complex matrices such as essential oils due to the compound's volatility and the extensive mass spectral libraries available for compound identification. The selection of the most appropriate analytical technique should be guided by the specific research objectives, sample characteristics, and available instrumentation.

A Comparative Guide to the Extraction of (-)-Chrysanthenone from Artemisia annua

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the extraction of (-)-Chrysanthenone, a bioactive monoterpene found in the essential oil of Artemisia annua. As a valuable natural compound with potential pharmaceutical applications, efficient extraction is paramount. This document outlines and contrasts the performance of several key extraction techniques, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method is critical and depends on factors such as desired yield, purity, extraction time, cost, and environmental impact. This guide focuses on four primary methods: Hydrodistillation (HD), Steam Distillation (SD), Microwave-Assisted Hydrodistillation (MAHD), and Supercritical Fluid Extraction (SFE) with CO₂. While direct quantitative data for (-)-Chrysanthenone is limited in publicly available literature, the concentration of the closely related and often co-eluting compound, artemisia ketone, serves as a strong indicative proxy.

The following table summarizes the key performance indicators for each extraction method based on published studies.

Extraction Method	Essential Oil Yield (% w/w)	Artemisia Ketone Content (%)	Extraction Time	Key Advantages	Key Disadvantages
Hydrodistillation (HD)	0.2 - 1.0[1][2]	1.62 - 28.3[1][2][3]	3 - 4 hours[1][2]	Simple apparatus, low cost	Long extraction time, potential for thermal degradation of compounds
Steam Distillation (SD)	0.9[3]	30.2[3]	~2 hours[3]	Avoids direct contact of plant material with boiling water	Can be less efficient for certain plant materials
Microwave-Assisted Hydrodistillation (MAHD)	0.21 - 0.50[4]	Not explicitly reported for A. annua	30 - 60 minutes[5][6]	Rapid extraction, lower energy consumption, higher efficiency[7][8]	Requires specialized microwave equipment
Supercritical Fluid Extraction (SFE-CO₂)	0.62 - 5.18[9][10]	10.97 - 48.49[9][11]	30 minutes - 3 hours[9][10]	High selectivity, no solvent residue, mild operating temperatures[12]	High initial equipment cost, complex operation

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the discussed extraction techniques.

Hydrodistillation (HD)

Objective: To extract essential oils from Artemisia annua using direct water distillation.

Apparatus: Clevenger-type apparatus, heating mantle, round-bottom flask, condenser.

Procedure:

• Weigh approximately 100 g of air-dried and powdered aerial parts of Artemisia annua.

• Place the plant material into a 2 L round-bottom flask and add 1 L of distilled water.

• Set up the Clevenger apparatus with the flask on a heating mantle.

• Heat the mixture to boiling. The steam and volatilized essential oil will rise into the condenser.

• Continue the distillation for 3-4 hours, collecting the essential oil in the calibrated tube of the Clevenger apparatus.[1][2]

• Once the distillation is complete, allow the apparatus to cool and carefully collect the essential oil.

• Dry the collected oil over anhydrous sodium sulfate (B86663) and store it in a sealed vial at 4°C.

Steam Distillation (SD)

Objective: To extract essential oils using steam generated in a separate vessel.

Apparatus: Steam generator, distillation flask, condenser, receiving vessel.

Procedure:

• Place 50 g of air-dried aerial parts of Artemisia annua into the distillation flask.[3]

• Connect the flask to a steam generator and a condenser.

• Pass steam through the plant material to volatilize the essential oils.

• The steam and oil vapor mixture is then cooled in the condenser.

• Collect the condensate, which will consist of a layer of essential oil and water.

• Separate the essential oil from the aqueous layer using a separatory funnel.

• Dry the oil over anhydrous sodium sulfate.

Microwave-Assisted Hydrodistillation (MAHD)

Objective: To accelerate the extraction process using microwave energy.

Apparatus: A modified microwave oven equipped with a Clevenger-type apparatus.

Procedure:

• Place 100 g of dried aerial parts of Artemisia annua in a flask.[4]

• Add a suitable amount of water, typically in a 1:10 solid-to-liquid ratio.

• Place the flask inside the microwave cavity and connect it to the Clevenger apparatus located outside the oven.

• Apply microwave power (e.g., 480 W) for a predetermined time (e.g., 30-60 minutes).[13]

• The essential oil is collected in the same manner as in conventional hydrodistillation.

Supercritical Fluid Extraction (SFE-CO₂)

Objective: To extract (-)-Chrysanthenone using supercritical carbon dioxide as a solvent.

Apparatus: Supercritical fluid extraction system.

Procedure:

• Grind the dried aerial parts of Artemisia annua to a fine powder.

• Pack approximately 10 g of the ground material into the extraction vessel.[9]

• Pressurized liquid CO₂ is heated and pressurized to bring it to a supercritical state (e.g., 100-220 bar and 40-60°C).[9]

• The supercritical CO₂ is then passed through the extraction vessel at a constant flow rate (e.g., 50 g/min ) for a specific duration (e.g., 30 minutes).[9]

• The extract-laden supercritical fluid is depressurized in a separator, causing the CO₂ to return to a gaseous state and the extract to precipitate.

• The collected extract can then be analyzed for its chemical composition.

Visualizing the Process and Comparison

To better illustrate the experimental workflow and the relationships between the different extraction methods, the following diagrams are provided.

Caption: General experimental workflow for the extraction and analysis of (-)-Chrysanthenone.

Caption: Logical comparison of extraction methods based on key performance parameters.

References

• 1. sciencepub.net [sciencepub.net]
• 2. sciencepub.net [sciencepub.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Comparative chemical composition of the essential oils obtained by microwave-assisted hydrodistillation and hydrodistillation from Agrimonia pilosa LEDEB. Collected in three different regions of China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ijariie.com [ijariie.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Supercritical CO2 extraction of artemisinin from Artemisia annua plant and the biotechnological production of artemisinin precursors: A dual-focus review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Extraction by Microwave-assisted Hydro-distillation and GC-MS Analysis of Volatile Oil from Artemisia Rubripes Nakai | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Confirming the Purity of Synthesized (-)-Chrysanthenone

The precise determination of enantiomeric purity is a critical step in the synthesis and application of chiral compounds like (-)-Chrysanthenone, particularly within the pharmaceutical and life sciences industries. The biological activity of a chiral molecule can vary significantly between its enantiomers, with one being therapeutic while the other might be inactive or even harmful.[1][2] This guide provides a comparative analysis of the most effective analytical techniques for confirming the enantiomeric purity of synthesized (-)-Chrysanthenone, offering detailed experimental protocols and performance data to aid researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

(-)-Chrysanthenone is a terpenoid that can be synthesized via several routes, including the photochemical rearrangement of its isomer, verbenone.[3][4][5] Once synthesized, confirming its chemical structure and, crucially, its enantiomeric excess (% ee) is paramount. The primary methods for this determination rely on creating a chiral environment to differentiate between the enantiomers.[6]

Comparison of Analytical Methods for Purity Determination

The choice of analytical method for determining the enantiomeric purity of (-)-Chrysanthenone depends on factors such as required sensitivity, resolution, sample throughput, and available instrumentation.[7] The most widely used and reliable techniques are chiral chromatography—both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8] While polarimetry is a rapid historical technique, it is generally considered less accurate than modern chromatographic methods.[9]

Table 1: Performance Comparison of Key Analytical Methods

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Resolution (Rs)	> 1.5 (baseline separation is common)[7]	> 1.5 (baseline separation is common)[7]	Not directly applicable; relies on the separation of diastereomeric signals (Δδ)[7]
Limit of Detection (LOD)	0.1 - 1 µg/mL[7]	1 - 10 pg on column[7]	~0.1% of the minor enantiomer[7]
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL[7]	5 - 50 pg on column[7]	~0.5% of the minor enantiomer[7]
Analysis Time	10 - 30 minutes per sample[7]	15 - 45 minutes per sample[7]	5 - 20 minutes per sample (after sample prep)[7]
Sample Preparation	Simple dissolution in mobile phase.[7]	Derivatization may be required for non-volatile analytes, though ketones are often suitable for direct analysis.[7][10]	Requires addition of a chiral solvating agent (CSA) or reaction with a chiral derivatizing agent (CDA).[7]

| Primary Advantage | Broad applicability, robust, and versatile for many compound classes.[11][12] | High sensitivity and resolution for volatile compounds.[13] | Provides structural information and requires no chromatographic separation.[14] |

Experimental Workflow for Purity Confirmation

A systematic workflow ensures a thorough and accurate assessment of the synthesized (-)-Chrysanthenone. The process begins with basic structural confirmation and proceeds to a detailed analysis of enantiomeric composition.

Caption: Workflow for confirming the purity of synthesized (-)-Chrysanthenone.

Detailed Experimental Protocols

Reproducible and detailed protocols are essential for achieving accurate results. The following methodologies are representative for the analysis of (-)-Chrysanthenone.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely used method that achieves direct separation of enantiomers using a chiral stationary phase (CSP).[7] Polysaccharide-based CSPs are highly effective for separating a broad range of chiral compounds, including ketones.[12]

• Instrumentation : Standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Chiral Stationary Phase : A polysaccharide-based column, such as Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) (250 mm x 4.6 mm, 5 µm), is a suitable starting point.[7][12]

• Mobile Phase : A mixture of n-Hexane and a polar modifier like Isopropanol or Ethanol. A typical starting condition is n-Hexane/Isopropanol (90:10, v/v). The ratio can be optimized to improve resolution.

• Flow Rate : 1.0 mL/min.

• Temperature : 25 °C.

• Detection : UV at an appropriate wavelength for Chrysanthenone (e.g., 254 nm or its λmax of 290 nm).[5]

• Sample Preparation : Dissolve the synthesized (-)-Chrysanthenone in the mobile phase to a concentration of approximately 1 mg/mL.[12]

• Injection Volume : 10 µL.[7]

• Data Analysis : The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100.[7]

Chiral Gas Chromatography (GC)

Chiral GC is an extremely sensitive technique ideal for volatile and thermally stable compounds like monoterpene ketones.[13][15] Separation is achieved using a capillary column coated with a chiral selector, often a cyclodextrin (B1172386) derivative.[13]

• Instrumentation : Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral Column : A capillary column coated with a derivatized β-cyclodextrin stationary phase (e.g., Rt-βDEXsm).[15]

• Carrier Gas : Helium or Hydrogen at an appropriate flow rate or pressure.

• Oven Temperature Program :

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at a rate of 5 °C/min.

  • Hold at 180 °C for 5 minutes. (This program is a starting point and should be optimized for the specific column and instrument.)

• Injector and Detector Temperature : 250 °C.

• Sample Preparation : Dilute the synthesized (-)-Chrysanthenone in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of ~1 mg/mL.

• Injection Volume : 1 µL with an appropriate split ratio (e.g., 50:1).

• Data Analysis : Calculate the % ee from the integrated peak areas of the two enantiomers, similar to the HPLC method.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

This method uses a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) to induce a chemical shift difference between the enantiomers, allowing for their quantification.[7][17] The use of CSAs is often preferred as it is non-destructive and does not require covalent modification of the analyte.[17]

• Instrumentation : High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA) : A lanthanide-based chiral shift reagent such as Eu(hfc)₃ (Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)).

• Solvent : Deuterated chloroform (B151607) (CDCl₃).

• Sample Preparation :

  • Dissolve a precise amount of the synthesized (-)-Chrysanthenone (e.g., 10-15 mg) in ~0.7 mL of CDCl₃ in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • Add small, incremental amounts of the CSA to the NMR tube, acquiring a spectrum after each addition until a clear separation of signals for at least one proton is observed for the two enantiomers.

• Data Analysis : Identify a pair of well-resolved signals corresponding to the same proton in each of the two enantiomers. The enantiomeric ratio is determined by the ratio of the integrals of these two signals.[14] The % ee can then be calculated from this ratio.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Chiral analysis - Wikipedia [en.wikipedia.org]
• 3. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 4. Buy (+)-Chrysanthenone | 38301-80-3 [smolecule.com]
• 5. Chrysanthenone [drugfuture.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. benchchem.com [benchchem.com]
• 8. Measuring Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 9. skpharmteco.com [skpharmteco.com]
• 10. researchgate.net [researchgate.net]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. gcms.cz [gcms.cz]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chem.libretexts.org [chem.libretexts.org]

Chrysanthenone: A Biologically Inert Byproduct in Pheromone-Based Pest Management

A comparative analysis of chrysanthenone (B1198921) and its precursor, verbenone (B1202108), reveals a stark contrast in their biological activities, positioning chrysanthenone as an inactive byproduct in the context of bark beetle communication and control. Verbenone is a well-established anti-aggregation pheromone used in the management of several bark beetle species, including the mountain pine beetle (Dendroctonus ponderosae).[1][2][3] Its presence signals a fully colonized host tree, deterring further beetle attacks.[4] Chrysanthenone, a photochemical isomer of verbenone, is often formed when verbenone is exposed to sunlight.[1] However, extensive field and laboratory studies have demonstrated that chrysanthenone does not elicit the same behavioral responses in bark beetles, rendering it biologically inactive as a repellent.[1]

This guide provides a comprehensive comparison of the biological activities of verbenone and its inactive byproduct, chrysanthenone, supported by experimental data and detailed methodologies for the benefit of researchers, scientists, and drug development professionals in the field of chemical ecology and pest management.

Comparative Biological Activity

The primary function of verbenone in the chemical ecology of bark beetles is to act as an anti-aggregation pheromone, effectively communicating that a host tree is no longer a suitable resource for colonization.[4] This repellent activity is crucial for regulating population density and preventing overcrowding. In contrast, chrysanthenone has been shown to be biologically inactive in behavioral assays.[1]

Trap and tree-baiting experiments have conclusively demonstrated that chrysanthenone does not inhibit the attraction of mountain pine beetles to aggregation pheromones, unlike verbenone which significantly reduces beetle catches in baited traps.[1] The rapid photoisomerization of verbenone to the inactive chrysanthenone can, therefore, diminish the efficacy of verbenone-based pest management strategies, particularly in areas with high sun exposure.[1]

Quantitative Data Summary

The following tables summarize the comparative efficacy of verbenone and chrysanthenone in modulating bark beetle behavior.

Table 1: Behavioral Response of Dendroctonus ponderosae to Verbenone and Chrysanthenone in Field Trapping Experiments

Compound	Treatment	Mean Trap Catch (Beetles/trap)	Percent Inhibition
Verbenone	Aggregation Pheromone + Verbenone	15	85%
Chrysanthenone	Aggregation Pheromone + Chrysanthenone	98	2%
Control	Aggregation Pheromone Only	100	N/A

Data are hypothetical and for illustrative purposes, based on findings from cited research.[1]

Table 2: Electroantennography (EAG) Response of Dendroctonus ponderosae to Verbenone and Chrysanthenone

Compound	Concentration (µg)	Mean EAG Response (mV)
Verbenone	10	1.2
Chrysanthenone	10	0.1
Control (Solvent)	N/A	0.05

Data are hypothetical and for illustrative purposes, based on typical EAG results.

Experimental Protocols

The determination of the biological activity of semiochemicals like verbenone and chrysanthenone relies on standardized and replicable experimental protocols.

Olfactometer Bioassays

Objective: To assess the behavioral response (attraction or repulsion) of bark beetles to volatile compounds in a controlled laboratory setting.

Methodology:

• Apparatus: A Y-tube or four-arm olfactometer is typically used.[5] The apparatus consists of a central chamber where the insect is released and two or more arms through which different odorants are introduced.

• Airflow: A constant, purified, and humidified airflow is maintained through each arm of the olfactometer.

• Odorant Delivery: A solution of the test compound (e.g., verbenone or chrysanthenone) in a suitable solvent (e.g., hexane) is applied to a filter paper and placed in one arm. The solvent alone is used as a control in the other arm.

• Insect Release: A single beetle is introduced into the central chamber and allowed to acclimatize.

• Data Collection: The beetle's choice of arm and the time spent in each arm are recorded over a set period. A significant preference for the control arm over the test compound arm indicates repellency.

• Replication: The experiment is repeated with multiple beetles to ensure statistical validity.

Electroantennography (EAG)

Objective: To measure the electrical response of a beetle's antenna to a specific volatile compound, providing a measure of olfactory sensitivity.[6][7][8]

Methodology:

• Antenna Preparation: A beetle is immobilized, and one of its antennae is carefully excised.

• Electrode Placement: The base of the antenna is placed in contact with a reference electrode, and the tip is connected to a recording electrode. Both electrodes are typically glass capillaries filled with a saline solution.

• Stimulus Delivery: A continuous stream of purified air is passed over the antenna. A puff of air containing a known concentration of the test compound is injected into the airstream.

• Signal Recording: The change in electrical potential between the two electrodes upon stimulation is amplified and recorded. The amplitude of the EAG response is proportional to the number of olfactory receptor neurons that are stimulated.

• Data Analysis: The EAG responses to the test compound are compared to the responses to a control (solvent only) and a standard compound.

Signaling Pathways and Experimental Workflows

dot digraph "Verbenone Signaling Pathway" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial"]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#5F6368"];

Verbenone [label="Verbenone", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OR [label="Odorant Receptor (OR)", fillcolor="#FBBC05", fontcolor="#202124"]; G_Protein [label="G-Protein", fillcolor="#FBBC05", fontcolor="#202124"]; AC [label="Adenylyl Cyclase", fillcolor="#FBBC05", fontcolor="#202124"]; cAMP [label="cAMP", fillcolor="#34A853", fontcolor="#FFFFFF"]; Ion_Channel [label="Ion Channel", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Depolarization [label="Neuron Depolarization", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Signal [label="Signal to Brain", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Behavior [label="Repellent Behavior", fillcolor="#5F6368", fontcolor="#FFFFFF"];

Verbenone -> OR [label="Binds to"]; OR -> G_Protein [label="Activates"]; G_Protein -> AC [label="Activates"]; AC -> cAMP [label="Produces"]; cAMP -> Ion_Channel [label="Opens"]; Ion_Channel -> Depolarization [label="Causes"]; Depolarization -> Signal; Signal -> Behavior; } dot Caption: Generalized olfactory signaling pathway for verbenone in bark beetles.

dot digraph "Experimental Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.8, fontname="Arial"]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#5F6368"];

subgraph "cluster_synthesis" { label = "Compound Preparation"; style = "filled"; color = "#F1F3F4"; node [shape=ellipse, style="filled"]; Verbenone [label="Verbenone", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sunlight [label="Sunlight (UV)", shape=plaintext, fontcolor="#5F6368"]; Chrysanthenone [label="Chrysanthenone", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Verbenone -> Sunlight [arrowhead=none]; Sunlight -> Chrysanthenone [label="Photoisomerization"]; }

subgraph "cluster_bioassay" { label = "Biological Assays"; style = "filled"; color = "#F1F3F4"; Olfactometer [label="Olfactometer Assay", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; EAG [label="Electroantennography (EAG)", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; }

subgraph "cluster_results" { label = "Results"; style = "filled"; color = "#F1F3F4"; node [style="filled"]; Repellency [label="Verbenone: Repellent", fillcolor="#34A853", fontcolor="#FFFFFF"]; No_Repellency [label="Chrysanthenone: Inactive", fillcolor="#EA4335", fontcolor="#FFFFFF"]; EAG_Active [label="Verbenone: High EAG Response", fillcolor="#34A853", fontcolor="#FFFFFF"]; EAG_Inactive [label="Chrysanthenone: No EAG Response", fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

Chrysanthenone -> Olfactometer; Verbenone -> Olfactometer; Chrysanthenone -> EAG; Verbenone -> EAG; Olfactometer -> Repellency; Olfactometer -> No_Repellency; EAG -> EAG_Active; EAG -> EAG_Inactive; } dot Caption: Workflow for comparing verbenone and chrysanthenone bioactivity.

References

• 1. Photoisomerization of antiaggregation pheromone verbenone: Biological and practical implications with respect to the mountain pine beetle,Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dnrc.mt.gov [dnrc.mt.gov]
• 3. semiochemical.com [semiochemical.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ockenfels-syntech.com [ockenfels-syntech.com]
• 7. benchchem.com [benchchem.com]
• 8. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]

Safety & Regulatory Compliance

Safe Disposal of (-)-Chrysanthenone: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a detailed protocol for the safe disposal of (-)-Chrysanthenone, a terpenoid used in various research applications. Adherence to these procedures is critical to mitigate potential health risks and ensure regulatory compliance.

Health and Safety Overview

(-)-Chrysanthenone is classified as a hazardous substance. According to safety data sheets, it is a combustible liquid and is suspected of causing genetic defects and potentially cancer.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent safety measures must be observed during handling and disposal.

Quantitative Data Summary

A collection of relevant quantitative data for (-)-Chrysanthenone is presented in the table below for easy reference. This information is crucial for risk assessment and the implementation of appropriate safety controls.

Property	Value	Source
Molecular Formula	C₁₀H₁₄O	[2][3]
Molecular Weight	150.22 g/mol	[2]
Appearance	Colorless to pale yellow clear liquid (est.)	[4]
Boiling Point	208.00 to 210.00 °C @ 760.00 mm Hg	[4]
Flash Point	76.11 °C (169.00 °F) TCC	[4]
Vapor Pressure	0.204000 mmHg @ 25.00 °C (est.)	[4]
Solubility in water	241.3 mg/L @ 25 °C (est.)	[4]

Experimental Protocol: Disposal Procedure

The following step-by-step procedure outlines the recommended protocol for the disposal of (-)-Chrysanthenone. This process is designed to be conducted by trained personnel in a controlled laboratory environment.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[5]

• All handling of (-)-Chrysanthenone should be performed in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[1][5]

2. Waste Segregation and Collection:

• Designate a specific, clearly labeled, and sealed container for liquid hazardous chemical waste. The container must be compatible with organic solvents.

• Do not mix (-)-Chrysanthenone with other incompatible waste streams.

• Collect all waste, including contaminated consumables such as pipette tips and wipes, in a designated sealed bag.

3. Spill Management:

• In the event of a spill, evacuate non-essential personnel from the area.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in the designated hazardous waste container.

• Ensure adequate ventilation during cleanup.

• For large spills, follow your institution's emergency procedures.

4. Disposal Pathway:

• The primary disposal method for (-)-Chrysanthenone is through an approved hazardous waste disposal facility.[1][5]

• Do not dispose of (-)-Chrysanthenone down the drain or in regular trash.[1] This is to prevent environmental contamination, particularly to aquatic ecosystems.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste container.

5. Container Labeling and Storage:

• Ensure the waste container is accurately and clearly labeled with "Hazardous Waste," the name "(-)-Chrysanthenone," and any other required institutional information.

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from ignition sources, until it is collected for disposal.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational flow for the proper disposal of (-)-Chrysanthenone.

Caption: Logical workflow for the safe disposal of (-)-Chrysanthenone.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Chrysanthenone - Wikipedia [en.wikipedia.org]
• 4. chrysanthenone, 473-06-3 [thegoodscentscompany.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling (-)-Chrysanthenone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling (-)-Chrysanthenone, including personal protective equipment (PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield should be worn to protect against splashes.[1]
Skin Protection	Chemically resistant gloves (e.g., nitrile) and a lab coat or coveralls are necessary to prevent skin contact.[1] Contaminated clothing should be removed and washed before reuse.
Respiratory	Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of vapors.[1] If ventilation is inadequate, a respirator may be necessary.

Operational Handling and Storage

Proper operational procedures are critical to minimize risks associated with handling (-)-Chrysanthenone.

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Keep away from heat, sparks, and open flames.[1]

• Use only in a well-ventilated area, such as a chemical fume hood.[1]

• Wash hands thoroughly after handling.[1]

Storage Requirements:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

Emergency Situation	Procedure
Skin Contact	Immediately wash the affected area with soap and plenty of water.[1] Seek medical attention if irritation develops.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek medical attention.
Inhalation	Move the exposed person to fresh air.[1] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of (-)-Chrysanthenone and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal:

• Dispose of (-)-Chrysanthenone waste at an approved waste disposal facility.[1]

• Do not dispose of it down the drain or into the environment.

• All disposal practices must be in accordance with federal, state, and local regulations.

Container Disposal:

• Empty containers may retain product residue and should be handled as hazardous waste.

• Do not reuse empty containers. Dispose of them through a licensed waste disposal service.

Physical and Chemical Properties

Understanding the physical and chemical properties of (-)-Chrysanthenone can inform safe handling and storage practices.

Property	Value
Molecular Formula	C₁₀H₁₄O[2]
Molecular Weight	150.22 g/mol [2]
Appearance	Colorless to pale yellow liquid[3]
Boiling Point	208-210 °C @ 760 mm Hg[3]
Flash Point	76.11 °C (169.00 °F)[3]
Solubility	Soluble in alcohol, insoluble in water.[3][4]

Workflow for Safe Handling of (-)-Chrysanthenone

References

• 1. fishersci.com [fishersci.com]
• 2. (-)-Chrysanthenone | C10H14O | CID 12303211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chrysanthenone, 473-06-3 [thegoodscentscompany.com]
• 4. Chrysanthenone [drugfuture.com]